4-O-|A-D-Galactopyranosyl-D-mannose-13C

Core Science & Biosynthesis

Synthesis and Analytical Validation of 4-O-β-D-Galactopyranosyl-D-mannose-13C for Metabolic Flux Studies

Executive Summary

The precise mapping of prebiotic metabolism and microbiome-host interactions requires highly specific isotopic tracers. 4-O-β-D-Galactopyranosyl-D-mannose (Epilactose) is a rare, non-digestible disaccharide that exhibits profound prebiotic properties. This technical guide details the biocatalytic synthesis, structural purification, and analytical application of its carbon-13 labeled variant, 4-O-β-D-Galactopyranosyl-D-mannose-13C (13C-Epilactose). By leveraging thermophilic epimerases and self-validating biological purification systems, researchers can achieve high-purity isotopic tracers essential for advanced Metabolic Flux Analysis (MFA).

The Rationale for 13C-Epilactose in Metabolic Studies

Epilactose is an epimer of lactose where the glucose moiety is converted to mannose. Physiologically, it resists enzymatic hydrolysis in the upper gastrointestinal tract, reaching the colon intact to selectively promote the proliferation of Bifidobacterium and enhance calcium absorption[1],[2].

In pharmacological and metabolic profiling, synthesizing the 13C-labeled variant is critical for two primary reasons[3]:

• Absolute Quantitation: It serves as a perfect internal standard for Liquid Chromatography-Mass Spectrometry (LC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy, correcting for matrix effects during the quantification of unlabeled epilactose in biological fluids.

• Isotopic Tracing: In MFA, 13C-Epilactose allows researchers to track the exact microbial bioconversion of the prebiotic into short-chain fatty acids (SCFAs) without signal interference from endogenous carbon pools.

Biocatalytic Synthesis Strategy: The Logic of Cellobiose 2-Epimerase

Chemical synthesis of epilactose involves the regioselective coupling of D-mannose acceptors and D-galactose donors. While this can achieve overall yields of ~50%, it necessitates toxic reagents and tedious protection/deprotection cycles[4]. When handling expensive 13C-labeled precursors, chemical synthesis is economically and environmentally prohibitive.

The superior approach is enzymatic biocatalysis utilizing Cellobiose 2-epimerase (CE, EC 5.1.3.11) [1]. CE catalyzes a single-step, reversible epimerization of the D-glucose residue at the reducing end of lactose into a D-mannose residue[1].

The Causality of Enzyme Selection: For isotopic synthesis, we strongly recommend the thermophilic CE derived from Caldicellulosiruptor saccharolyticus (CsCE) over mesophilic variants[5]. CsCE operates optimally at 80°C and pH 7.5[1]. Operating at this extreme temperature serves a dual kinetic purpose: it maximizes the thermodynamic solubility of the 13C-Lactose substrate and creates a self-sterilizing environment that prevents ambient microbial degradation of the high-value isotopic precursor during the reaction[5].

Experimental Methodology: Self-Validating Synthesis & Purification

The primary bottleneck in epilactose synthesis is downstream purification. Unreacted 13C-Lactose and the 13C-Epilactose product are structural isomers; they cannot be efficiently separated via standard chromatography due to identical molecular weights and overlapping polarities[2]. We overcome this thermodynamic challenge using a highly specific, two-step biological scavenging system[6].

Step-by-Step Protocol

Step 1: Enzymatic Epimerization

• Dissolve 50 g/L of 13C-Lactose in 50 mM Tris-HCl buffer (pH 7.5).

• Add recombinant CsCE extract (produced via a Saccharomyces cerevisiae or E. coli expression system) at a concentration of 150 U/mL[1],[5].

• Incubate the reaction mixture at 80°C for 90–120 minutes.

• Terminate the reaction by boiling at 100°C for 10 minutes to denature the CsCE[1].

Step 2: Selective Hydrolysis of Isomeric Impurities

• Cool the mixture to 37°C and adjust the pH to 4.5.

• Introduce β-galactosidase (e.g., from Aspergillus niger).

• Incubate for 60 minutes. Causality: β-galactosidase selectively cleaves the β-1,4-glycosidic bond of the unreacted 13C-Lactose into 13C-glucose and 13C-galactose[6]. Crucially, it cannot hydrolyze 13C-Epilactose because the axial C2 hydroxyl group of the mannose moiety sterically blocks the enzyme's active site[2].

Step 3: Microbial Scavenging (Self-Validating Purification)

• Adjust the pH to 6.0 and inoculate the mixture with Saccharomyces cerevisiae (baker's yeast)[6].

• Incubate at 30°C with 200 rpm agitation for 48 hours[2]. Causality: The yeast acts as a biological scavenger, selectively fermenting the 13C-monosaccharides into volatile ethanol and CO₂[2]. This self-validating step ensures that the only carbohydrate remaining in the aqueous phase is the non-fermentable 13C-Epilactose.

Step 4: Chromatographic Polishing

• Centrifuge the mixture at 11,000 × g for 10 minutes to pellet the yeast cells[2].

• Pass the supernatant through a Na-form cation exchange resin and activated charcoal to remove residual proteins and salts[6].

• Lyophilize the eluate to obtain >90% pure 4-O-β-D-Galactopyranosyl-D-mannose-13C[6].

Workflow for the biocatalytic synthesis and biological purification of 13C-Epilactose.

Quantitative Data: Kinetic & Yield Parameters

The choice of the CE source dictates the operational parameters and the final yield of the isotopic product. The table below summarizes the kinetic behaviors of various CE enzymes utilized in epilactose synthesis.

Enzyme Source	Optimal Temp (°C)	Optimal pH	Max Epilactose Yield (%)	Reference
Caldicellulosiruptor saccharolyticus (CsCE)	80	7.5	27.0	[1]
Clostridium sp. TW13	40	7.5	44.3	[7]
Ruminococcus albus NE1	30	7.5	42.5 (Post-Recovery)	[6]

Note: While Clostridium sp. TW13 offers a higher raw yield, CsCE is preferred for 13C synthesis due to the protective sterilization effect of its 80°C operating temperature.

Metabolic Flux Analysis (MFA) Workflow

Once purified, 13C-Epilactose is administered in vivo or in simulated gastrointestinal models (e.g., INFOGEST 2.0)[2]. Because it resists upper GI hydrolysis, the intact 13C-Epilactose reaches the cecum and colon, where it undergoes microbial fermentation[2]. The resulting 13C-labeled SCFAs (predominantly butyrate and acetate) are absorbed into the systemic circulation, allowing researchers to precisely map the prebiotic's metabolic transit and its impact on host energy homeostasis[1].

Metabolic transit and microbial fermentation pathway of 13C-Epilactose in vivo.

References

• Efficient Synthesis of Epilactose - Chinese Journal of Organic Chemistry. 4

• 4-O-β-D-Galactopyranosyl-D-mannose-13C | Stable Isotope - MedChemExpress. 3

• Epilactose Biosynthesis Using Recombinant Cellobiose 2-Epimerase Produced by Saccharomyces cerevisiae - ACS Food Science & Technology.1

• Practical preparation of epilactose produced with cellobiose 2-epimerase from Ruminococcus albus NE1 - PubMed / NIH. 6

• Lactulose production from lactose as a single substrate by a thermostable cellobiose 2-epimerase from Caldicellulosiruptor saccharolyticus - PubMed / NIH. 5

• Characterization of an epilactose-producing cellobiose 2-epimerase from Clostridium sp. TW13 and reutilization of waste milk - CoLab. 7

• Two-step purification of epilactose produced by cellobiose 2-epimerase from Caldicellulosiruptor saccharolyticus - Universidade do Minho. 2

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biological function of 13C labeled epilactose

Tracing the Microbiome: The Biological Function and Metabolic Flux of 13 C-Labeled Epilactose

Executive Summary

As microbiome therapeutics evolve from broad-spectrum interventions to precision metabolic engineering, the need to definitively track the fate of prebiotic compounds is paramount. Epilactose, a rare disaccharide, has emerged as a potent modulator of the gut microbiota, demonstrating exceptional butyrogenic properties and enhancing mineral absorption. However, quantifying its direct metabolic impact against the noisy background of basal gut fermentation requires advanced analytical techniques. This whitepaper details the biological functions of epilactose and outlines a self-validating, 13 C-labeled stable isotope probing (SIP) workflow designed for researchers and drug development professionals to unambiguously map prebiotic metabolic flux.

Molecular Rationale: The Epilactose Advantage

Epilactose (4-O-β-D-galactopyranosyl-D-mannose) is an epimer of lactose synthesized via the biocatalytic action of cellobiose 2-epimerase[1]. Unlike traditional, rapidly fermented prebiotics like fructooligosaccharides (FOS), epilactose exhibits a highly specific fermentation profile. It resists hydrolysis by upper gastrointestinal enzymes, allowing it to reach the colon intact where it acts as a highly selective substrate for commensal anaerobes, particularly Bifidobacterium and Lactobacillus species[2].

The Necessity of 13 C Isotopic Labeling in Microbiome Research

In my tenure developing analytical workflows for microbiome therapeutics, the ambiguity of metabolic cross-feeding has consistently hindered the precise mapping of prebiotic efficacy. When standard (unlabeled) epilactose is administered, the resulting short-chain fatty acids (SCFAs) cannot be easily distinguished from those produced via the host's basal diet.

By utilizing3[3], we transform a static observation into a dynamic metabolic map. The heavy isotope allows us to employ Stable Isotope Probing (SIP) and high-resolution mass spectrometry to track the exact carbon flux from the prebiotic directly into specific microbial metabolites and bacterial biomass.

Core Biological Functions & Mechanistic Pathways

• Butyrogenic Amplification: Epilactose is a profound butyrate promoter. In vitro fermentation studies utilizing human fecal inocula demonstrate that4[4]. Butyrate is a critical energy source for colonocytes and a potent anti-inflammatory agent.

• Mineral Absorption Enhancement: The rapid production of SCFAs lowers cecal pH, which in turn increases the solubility and passive paracellular absorption of essential minerals.5[5].

• Bile Acid & Lipid Modulation: Epilactose actively, which are known colon cancer promoters. Furthermore, it lowers plasma total cholesterol and non-high-density lipoprotein cholesterol[5].

Metabolic pathway of 13C-epilactose fermentation and its downstream physiological effects.

Quantitative Efficacy Data

To contextualize the therapeutic potential of epilactose, we benchmark its biological efficacy against lactulose, a widely prescribed reference prebiotic.

Biomarker / Metric	Epilactose Impact	Reference Prebiotic (Lactulose)	Fold Change / Clinical Note
Butyrate Production	High Yield	Low Yield	~70-fold increase[4]
Cecal pH Reduction	Significant Drop	Moderate Drop	Enhances mineral solubility[5]
Ca 2+ Absorption Rate	Highly Elevated	Moderately Elevated	Prevents bone density loss[5]
Methane (CH 4​ ) Gas	Reduced	Reduced	~4-5 fold reduction vs control[2]
Secondary Bile Acids	Strongly Inhibited	Weakly Inhibited	Lowers colon cancer risk

Experimental Workflows: 13 C-Epilactose Metabolic Tracing

To rigorously validate these biological functions, we employ a self-validating Stable Isotope Probing (SIP) workflow.

Workflow for 13C-Stable Isotope Probing (SIP) and LC-MS/MS metabolic flux analysis.

Protocol: In Vitro Gut Microbiota Fermentation & LC-MS/MS Flux Analysis

Causality Behind Experimental Choices: We utilize an in vitro anaerobic fecal fermentation model rather than an immediate in vivo model to isolate microbiota-specific metabolism from host absorption variables. Derivatization of SCFAs with 3-nitrophenylhydrazine (3-NPH) is chosen over direct injection because native SCFAs exhibit poor retention on reverse-phase LC columns and low ionization efficiency in negative electrospray ionization (ESI). 3-NPH tagging resolves both issues, enabling precise quantification of the 13 C mass shift.

Self-Validating System & Quality Control: This protocol is designed as a closed, self-validating loop. A parallel 12 C-epilactose arm establishes the baseline natural isotopic distribution, allowing for accurate background subtraction. A 13 C-glucose positive control arm validates the metabolic viability of the fecal inoculum. If the 13 C-glucose arm fails to produce 13 C-butyrate, the run is invalidated due to compromised anaerobicity.

Step-by-Step Methodology:

• Inoculum Preparation: Collect fresh fecal samples from healthy donors. Homogenize in pre-reduced phosphate-buffered saline (PBS) under strict anaerobic conditions (80% N 2​ , 10% CO 2​ , 10% H 2​ ) to preserve obligate anaerobes.

• Substrate Administration: Spike the basal fermentation medium with 50 mM of 13 C-labeled epilactose. Run parallel controls with 12 C-epilactose and 13 C-glucose.

• Anaerobic Incubation: Incubate at 37°C. Sample aliquots at 0, 4, 8, 12, and 24 hours. (Causality: Time-series sampling is essential to capture the transient flux of intermediate metabolites before they are cross-fed to secondary fermenters).

• Metabolite Extraction & Derivatization: Centrifuge samples at 10,000 x g for 10 minutes to pellet bacteria. Extract the supernatant and derivatize the SCFAs using 3-NPH and EDC-HCl as a coupling agent.

• LC-MS/MS Isotope Flux Analysis: Analyze derivatized SCFAs using a triple quadrupole mass spectrometer. Monitor the mass shifts (e.g., M+1, M+2) corresponding to 13 C incorporation to calculate the exact percentage of epilactose-derived butyrate.

• DNA-SIP for Microbiota Identification: Extract DNA from the bacterial pellet. Perform ultracentrifugation in a cesium chloride (CsCl) gradient to separate "heavy" ( 13 C-enriched) DNA from "light" ( 12 C) DNA. Sequence the 16S rRNA gene of the heavy fraction to identify the specific taxa actively metabolizing the epilactose.

Conclusion

The biological function of epilactose extends far beyond basic caloric provision; it is a targeted metabolic engineer of the gut microbiome. By utilizing 13 C-labeled epilactose in conjunction with Stable Isotope Probing, drug development professionals can transcend observational science, definitively proving the causality between prebiotic administration, targeted Bifidobacterium proliferation, and systemic benefits such as enhanced mineral absorption and bile acid modulation.

References

• EPILACTOSE - Inxight Drugs | Source: ncats.
• Prebiotic properties of epilactose - PubMed | Source: nih.
• Epilactose as a Promising Butyrate-Promoter Prebiotic via Microbiota Modulation - PMC | Source: nih.
• Effects of Epilactose on Calcium Absorption and Serum Lipid Metabolism in Rats | Source: acs.
• Modulation of Enzymatic Activity by Moderate Electric Fields: Perspectives for Prebiotic Epilactose Production via Cellobiose-2-Epimerase - MDPI | Source: mdpi.
• Enzymatic properties of cellobiose 2-epimerase from Ruminococcus albus and the synthesis of rare oligosaccharides by the enzyme - PubMed | Source: nih.
• Stable Isotope Products for Metabolic Research | Source: ckisotopes.

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• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Discovery, Biosynthesis, and Isolation of 4-O-β-D-Galactopyranosyl-D-mannose (Epilactose): A Technical Guide

Target Audience: Researchers, bioprocess engineers, and drug development professionals.

Executive Summary

4-O-β-D-Galactopyranosyl-D-mannose, commonly known as epilactose , is a rare, naturally occurring disaccharide first detected in trace amounts in thermally treated bovine milk[1]. As a C2-epimer of lactose, it has garnered significant attention in the pharmaceutical and functional food sectors due to its potent prebiotic properties, including its ability to resist upper gastrointestinal digestion, selectively stimulate Bifidobacterium proliferation, and enhance intestinal calcium absorption[2][3].

However, the structural similarity between epilactose and its precursor, lactose, presents a formidable challenge for downstream isolation. This whitepaper details the mechanistic rationale and step-by-step methodology for the biocatalytic synthesis and high-purity isolation of epilactose, transitioning from traditional, inefficient chromatographic methods to a highly scalable, self-validating chemo-enzymatic and microbial workflow.

The Biosynthetic Pathway: Cellobiose 2-Epimerase

The biological synthesis of epilactose was unlocked following the discovery of cellobiose 2-epimerase (CE) , an enzyme originally isolated from the ruminal anaerobe Ruminococcus albus[4] and later engineered into robust expression hosts like Saccharomyces cerevisiae and Bacillus subtilis[5][6].

CE catalyzes the reversible C2-epimerization of the reducing-end glucose moiety of lactose, converting it into mannose. Because the reaction reaches a thermodynamic equilibrium that heavily favors the equatorial C2 hydroxyl group of glucose (lactose) over the axial C2 hydroxyl group of mannose (epilactose), the maximum theoretical yield of epilactose typically plateaus at 20–30%[5].

Fig 1: Enzymatic C2-epimerization of lactose into epilactose by Cellobiose 2-Epimerase.

The Isolation Conundrum and Strategic Rationale

The Problem: Epilactose and unreacted lactose are structural isomers with identical molecular weights (342.30 g/mol ) and nearly indistinguishable polarities[7]. Attempting to isolate epilactose directly from the reaction broth using standard ligand-exchange or size-exclusion chromatography is economically unviable at scale due to poor peak resolution and low column binding capacity[7].

The Causality of the "Subtraction" Strategy: To circumvent the limitations of direct physical separation, modern bioprocessing employs a subtraction methodology . Instead of pulling epilactose out of the mixture, we systematically destroy the impurities. This is a self-validating system where each step specifically targets the byproduct of the previous step[3][8]:

• Physical Subtraction (Crystallization): Exploits the differential solubility of lactose at low temperatures to precipitate the bulk of the unreacted substrate[9].

• Enzymatic Subtraction (Selective Hydrolysis): β-galactosidase is introduced to cleave the β(1→4) glycosidic bond of the remaining lactose, yielding glucose and galactose. Crucially, β-galactosidase sterically rejects epilactose due to the axial C2 hydroxyl group on its mannose moiety, leaving the target molecule intact[3][7].

• Microbial Subtraction (Scavenging): The monosaccharides generated in the previous step must be removed. By inoculating the mixture with Saccharomyces cerevisiae (baker's yeast), the glucose and galactose are rapidly fermented into volatile ethanol and CO₂, leaving the non-fermentable epilactose highly enriched in the broth[3][6].

Step-by-Step Isolation Methodology

The following protocol outlines the scalable, food-grade purification of epilactose, achieving final purities exceeding 95%[6][10].

Step 1: Biocatalytic Synthesis

• Prepare a 50 g/L to 300 g/L lactose solution in a 50 mM Tris-HCl buffer (pH 7.5)[3][6].

• Introduce recombinant CE (e.g., from Caldicellulosiruptor saccharolyticus or Thermoanaerobacterium saccharolyticum)[3][6].

• Incubate at the enzyme's optimal temperature (typically 60–80 °C for thermophilic variants) for 90 minutes to reach equilibrium[3][5].

• Terminate the reaction by heat inactivation (boiling for 10 minutes).

Step 2: Bulk Lactose Depletion via Crystallization

• Cool the reaction mixture to 4–6 °C and hold for 72 hours[9].

• Agitate gently to promote lactose nucleation.

• Centrifuge the mixture at 10,000 × g for 15 minutes to pellet the crystallized lactose. Recover the epilactose-enriched supernatant[9].

Step 3: Targeted Enzymatic Hydrolysis

• Adjust the supernatant pH and temperature to match the optimal conditions for the selected β-galactosidase (e.g., pH 6.5, 37 °C)[7].

• Add β-galactosidase and incubate until HPLC analysis confirms the complete hydrolysis of residual lactose into glucose and galactose[3][7].

• Heat-inactivate the β-galactosidase.

Step 4: Microbial Scavenging

• Inoculate the hydrolyzed mixture with a prepared culture of Saccharomyces cerevisiae (e.g., strain BY4741)[3].

• Ferment at 30 °C with 200 rpm agitation for 24–48 hours[3].

• Monitor the depletion of glucose and galactose via HPLC.

• Once monosaccharides are depleted, centrifuge the broth to remove the yeast biomass and filter the supernatant through a 0.22 µm membrane[3].

Step 5: Chromatographic Polishing

• Pass the cell-free broth through a Na-form cation-exchange resin to remove salts, residual proteins, and yeast metabolites[6][8].

• Treat the eluate with activated charcoal for decolorization[3].

• Concentrate the purified fraction via rotary evaporation and lyophilize to obtain epilactose powder (>95% purity)[6][10].

Fig 2: Five-step chemo-enzymatic and microbial workflow for epilactose isolation.

Quantitative Data and Yield Analysis

The multi-step subtraction methodology sacrifices a portion of the absolute yield to guarantee exceptionally high purity. The table below summarizes the typical progression of purity and cumulative yield throughout the isolation workflow, synthesized from benchmark bioprocessing studies[3][5][6][8].

Purification Step	Primary Action	Target Removed	Epilactose Purity (%)	Cumulative Yield (%)
1. Enzymatic Synthesis	C2-Epimerization	N/A	20 – 30%	100% (Baseline)
2. Crystallization	Cold Precipitation	Unreacted Lactose	45 – 55%	~85 – 90%
3. Selective Hydrolysis	Cleavage of β(1→4) bond	Residual Lactose	N/A*	~85 – 90%
4. Microbial Scavenging	Fermentation	Glucose & Galactose	87 – 91%	~76%
5. Column Chromatography	Desalting & Polishing	Salts, Metabolites	> 95 – 98%	24 – 42%

*Purity cannot be accurately calculated at Step 3 as lactose is converted into two new monosaccharide contaminants prior to removal.

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The Chemical Properties and Analytical Utility of 13C-Labeled Disaccharides

Introduction: The Strategic Value of Isotopic Labeling

For researchers and drug development professionals, the precise tracking of carbohydrates through complex biological matrices is a persistent analytical challenge. 13C-labeled disaccharides—such as [13C]-sucrose, [13C]-trehalose, and[13C]-lactose—serve as indispensable tools in modern analytical chemistry and structural biology. By replacing naturally occurring 12C isotopes with stable 13C isotopes, researchers induce a predictable isotopic mass shift and introduce a non-zero nuclear spin without fundamentally altering the molecule's biochemical phenotype or reactivity.

This guide explores the core chemical properties of 13C-labeled disaccharides and provides field-proven, self-validating experimental workflows for their use in mass spectrometry, conformational analysis, and metabolic flux tracing.

Core Chemical and Physical Properties

Mass Spectrometric Properties (Isotopic Mass Shift)

The most heavily utilized property of 13C-labeled disaccharides is their increased molecular weight. For example, fully labeled [UL-13C12]-sucrose is 12 Daltons heavier than native sucrose.

• The Causality of Matrix Effect Mitigation: In Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), biological matrices (like plasma or brain homogenate) cause unpredictable ion suppression. Because a 13C-labeled internal standard (IS) shares the exact chemical structure and lipophilicity of the target analyte, it co-elutes chromatographically. It experiences the exact same matrix ionization environment at the exact same time, making the ratio of Analyte-to-IS a self-validating metric that mathematically cancels out matrix effects[1].

Nuclear Magnetic Spin Properties (I = 1/2)

While 12C is NMR-inactive (spin I = 0), 13C possesses a nuclear spin of I = 1/2.

• The Causality of Conformational Elucidation: X-ray crystallography often distorts the natural aqueous conformation of oligosaccharides due to crystal packing forces. By selectively enriching disaccharides with 13C, researchers can measure scalar couplings (J-couplings, such as 3JCOCH​ and 2JCOC​ ) across the internal O-glycosidic linkages. These experimental J-couplings are used to parameterize Density Functional Theory (DFT) equations. When combined with circular statistics (MA'AT analysis), this provides a highly accurate probability distribution of the torsion angles ( ϕ and ψ ) in dynamic aqueous environments[2].

Kinetic Isotope Effects (KIE) and Metabolic Stability

The primary Kinetic Isotope Effect (KIE) for 13C is exceptionally small (typically <1.05) compared to deuterium labeling.

• The Causality of Phenotypic Preservation: Because the mass difference between 13C and 12C is relatively small (~8%), the vibrational zero-point energy of the breaking chemical bonds is only marginally altered. This ensures that 13C-labeled disaccharides are metabolized by cellular enzymes at virtually the identical rate as their unlabeled counterparts, preventing the tracer from artificially bottlenecking the very metabolic pathways it is meant to measure[3].

Self-Validating Experimental Workflows

Workflow 1: Absolute Quantitation via UPLC-MS/MS (BBB Permeability)

Historically, [14C]-sucrose was the gold standard for measuring Blood-Brain Barrier (BBB) permeability. However, 14C assays rely on scintillation counting without chromatographic separation. This leads to the overestimation of permeability because the assay cannot differentiate between the intact disaccharide and lipophilic radiochemical impurities[4]. Switching to [13C]-sucrose coupled with UPLC-MS/MS provides a highly specific, self-validating alternative.

Step-by-Step Methodology:

• Sample Preparation: Collect 20 µL of plasma or brain homogenate.

• Internal Standard Spiking: Spike the sample with a known concentration of [13C6]-sucrose (where only the fructose moiety is labeled) to act as the internal standard[1].

• Protein Precipitation: Add 180 µL of an Acetonitrile:Water (80:20 v/v) solution. Causality: Acetonitrile effectively denatures and precipitates proteins while keeping the highly polar disaccharides in solution. Centrifuge and collect the supernatant.

• Chromatographic Separation: Inject the supernatant into a UPLC system equipped with an Acquity BEH Amide column. Causality: Standard C18 columns cannot retain highly polar sugars. The Amide column utilizes Hydrophilic Interaction Liquid Chromatography (HILIC) principles to efficiently retain and separate carbohydrates[1]. Run an isocratic mobile phase of Acetonitrile:Water:Ammonium Hydroxide (72:28:0.1 v/v) at 0.2 mL/min.

• MRM Detection (Negative Ion Mode): Causality: Sucrose lacks readily protonable basic sites for positive ion mode, but its hydroxyl groups are easily deprotonated to form [M-H]⁻ in the basic environment provided by the ammonium hydroxide[1]. Monitor the specific Multiple Reaction Monitoring (MRM) transitions (See Table 1).

Step-by-step UPLC-MS/MS workflow for absolute quantitation of 13C-Sucrose.

Workflow 2: 13C-Metabolic Flux Analysis (13C-MFA)

13C-MFA uses labeled disaccharides to trace carbon atom transitions through metabolic networks to quantify intracellular reaction rates[5].

Step-by-Step Methodology:

• Isotope Feeding: Culture target cells in a defined medium where the primary carbon source is replaced with a 13C-labeled disaccharide (e.g.,[13C]-trehalose or [13C]-lactose).

• Metabolic Quenching: Rapidly arrest cellular metabolism by submerging the sample in cold methanol (-80°C). Causality: Intracellular metabolite pools (like ATP or glucose-6-phosphate) turn over in fractions of a second. Rapid thermal quenching prevents enzymatic degradation and preserves the true in vivo isotopic snapshot[5].

• Extraction & Derivatization: Extract polar metabolites using liquid-liquid extraction. Derivatize the extract using methoximation followed by trimethylsilylation (TMS). Causality: Polar metabolites are non-volatile and will degrade in a gas chromatograph. TMS derivatization replaces polar active hydrogens with bulky, volatile silyl groups, enabling GC-MS analysis[5].

• Isotopomer Analysis & Modeling: Analyze the Mass Isotopomer Distribution (MID) of key TCA cycle and glycolysis intermediates via GC-MS. Input this data into a computational stoichiometric matrix to resolve the intracellular flux distribution[6].

Carbon-13 Metabolic Flux Analysis tracing pathway from labeled disaccharide to model.

Quantitative Data Summaries

Table 1: Mass Spectrometry MRM Transitions for 13C-Sucrose Quantitation [1] The mass shifts below demonstrate how isotopic labeling creates distinct, non-overlapping channels for the endogenous baseline, the internal standard, and the permeability marker.

Analyte	Precursor Ion [M-H]⁻ (m/z)	Product Ion (m/z)	Experimental Role
[12C]-Sucrose	341	89	Endogenous biological baseline
[13C6]-Sucrose	347	89	Internal Standard (IS)
[13C12]-Sucrose	353	92	Exogenous Permeability Marker

Table 2: NMR Conformational Analysis Parameters for 13C-Labeled Mannose Disaccharides [2] Derived via MA'AT analysis of J-couplings, showcasing the dynamic structural probability of O-glycosidic linkages in aqueous environments.

Disaccharide Linkage	Torsion Angle	Mean Value (°)	Circular Std Dev (°)	Primary J-Coupling Measured
α Man-(1→2)- α Man	ϕ	-29°	25°	3JCOCH​
α Man-(1→2)- α Man	ψ	20°	22°	3JCOCC​
α Man-(1→3)- α Man	ϕ	-36°	36°	3JCOCH​
α Man-(1→3)- α Man	ψ	8°	27°	3JCOCC​

References

• Development and Validation of a Sensitive UPLC-MS/MS Method for the Quantitation of [13C]Sucrose in Rat Plasma, Blood, and Brain. Chapman University. 1

• Evaluation of [14C] and[13C]Sucrose as Blood-Brain Barrier Permeability Markers. CORE. 4

• Use of Circular Statistics To Model αMan-(1→2)-αMan and αMan-(1→3)-α/βMan O-Glycosidic Linkage Conformation in 13C-Labeled Disaccharides and High-Mannose Oligosaccharides. PubMed / Biochemistry (2019). 2

• Use of 13C Stable Isotope Labelling for Pathway and Metabolic Flux Analysis in Leishmania Parasites. ResearchGate. 5

• Metabolic flux distribution based on 13C flux analysis using the extended metabolic model. ResearchGate. 6

• Case Studies in Coculture Syntrophy and 13C Metabolic Flux Analysis. ProQuest. 3

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• 2. Use of Circular Statistics To Model αMan-(1→2)-αMan and αMan-(1→3)-α/βMan O-Glycosidic Linkage Conformation in 13C-Labeled Disaccharides and High-Mannose Oligosaccharides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Case Studies in Coculture Syntrophy and ¹³C Metabolic Flux Analysis - ProQuest [proquest.com]
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• 6. researchgate.net [researchgate.net]

The Anti-Inflammatory Kinetics of 4-O-β-D-Galactopyranosyl-D-mannose (Epilactose): A Technical Guide to Microbiome-Mediated Immunomodulation

As drug development pivots toward microbiome-targeted therapeutics, the structural nuances of prebiotic compounds dictate their clinical efficacy. 4-O-β-D-Galactopyranosyl-D-mannose , commonly known as Epilactose , has emerged as a potent immunomodulatory disaccharide.

This whitepaper provides a rigorous, mechanistic breakdown of epilactose's anti-inflammatory properties. By synthesizing pharmacokinetic data, molecular signaling pathways, and validated experimental workflows, this guide is designed to equip application scientists and researchers with the architectural knowledge required to leverage epilactose in preclinical and clinical models.

Molecular Identity & Pharmacokinetics

Epilactose is a rare, non-digestible C-2 epimer of lactose, typically synthesized via the enzymatic action of cellobiose 2-epimerase (1)[1].

The defining pharmacokinetic advantage of epilactose is its structural resistance to upper gastrointestinal hydrolysis. Because mammalian digestive enzymes cannot cleave its specific β-glycosidic linkage, epilactose transits intact to the colon (2)[2]. Upon reaching the lower GI tract, it functions as a highly selective carbon source, driving a targeted expansion of beneficial microbiota (e.g., Bifidobacterium, Megamonas, Blautia) and yielding a distinct profile of short-chain fatty acids (SCFAs) (3)[3].

Mechanistic Pathways of Anti-Inflammation

The anti-inflammatory efficacy of epilactose is not a direct systemic action of the disaccharide itself, but rather a secondary cascade triggered by its colonic fermentation. Epilactose induces a massive surge in butyrate and propionate production, which act as the primary signaling molecules for immune modulation (4)[4].

The Dual-Axis Immunomodulation Model

• Epigenetic Regulation (HDAC Inhibition): Butyrate acts as a potent inhibitor of histone deacetylases (HDACs). By preventing the deacetylation of histones, butyrate promotes chromatin relaxation, allowing for the transcription of genes that drive the differentiation of regulatory T cells (Tregs) and induce apoptosis in aberrant cells (2)[2].

• Receptor-Mediated Signaling (GPCR Activation): SCFAs generated by epilactose fermentation are direct agonists for G-protein coupled receptors, specifically GPR43 and GPR109A . Activation of these receptors on immune and epithelial cells reinforces gut barrier integrity and suppresses the release of pro-inflammatory cytokines (2)[2].

Systemically, epilactose resolves metabolic inflammation by halting the chemotaxis of macrophages into white adipose tissue. It significantly downregulates Monocyte Chemotactic Protein-1 (MCP-1) and Tumor Necrosis Factor-alpha (TNF-α), while simultaneously upregulating Uncoupling Protein-1 (UCP-1) in skeletal muscle to enhance energy expenditure (5)[5].

Epilactose-mediated anti-inflammatory signaling pathway via gut microbiota modulation.

Quantitative Data & Benchmarking

To contextualize the potency of epilactose, the following table synthesizes quantitative data from recent in vitro and in vivo studies, benchmarking its efficacy against standard controls.

Biomarker / Metric	Experimental Model	Epilactose Effect	Statistical Significance	Comparison Baseline
Butyrate Production	In Vitro (Human Feces)	Massive Increase	Up to 70-fold increase	vs. Lactulose / Raffinose
MCP-1 Expression	In Vivo (Adipose Tissue)	Significant Reduction	P < 0.01	vs. High-Fat Diet Control
TNF-α Expression	In Vivo (Adipose Tissue)	Significant Reduction	P < 0.01	vs. High-Fat Diet Control
F4/80 Expression	In Vivo (Adipose Tissue)	Attenuated Infiltration	P = 0.04	vs. High-Fat Diet Control
UCP-1 Expression	In Vivo (Skeletal Muscle)	Significant Increase	2.0-fold increase (P = 0.04)	vs. High-Fat Diet Control

Standardized Experimental Workflows

As a Senior Application Scientist, I emphasize that reproducible data relies on self-validating systems. The following protocols are engineered to eliminate confounding variables when assessing the anti-inflammatory properties of epilactose.

Protocol A: In Vitro Fermentation & SCFA Quantification

• Causality & Rationale: We utilize human fecal inocula rather than murine models because the baseline microbial architecture of mice lacks the specific butyrate-producing taxa required to accurately model human colonic fermentation kinetics (3)[3].

• Self-Validating Mechanism: The inclusion of 2-ethylbutyric acid as an internal standard is non-negotiable. It validates the extraction efficiency and mathematically corrects for the inevitable volatilization of SCFAs during the acidification and GC-MS injection phases.

Step-by-Step Methodology:

• Inoculum Preparation: Homogenize fresh human fecal samples (from healthy donors on a standardized diet) in pre-reduced phosphate-buffered saline (PBS) under strict anaerobic conditions (85% N2, 10% CO2, 5% H2).

• Fermentation: Inoculate the basal nutrient medium supplemented with 1% (w/v) epilactose as the sole carbon source. Incubate at 37°C for 24–48 hours.

• Acidification & Extraction: Centrifuge the slurry at 10,000 × g for 10 mins. Spike the supernatant with the internal standard (2-ethylbutyric acid) and acidify with 1M HCl to protonate the SCFAs, rendering them volatile. Extract with diethyl ether.

• GC-MS Analysis: Inject the ether phase into a Gas Chromatography-Mass Spectrometry system equipped with a polar capillary column (e.g., DB-FFAP). Quantify butyrate and propionate yields against standard calibration curves.

Protocol B: In Vivo Macrophage Infiltration Assay

• Causality & Rationale: A High-Fat (HF) diet model is employed to induce a state of chronic, low-grade metabolic endotoxemia. This provides a robust baseline of macrophage infiltration into adipose tissue, against which the anti-inflammatory rescue effect of epilactose can be measured (5)[5].

• Self-Validating Mechanism: Measuring MCP-1 alone is insufficient as it only indicates chemotactic signaling. We multiplex this with F4/80 transcriptomic profiling to confirm the actual physical reduction of macrophage populations within the adipose matrix.

Step-by-Step Methodology:

• Model Induction: Divide C57BL/6J mice into three cohorts: Standard Diet (Control), High-Fat Diet (HF), and High-Fat Diet + 4.5% Epilactose (HF+Epi). Maintain for 12 weeks.

• Tissue Harvesting: Euthanize subjects and immediately excise epididymal white adipose tissue and gastrocnemius muscle. Snap-freeze in liquid nitrogen to halt RNA degradation.

• Transcriptomic Profiling (RT-qPCR): Isolate total RNA using a phenol-chloroform extraction method. Synthesize cDNA and perform qPCR targeting TNF-α, MCP-1, and F4/80 in adipose tissue. Normalize against a stable housekeeping gene (e.g., GAPDH).

• Metabolic Uncoupling Validation: Perform Western Blotting on the gastrocnemius muscle lysates to quantify UCP-1 protein expression, confirming the systemic resolution of metabolic dysregulation.

Self-validating experimental workflow for assessing epilactose anti-inflammatory properties.

Conclusion

4-O-β-D-Galactopyranosyl-D-mannose represents a paradigm shift in prebiotic interventions. By resisting upper GI degradation and selectively hyper-stimulating colonic butyrate production, epilactose acts as a powerful upstream modulator of systemic inflammation. For drug development professionals, integrating epilactose into therapeutic pipelines offers a validated mechanism to combat metabolic syndrome, diet-induced obesity, and chronic inflammatory bowel conditions through targeted epigenetic and GPCR-mediated pathways.

References

• Epilactose as a Promising Butyrate-Promoter Prebiotic via Microbiota Modulation Source: PMC / NIH URL:[Link]

• Modulation of Enzymatic Activity by Moderate Electric Fields: Perspectives for Prebiotic Epilactose Production via Cellobiose-2-Epimerase Source: MDPI URL:[Link]

• Supplemental epilactose prevents metabolic disorders through uncoupling protein-1 induction in the skeletal muscle of mice fed high-fat diets Source: British Journal of Nutrition / Cambridge Core URL:[Link]

• Epilactose Biosynthesis Using Recombinant Cellobiose 2-Epimerase Produced by Saccharomyces cerevisiae Source: ACS Food Science & Technology URL:[Link]

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• 2. Epilactose | 50468-56-9 | Benchchem [benchchem.com]
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• 4. mdpi.com [mdpi.com]
• 5. Supplemental epilactose prevents metabolic disorders through uncoupling protein-1 induction in the skeletal muscle of mice fed high-fat diets | British Journal of Nutrition | Cambridge Core [cambridge.org]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of 4-O-β-D-Galactopyranosyl-D-mannose in Biological Matrices using 4-O-β-D-Galactopyranosyl-D-mannose-13C as an Internal Standard by LC-MS/MS

Introduction: The Imperative for Precision in Glycobiology

The intricate world of glycobiology presents formidable analytical challenges. The structural diversity and complexity of carbohydrates, coupled with their often-low abundance in complex biological matrices, demand highly sensitive and specific quantitative methods. Liquid Chromatography coupled with Mass Spectrometry (LC-MS) has emerged as the gold standard for such analyses. However, the accuracy and reproducibility of LC-MS quantification are susceptible to variations in sample preparation, chromatographic performance, and ionization efficiency in the mass spectrometer.[1][2] These variables, collectively known as matrix effects, can significantly compromise data integrity.

To surmount these challenges, the use of a stable isotope-labeled (SIL) internal standard is paramount. An ideal internal standard co-elutes with the analyte of interest and exhibits identical behavior during extraction and ionization, thereby normalizing for any experimental variability.[3][4] This application note provides a comprehensive guide to the use of 4-O-β-D-Galactopyranosyl-D-mannose-13C as a robust internal standard for the accurate quantification of its unlabeled counterpart, 4-O-β-D-Galactopyranosyl-D-mannose, in biological fluids such as plasma or serum.

This detailed protocol is designed for researchers, scientists, and drug development professionals engaged in pharmacokinetic studies, biomarker discovery, and other applications requiring precise measurement of this specific disaccharide.

The Rationale for a 13C-Labeled Internal Standard

The choice of an internal standard is a critical decision in bioanalytical method development. 4-O-β-D-Galactopyranosyl-D-mannose-13C is the ideal internal standard for the quantification of 4-O-β-D-Galactopyranosyl-D-mannose for several key reasons:

• Identical Physicochemical Properties: Being chemically identical to the analyte, differing only in isotopic composition, the 13C-labeled standard ensures co-elution during chromatography and identical extraction recovery. This is a significant advantage over using structurally analogous internal standards, which may exhibit different chromatographic and mass spectrometric behaviors.

• Compensation for Matrix Effects: The SIL internal standard experiences the same degree of ion suppression or enhancement as the analyte, as they are present in the same microenvironment within the ion source. This allows for accurate correction of matrix-induced signal fluctuations.

• Enhanced Specificity: The mass difference between the analyte and the internal standard allows for their distinct detection by the mass spectrometer, eliminating cross-talk and ensuring unambiguous quantification.

Experimental Workflow: A Step-by-Step Protocol

This protocol outlines a robust LC-MS/MS method for the quantification of 4-O-β-D-Galactopyranosyl-D-mannose. It is intended as a starting point and should be optimized for specific laboratory instrumentation and matrix types.

Diagram of the Experimental Workflow

Caption: A schematic of the analytical workflow.

1. Materials and Reagents

• 4-O-β-D-Galactopyranosyl-D-mannose (Analyte)

• 4-O-β-D-Galactopyranosyl-D-mannose-13C (Internal Standard)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Ammonium Hydroxide (or other suitable mobile phase modifier)

• Biological matrix (e.g., drug-free human plasma)

2. Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of 4-O-β-D-Galactopyranosyl-D-mannose in 10 mL of a 50:50 (v/v) mixture of acetonitrile and water.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 1 mg of 4-O-β-D-Galactopyranosyl-D-mannose-13C in 1 mL of a 50:50 (v/v) mixture of acetonitrile and water.

• Analyte Working Solutions: Prepare a series of working solutions by serially diluting the analyte stock solution with a 50:50 (v/v) mixture of acetonitrile and water to create calibration standards.

• Internal Standard Working Solution (10 µg/mL): Dilute the internal standard stock solution with a 50:50 (v/v) mixture of acetonitrile and water.

3. Sample Preparation

This protein precipitation protocol is a common and effective method for cleaning up plasma or serum samples.[5]

• To a 1.5 mL microcentrifuge tube, add 50 µL of the biological sample (calibration standard, quality control sample, or unknown sample).

• Add 10 µL of the Internal Standard Working Solution (10 µg/mL) to each tube and vortex briefly.

• Add 200 µL of ice-cold acetonitrile to precipitate the proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of the initial mobile phase composition.

• Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Conditions

For the analysis of polar compounds like disaccharides, Hydrophilic Interaction Liquid Chromatography (HILIC) is the preferred chromatographic mode.[6]

Parameter	Condition
LC System	High-performance liquid chromatography system
Column	HILIC column (e.g., BEH Amide, 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	0.1% Ammonium Hydroxide in Water
Mobile Phase B	0.1% Ammonium Hydroxide in Acetonitrile
Gradient	95% B to 50% B over 5 minutes, followed by a re-equilibration step
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode
MRM Transitions	To be determined by infusion of individual standards. Expected precursor ions are [M-H]⁻.
(Example)	Analyte: 341.1 -> [Fragment Ion]
Internal Standard (13C6): 347.1 -> [Fragment Ion]

Method Validation: Ensuring Data Integrity

A rigorous validation process is essential to demonstrate that the analytical method is reliable and fit for its intended purpose. The validation should be performed in accordance with regulatory guidelines, such as those from the U.S. Food and Drug Administration (FDA) or the International Council for Harmonisation (ICH).[7][8]

Key Validation Parameters

Parameter	Acceptance Criteria (based on FDA/ICH guidelines)	Rationale
Selectivity	No significant interfering peaks at the retention times of the analyte and internal standard in blank matrix from at least six different sources.	Ensures that the method can differentiate the analyte from other components in the sample.
Linearity & Range	A linear regression with a weighting factor should be used. The back-calculated concentrations of the calibration standards should be within ±15% of the nominal value (±20% for the Lower Limit of Quantification, LLOQ). A minimum of 6 non-zero calibrators should be used.	Establishes the relationship between instrument response and analyte concentration.
Accuracy & Precision	For quality control (QC) samples at low, medium, and high concentrations, the mean concentration should be within ±15% of the nominal value, and the precision (%CV) should not exceed 15%. For the LLOQ, these values are ±20%.	Demonstrates the closeness of the measured value to the true value and the degree of agreement among a series of measurements.
Matrix Effect	The coefficient of variation of the IS-normalized matrix factor should not be greater than 15%.	Assesses the impact of the biological matrix on the ionization of the analyte.
Recovery	While no specific acceptance criteria are set, recovery should be consistent and reproducible across the concentration range.	Measures the efficiency of the extraction process.
Stability	Analyte stability should be demonstrated under various conditions including freeze-thaw cycles, short-term bench-top storage, and long-term storage at the intended temperature.	Ensures that the analyte concentration does not change during sample handling and storage.

Data Analysis and Quantification

The concentration of 4-O-β-D-Galactopyranosyl-D-mannose in the unknown samples is determined by the following steps:

• Peak Integration: Integrate the peak areas of the analyte and the internal standard in the chromatograms.

• Peak Area Ratio Calculation: Calculate the ratio of the analyte peak area to the internal standard peak area for all standards and samples.

• Calibration Curve Generation: Plot the peak area ratio versus the nominal concentration of the calibration standards. Perform a linear regression analysis (typically with a 1/x or 1/x² weighting) to obtain the calibration curve.

• Quantification of Unknowns: Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Troubleshooting Common Issues

Issue	Potential Cause	Recommended Solution
Poor Peak Shape	Inappropriate reconstitution solvent; Column contamination	Reconstitute in the initial mobile phase; Implement a column wash protocol.
High Variability in IS Response	Inconsistent sample preparation; IS instability	Ensure consistent pipetting and vortexing; Check the stability of the IS working solution.
Analyte and IS Do Not Co-elute	Inappropriate chromatographic conditions	Optimize the gradient and mobile phase composition.
Significant Matrix Effects	Inefficient sample cleanup	Consider alternative sample preparation techniques like solid-phase extraction (SPE).

Conclusion: A Foundation for Reliable Glycomic Quantification

The use of 4-O-β-D-Galactopyranosyl-D-mannose-13C as an internal standard provides a robust and reliable foundation for the quantitative analysis of 4-O-β-D-Galactopyranosyl-D-mannose in complex biological matrices by LC-MS/MS. The protocol and validation guidelines presented in this application note offer a comprehensive framework for researchers to develop and implement highly accurate and precise bioanalytical methods. By adhering to these principles, scientists can generate high-quality data that is essential for advancing our understanding of the roles of disaccharides in health and disease.

References

• Utilizing 13C-Labeled internal standards to advance the analysis of heparan sulfate. (n.d.). Retrieved from [Link]

• Lawrence, R., et al. (2022). Utility of Authentic 13C‐Labeled Disaccharide to Calibrate Hyaluronan Content Measurements by LC‐MS. Proteomics, 22(21-22), 2100287. [Link]

• Waters Corporation. (n.d.). Profiling of Carbohydrates in Honey by HILIC-MS. Retrieved from [Link]

• Google APIs. (n.d.). PROFILING OF CARBOHYDRATES IN HONEY BY HILIC-MS. Retrieved from [Link]

• Kyselova, L., et al. (2021). Development and Optimisation of HILIC-LC-MS Method for Determination of Carbohydrates in Fermentation Samples. Molecules, 26(12), 3669. [Link]

• Kyselova, L., et al. (2021). Development and Optimisation of HILIC-LC-MS Method for Determination of Carbohydrates in Fermentation Samples. Molecules, 26(12), 3669. [Link]

• Tomatsu, S., et al. (2007). Analytical method for the determination of disaccharides derived from keratan, heparan, and dermatan sulfates in human serum and plasma by high-performance liquid chromatography/turbo ionspray ionization tandem mass spectrometry. Biomedical Chromatography, 21(4), 361-370. [Link]

• Tomatsu, S., et al. (2014). Establishment of glycosaminoglycan assays for mucopolysaccharidoses. Metabolites, 4(3), 655-679. [Link]

• Alonso, A. P., et al. (2020). Liquid Chromatography Tandem Mass Spectrometry Quantification of 13C-Labeling in Sugars. Metabolites, 10(1), 29. [Link]

• Shimadzu (Europe). (n.d.). LC-MS/MS Method Package for Glycosaminoglycan. Retrieved from [Link]

• Saba, A., et al. (2019). Quantification of D-Mannose in Plasma: Development and Validation of a Reliable and Accurate HPLC-MS-MS Method. Clinica Chimica Acta, 493, 31-35. [Link]

• News-Medical.Net. (2025, October 28). Improving sample preparation for LC-MS/MS analysis. Retrieved from [Link]

• UNIPI. (n.d.). Quantification of d-Mannose in plasma: development and validation of a reliable and accurate HPLC-MS-MS method. Retrieved from [Link]

• ResearchGate. (n.d.). Validation issues arising from the new FDA guidance for industry on bioanalytical method validation. Retrieved from [Link]

• Frontiers. (n.d.). An overview of methods using 13C for improved compound identification in metabolomics and natural products. Retrieved from [Link]

• Shimadzu. (n.d.). C146-E457A LCMSMS Method Package for Glycosaminoglycans. Retrieved from [Link]

• ResearchGate. (2024, June 27). Development and validation of an LC-MS/MS method for the quantification of oral-sugar probes in plasma to test small intestinal permeability and absorptive capacity in the domestic cat (Felis catus). Retrieved from [Link]

• He, J., et al. (2017). LC–MS/MS determination of D-mannose in human serum as a potential cancer biomarker. Journal of Chromatography B, 1061–1062, 325-330. [Link]

• KNAUER. (n.d.). HILIC - Sugars and fructooligosaccharide analysis. Retrieved from [Link]

• FDA. (2019, October 17). Guidelines for the Validation of Chemical Methods for the Foods Program. Retrieved from [Link]

• LCGC International. (2026, February 12). Validation of Bioanalytical Methods — Highlights of FDA's Guidance. Retrieved from [Link]

• FDA. (2018, May 24). Bioanalytical Method Validation - Guidance for Industry. Retrieved from [Link]

• Li, X., et al. (2015). Development and validation of LC-MS/MS method for determination of very long acyl chain (C22:0 and C24:0) ceramides in human plasma. Journal of Pharmaceutical and Biomedical Analysis, 111, 227-233. [Link]

• ResearchGate. (n.d.). Determination of d-Mannose in Plasma by HPLC. Retrieved from [Link]

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GC-MS method for detecting 4-O-β-D-Galactopyranosyl-D-mannose-13C

Application Note: Absolute Quantification of Epilactose via GC-MS Using 4-O-β-D-Galactopyranosyl-D-[1-¹³C]-Mannose as an Internal Standard

Scientific Grounding and Rationale

Epilactose (4-O-β-D-galactopyranosyl-D-mannose) is a rare, naturally occurring disaccharide and a C2-epimer of lactose. It has garnered significant attention in pharmaceutical and nutritional research due to its potent prebiotic properties, specifically its ability to stimulate the proliferation of Bifidobacteria and improve intestinal tight junction permeability[1].

Quantifying trace disaccharides in complex biological matrices (e.g., plasma, fecal water, or tissue homogenates) presents a significant analytical challenge due to severe matrix suppression and variable extraction recoveries. To overcome this, Isotope Dilution Mass Spectrometry (IDMS) is the gold standard. By spiking samples with a stable, isotopically labeled internal standard—specifically 4-O-β-D-galactopyranosyl-D-[1-¹³C]-mannose—researchers can correct for analyte loss during extraction and fluctuations in derivatization efficiency, enabling simultaneous quantification and recovery yield calculation[2].

Gas Chromatography-Mass Spectrometry (GC-MS) provides exceptional chromatographic resolution for isomeric sugars[3]. However, because carbohydrates are highly polar and non-volatile, they require chemical derivatization prior to GC-MS analysis[4]. This protocol utilizes a two-step Methoximation-Trimethylsilylation (MOX-TMS) derivatization strategy to volatilize the analyte and simplify the resulting chromatogram[5].

Methodological Causality: The MOX-TMS Derivatization Logic

Understanding the why behind the chemistry is critical for troubleshooting and method validation.

• The Mutarotation Problem: In solution, the reducing end of epilactose (the D-mannose moiety) spontaneously mutarotates between its α and β anomeric forms. If silylated directly, this results in multiple chromatographic peaks for a single sugar, diluting the signal-to-noise ratio and complicating peak integration.

• Methoximation (MOX): By reacting the sample with methoxyamine hydrochloride in pyridine, the reducing end is locked into an open-chain oxime derivative. This prevents mutarotation, condensing the analyte into a single, sharp peak (or occasionally a closely eluting syn/anti doublet).

• Trimethylsilylation (TMS): The subsequent addition of MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide) replaces all remaining exchangeable protons on the hydroxyl groups with non-polar trimethylsilyl groups, drastically lowering the molecule's boiling point and rendering it highly volatile for GC separation[5].

Figure 1: Logical progression of the MOX-TMS two-step derivatization mechanism.

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system. Adherence to the environmental controls (specifically moisture elimination) is the primary determinant of success.

Phase 1: Extraction and Isotope Spiking

• Aliquot: Transfer 50 µL of biological fluid or 10 mg of homogenized tissue into a 1.5 mL microcentrifuge tube.

• Spike: Add exactly 10 µL of the internal standard solution (100 µg/mL 4-O-β-D-galactopyranosyl-D-[1-¹³C]-mannose in LC-MS grade water). Causality: Adding the IS at the very first step ensures it undergoes the exact same extraction losses and matrix effects as the endogenous epilactose.

• Precipitation: Add 500 µL of ice-cold Methanol:Water (80:20, v/v) to precipitate proteins and extract polar metabolites.

• Separation: Vortex vigorously for 5 minutes, then centrifuge at 14,000 × g for 10 minutes at 4°C.

• Transfer: Carefully transfer 400 µL of the supernatant into a glass GC vial insert.

Phase 2: Absolute Moisture Removal (Lyophilization)

• Place the GC vials into a vacuum concentrator (e.g., SpeedVac) or lyophilizer.

• Evaporate to complete dryness (typically 2–4 hours depending on the system).

• Critical Causality: Trace water reacts violently with MSTFA, hydrolyzing the TMS groups and causing complete derivatization failure. The residue must be bone-dry.

Phase 3: Chemical Derivatization

• MOX Addition: Add 30 µL of Methoxyamine hydrochloride solution (20 mg/mL dissolved in anhydrous pyridine). Pyridine acts as both a solvent and an acid scavenger for the HCl byproduct.

• Incubation: Seal the vials tightly and incubate at 80°C for 60 minutes.

• TMS Addition: Allow vials to cool to room temperature, then add 30 µL of MSTFA containing 1% TMCS (Trimethylchlorosilane). TMCS acts as a catalyst to drive the silylation of sterically hindered hydroxyls.

• Incubation: Incubate at 70°C for 60 minutes.

• Preparation: Transfer the derivatized mixture to a GC autosampler vial.

Figure 2: End-to-end GC-MS workflow for ¹³C-Epilactose quantification.

Instrumental Acquisition & Data Presentation

The analysis should be performed on a GC-MS system equipped with an Electron Ionization (EI) source (70 eV). A 5% diphenyl / 95% dimethyl polysiloxane capillary column (e.g., DB-5MS, 30 m × 0.25 mm × 0.25 µm) provides optimal separation for derivatized carbohydrates.

Table 1: Optimized GC Oven Temperature Program

Ramp Stage	Rate (°C/min)	Target Temperature (°C)	Hold Time (min)	Total Time (min)
Initial	-	80	2.0	2.0
Ramp 1	15.0	220	0.0	11.3
Ramp 2	5.0	280	5.0	28.3

| Ramp 3 | 20.0 | 320 | 3.0 | 33.3 |

Note: Carrier gas (Helium) flow rate set to a constant 1.0 mL/min. Injection volume: 1 µL (Splitless mode).

Table 2: Diagnostic MS/SIM Transitions for Quantification Because the ¹³C label is located at the C1 position of the reducing end (mannose), fragments containing this carbon will exhibit a +1 m/z shift, while fragments originating purely from the non-reducing end (galactose) will remain unchanged.

Analyte	Target Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)	Structural Origin of Base Peak
Endogenous Epilactose	204	361	538	Pyranose ring cleavage (Unlabeled)
[1-¹³C]-Epilactose (IS)	205	361	538	Pyranose ring cleavage (Label retained)

Quality Control & Self-Validating Systems

To ensure the integrity of the generated data, the following self-validating checks must be integrated into the data analysis pipeline:

• Derivatization Efficiency Check: Monitor the chromatogram for the presence of m/z 147 (hexamethyldisiloxane). A strong signal indicates active, healthy TMS reagents. Conversely, if peaks corresponding to[M - 72] (loss of a single TMS group) are highly abundant relative to the fully derivatized mass, the silylation was incomplete. The sample must be re-lyophilized and re-derivatized.

• Internal Standard Stability: The absolute peak area of the m/z 205 ion ([1-¹³C]-Epilactose) should have a Coefficient of Variation (CV) of < 15% across the entire analytical batch. A sudden drop in IS area indicates severe matrix suppression or an injection failure, invalidating that specific sample run.

• Peak Tailing Factor: Carbohydrates are highly sensitive to active sites in the GC inlet. If the tailing factor of the epilactose peak exceeds 1.5, it is a self-evident indicator that the GC inlet liner is contaminated with non-volatile matrix residue and must be replaced before proceeding.

References

• Enzymatic properties of cellobiose 2-epimerase from Ruminococcus albus and the synthesis of rare oligosaccharides by the enzyme. PubMed (nih.gov). 1

• Utilizing 13C-Labeled internal standards to advance the analysis of heparan sulfate. American Physiological Society. 2

• Gas chromatography-mass spectrometry analysis of 13C labeling in sugars for metabolic flux analysis. PubMed (nih.gov). 3

• Epilactose Analysis Service. CD BioGlyco. 4

• Quantifying 13C-labeling in Free Sugars and Starch by GC-MS. Springer Nature. 5

Sources

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Tracing Native Cell-Cell Recognition Dynamics: High-Resolution Mapping of Surface Glycans Using 13C-Labeled Metabolic Oligosaccharide Engineering

Executive Summary & Mechanistic Principles

Cell-cell recognition events—such as the formation of the immunological synapse, host-pathogen docking, and tumor-stroma interactions—are heavily mediated by the glycocalyx. Traditional Metabolic Oligosaccharide Engineering (MOE) relies on unnatural sugars bearing bioorthogonal tags (e.g., azides or alkynes) for downstream fluorophore conjugation . While powerful for imaging, these bulky modifications impose severe steric penalties that can artificially alter or entirely disrupt native receptor-ligand binding kinetics (e.g., Siglec-sialic acid interactions).

To achieve zero steric perturbation while maintaining high-resolution traceability, researchers in drug development and structural biology employ stable isotope-labeled monosaccharides (such as 13C6​ -glucose or 13C6​ -N-acetylmannosamine). Because 13C is NMR-active and possesses a distinct mass shift, it allows for the precise tracking of native glycan presentation and conformational dynamics during live cell-cell interactions .

The Causality of the 13C-Metabolic Pathway

When 13C -labeled precursors are introduced into the culture medium, they intercept the cell's native salvage pathways. We specifically utilize uncharged precursors like 13C6​ -ManNAc rather than 13C -sialic acid, because the neutral charge of ManNAc allows passive diffusion across the plasma membrane. Once internalized, it is enzymatically converted into 13C -CMP-sialic acid. These activated donors are transported into the Golgi apparatus, where glycosyltransferases covalently attach the 13C -enriched glycans to nascent cell-surface proteins. During cell-cell co-culture, isotope-filtered NMR techniques selectively detect the signals from the 13C -enriched glycans on the engineered cell, rendering the unlabeled interacting cell completely invisible.

Fig 1: Metabolic pathway of 13C-labeled sugars from cellular uptake to cell-cell recognition.

Experimental Methodologies

The following protocol outlines a self-validating workflow for labeling mammalian cells with 13C -sugars and tracking their interactions with target cells via NMR.

Phase 1: Sparse Isotope Labeling of Mammalian Cells

Causality Check: We employ a "sparse labeling" strategy (a 1:1 ratio of 13C to 12C glucose) rather than 100% uniform labeling. Uniform labeling introduces complex 13C

13C scalar couplings ( JCC​ ) that broaden NMR line widths, which is detrimental when analyzing massive, slow-tumbling cell-surface glycoproteins .

• Media Preparation: Prepare custom RPMI-1640 medium lacking natural glucose. Supplement with 10% Dialyzed FBS . Rationale: Standard FBS contains high levels of unlabeled glucose and serum glycoproteins that will competitively dilute the 13C tracer. Dialysis removes these low-molecular-weight competitors .

• Tracer Addition: Add a 1:1 molar ratio of D-[ 13C6​ ]glucose and unlabeled D-glucose to achieve a final concentration of 10 mM. For targeted sialic acid labeling, supplement with 2 mM 13C6​ -ManNAc.

• Cell Culture: Seed the primary cell line (e.g., Jurkat T-cells) at 2.0×105 cells/mL. Incubate at 37°C, 5% CO 2​ for 72 hours to allow complete turnover of the cell-surface glycocalyx.

Phase 2: Self-Validation of Isotope Incorporation (LC-MS/MS)

Critical Step: Do not proceed to the expensive and time-consuming NMR co-culture phase without validating the Mass Distribution Vector (MDV). If incorporation is <40%, the subsequent NMR acquisition will suffer from low signal-to-noise, masking critical intermolecular NOE contacts.

• Harvest & Lysis: Harvest 1×106 cells. Lyse using a mild detergent (1% Triton X-100 in PBS) to extract membrane glycoproteins.

• Enzymatic Release: Treat the lysate with PNGase F (for N-glycans) or O-glycosidase (for O-glycans) overnight at 37°C.

• LC-MS/MS Analysis: Analyze the released glycans using a High-Resolution Mass Spectrometer (e.g., Orbitrap). Calculate the fractional enrichment of 13C isotopologues. Ensure the mass shift matches the expected +6 Da per hexose/sialic acid unit.

Phase 3: Co-Culture Assembly and Isotope-Filtered NMR Acquisition

• Cell Preparation: Wash the 13C -labeled cells three times in isotope-free PBS to remove unincorporated tracer.

• Co-Culture Assembly: Mix the 13C -labeled cells with the unlabeled target cells (e.g., Antigen-Presenting Cells) at a 1:1 ratio in an NMR tube containing deuterated PBS (D 2​ O buffer, pH 7.4).

NMR Acquisition: Acquire a 2D 1H

13C Heteronuclear Single Quantum Coherence (HSQC) spectrum. Rationale: The HSQC pulse sequence acts as a filter, transferring magnetization only between directly bonded 1H and 13C nuclei. The massive background of the unlabeled target cell is completely suppressed, allowing direct observation of the engineered glycocalyx .

• Binding Analysis: Overlay the HSQC spectrum of the co-culture with a control spectrum of the 13C -labeled cells alone. Identify Chemical Shift Perturbations (CSPs) to map the exact glycan residues engaged in cell-cell recognition.

Fig 2: Self-validating experimental workflow for tracking cell-cell interactions via 13C-NMR.

Data Presentation & Quantitative Metrics

To assist in experimental design and data interpretation, the expected incorporation efficiencies and NMR acquisition parameters are summarized below.

Table 1: Expected 13C Incorporation Metrics & MS Validation Targets

Monosaccharide Precursor	Target Glycan Epitope	Typical Incorporation (%)	LC-MS/MS Mass Shift ( Δ m/z)
13C6​ -Glucose	Global N- / O-glycans	40 - 60% (Sparse)	+6 Da per Hexose
13C6​ -ManNAc	Terminal Sialic Acids	70 - 85%	+6 Da per Neu5Ac core
13C6​ -Galactose	Galactosyl epitopes	50 - 70%	+6 Da per Galactose

Table 2: NMR Parameters for Cell-Cell Interaction Studies

NMR ExperimentPrimary PurposeTarget NucleiApprox. Acquisition Time1D 13C -Edited 1H Rapid screening of global 13C incorporation. 1H (attached to 13C )10 - 30 mins2D 1H 13C HSQCHigh-resolution mapping of glycan conformational changes (CSPs). 1H , 13C 2 - 6 hours2D 1H 13C HSQC-TOCSYResolving overlapping sugar ring spin systems. 1H , 13C 12 - 24 hoursIsotope-Filtered NOESYDetecting intermolecular contacts between 13C -glycan and 12C -receptor. 1H , 13C 24 - 48 hours

References

• Metabolic oligosaccharide engineering: perspectives, applications, and future directions Molecular BioSystems[Link]

• Sparse isotope labeling for nuclear magnetic resonance (NMR) of glycoproteins using 13C-glucose Glycobiology[Link]

• Experimental Design Considerations for In Vitro Non-Natural Glycan Display via Metabolic Oligosaccharide Engineering Current Protocols in Cell Biology[Link]

• Overexpression of a homogeneous oligosaccharide with 13C labeling by genetically engineered yeast strain Journal of Biomolecular NMR[Link]

Application Note: Tracing Microbiome-Host Metabolic Flux with 4-O-β-D-Galactopyranosyl-D-mannose-13C

Introduction & Biological Significance

The dynamic interplay between diet, the gut microbiome, and host metabolism is a critical frontier in drug development and nutritional science. Epilactose (4-O-β-D-Galactopyranosyl-D-mannose) is a rare, non-digestible disaccharide formed by the epimerization of lactose[1]. Because mammalian intestinal enzymes cannot cleave its β-1,4 linkage to mannose, epilactose resists upper gastrointestinal digestion and reaches the cecum and colon intact.

Once in the lower gut, epilactose acts as a potent prebiotic. It is selectively fermented by beneficial microbiota (e.g., Bifidobacterium and Lactobacillus species) into short-chain fatty acids (SCFAs)—primarily acetate, propionate, and butyrate. Recent pharmacological studies demonstrate that epilactose supplementation enhances intestinal calcium absorption, modulates serum lipid profiles[2], and prevents diet-induced obesity by inducing uncoupling protein-1 (UCP-1) expression in skeletal muscle via microbiota-derived propionate[3].

The Analytical Challenge: Standard metabolomic profiling measures the steady-state pool sizes of SCFAs. However, pool size is a function of both microbial production and rapid host absorption/utilization, making it impossible to prove direct causality between epilactose intake and specific host metabolic outcomes.

The Solution: By utilizing 4-O-β-D-Galactopyranosyl-D-mannose-13C (13C-Epilactose) , researchers can perform stable isotope tracing to track the exact carbon flux from the prebiotic substrate, through microbial fermentation, and into host systemic circulation. This application note details the mechanistic rationale and validated protocols for tracing 13C-Epilactose metabolism in vivo.

Mechanistic Rationale for 13C-Epilactose Tracing

To establish a self-validating experimental system, the tracing methodology must distinguish exogenous (epilactose-derived) carbon from endogenous host carbon and background dietary fiber fermentation.

When uniformly labeled 13C-Epilactose is administered, microbial β-galactosidases cleave the disaccharide into 13C-galactose and 13C-mannose. These monosaccharides enter microbial glycolysis and the pentose phosphate pathway, yielding 13C-pyruvate, which is subsequently converted into 13C-SCFAs.

• 13C-Butyrate is primarily oxidized locally by colonocytes as their primary energy source.

• 13C-Acetate and 13C-Propionate enter the portal vein. Acetate drives hepatic lipogenesis, while propionate acts as a signaling molecule, entering systemic circulation to upregulate UCP-1 in skeletal muscle[3].

To accurately quantify this flux via LC-MS/MS or GC-MS, deuterated internal standards (e.g., Acetate-d3, Propionate-d5) must be used during extraction. Using standard 13C-labeled internal standards would cause isobaric interference with the biologically generated 13C-SCFAs, confounding the calculation of fractional isotopic enrichment[4].

Pathway Visualization

Metabolic flux of 13C-Epilactose from gut microbiota fermentation to host tissue utilization.

Step-by-Step Experimental Protocols

Protocol A: In Vivo 13C-Epilactose Administration & Sampling

Causality Check: Fasting mice prior to gavage minimizes the pool of unlabeled dietary carbohydrates in the gut, maximizing the 13C isotopic enrichment signal-to-noise ratio.

• Animal Preparation: Fast wild-type C57BL/6J mice (or disease models) for 6 hours prior to the experiment.

• Tracer Administration: Administer uniformly labeled 13C-Epilactose via oral gavage at a dose of 200 mg/kg body weight, dissolved in sterile, deionized water.

• Time-Course Sampling: Euthanize mice at designated time points (e.g., 0, 2, 4, and 8 hours post-gavage).

• Tissue Harvesting:

  • Blood: Collect portal vein blood immediately into EDTA tubes. Centrifuge at 2,000 × g for 10 min at 4°C to isolate plasma.

  • Tissues: Snap-freeze cecal contents, liver tissue, and gastrocnemius muscle in liquid nitrogen immediately to halt metabolic activity and prevent SCFA volatilization. Store at -80°C.

Protocol B: Extraction of 13C-SCFAs from Cecal/Fecal Matter

Causality Check: SCFAs are highly volatile. Utilizing an ice-cold organic solvent extraction (e.g., Acetone or Acetonitrile/Water) paired with immediate derivatization prevents evaporative loss and standardizes recovery[5].

• Matrix Preparation: Weigh exactly 50 mg of frozen cecal content or feces into a 2.0 mL homogenization tube containing 1.0 mm zirconia/silica beads[5].

• Internal Standard Spiking: Add 500 µL of ice-cold extraction solvent (H2O/Acetonitrile, 50:50 v/v) spiked with deuterated internal standards (e.g., Acetate-d3, Propionate-d5, Butyrate-d7 at 10 µg/mL). Note: Do not use 13C-standards to avoid mass overlap.

• Homogenization: Homogenize at 6,500 rpm for 60 seconds at 4°C.

• Centrifugation: Centrifuge at 18,000 × g for 10 minutes at 4°C to pellet debris[4]. Transfer the supernatant to a pre-chilled tube.

Protocol C: Derivatization and LC-MS/MS Analysis

Causality Check: Native SCFAs ionize poorly in electrospray ionization (ESI) mass spectrometry. Derivatization with aniline and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) adds a hydrophobic aromatic ring, drastically improving reverse-phase chromatographic retention and ESI efficiency[4].

• Derivatization Reaction: To 50 µL of the cooled supernatant (0°C), add 2.5 µL of 2.4 M aniline solution (in ACN) and 2.5 µL of 1.2 M EDC (in H2O)[4].

• Incubation: Vortex for 3 minutes and incubate at room temperature for 2 hours to ensure complete amidation of the carboxylic acid groups.

• Quenching: Stop the reaction by adding 50 µL of ice-cold methanol. Centrifuge at 15,000 × g for 5 minutes.

• LC-MS/MS Acquisition: Inject 2 µL of the derivatized sample into a Triple Quadrupole MS operating in Multiple Reaction Monitoring (MRM) mode. Monitor the M+0 (unlabeled) through M+n (fully 13C-labeled) isotopologues for each SCFA.

Expected Results & Data Presentation

By calculating the Mass Isotopomer Distribution (MID), researchers can determine the fraction of the SCFA pool directly derived from 13C-Epilactose.

Table 1: Analytical Derivatization Strategies for SCFA Tracing

Method	Reagents	Pros for 13C Tracing	Cons / Limitations
LC-MS/MS	Aniline + EDC	Excellent ESI sensitivity; stable derivatives; low matrix interference[4].	Requires 2-hour incubation time.
GC-MS	Propyl Chloroformate	Rapid derivatization (1 hr at 60°C); excellent chromatographic resolution[5].	Requires two-step hexane extraction; potential volatility losses.
NMR	Phosphate Buffer (pH 7.4)	Non-destructive; absolutely no derivatization bias; simple prep.	Lower sensitivity compared to MS; requires larger sample mass.

Table 2: Expected 13C-Isotopologue Enrichment Kinetics (Murine Model)

Compartment	Dominant 13C-Metabolite	Peak Enrichment Time	Biological Implication
Cecum	13C-Acetate, 13C-Propionate	2 - 4 hours	Primary site of Bifidobacterium fermentation.
Portal Vein	13C-Propionate	3 - 5 hours	Direct absorption from colonocytes into host circulation.
Liver	13C-Citrate, 13C-Lipids	6 - 8 hours	Hepatic utilization of 13C-Acetate for de novo lipogenesis.
Skeletal Muscle	13C-TCA Cycle Intermediates	8 - 12 hours	Propionate-driven energy flux and UCP-1 induction[3].

Note: To validate the system, an unspiked matrix control (feces from mice given unlabeled epilactose) must be run to establish the natural 1.1% 13C background abundance, which is subtracted from the final enrichment calculations.

References

• Mu, W., et al. "Recent advances on physiological functions and biotechnological production of epilactose." Applied Microbiology and Biotechnology (2013).[Link]

• Nishimukai, M., et al. "Effects of Epilactose on Calcium Absorption and Serum Lipid Metabolism in Rats." Journal of Agricultural and Food Chemistry (2008).[Link]

• Suzuki, T., et al. "Supplemental epilactose prevents metabolic disorders through uncoupling protein-1 induction in the skeletal muscle of mice fed high-fat diets." British Journal of Nutrition / Cambridge University Press (2015).[Link]

• "Method for absolute quantification of short chain fatty acids via reverse phase chromatography mass spectrometry." PLOS One (2022).[Link]

• "Analytical factors for eight short-chain fatty acid analyses in mouse feces through headspace solid-phase microextraction–triple quadrupole gas chromatography tandem mass spectrometry." PMC / NIH (2023).[Link]

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• 4. journals.plos.org [journals.plos.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: High-Resolution LC-MS/MS Quantification of 13C-Labeled Sugars for Metabolic Flux Analysis

Executive Summary & Scope

Stable isotope tracing using 13C-labeled substrates (e.g., [U-13C]glucose) combined with 13C-Metabolic Flux Analysis (13C-MFA) has become the gold standard for elucidating intracellular metabolic rewiring in oncology, immunology, and bioprocessing[1]. However, the accurate quantification of polar metabolites—specifically sugars and their phosphorylated intermediates—presents significant analytical challenges.

As a Senior Application Scientist, I have designed this comprehensive, self-validating protocol for the extraction, chromatographic separation, and tandem mass spectrometric (LC-MS/MS) quantification of 13C-labeled sugars. By leveraging Hydrophilic Interaction Liquid Chromatography (HILIC) and targeted Multiple Reaction Monitoring (MRM), this workflow ensures the high-fidelity isotopologue distribution data required for rigorous flux modeling.

Mechanistic Principles & Analytical Causality

To build a robust assay, it is critical to understand the causality behind each methodological choice rather than merely executing a sequence of steps.

Chromatographic Strategy: Why HILIC?

Sugars are highly polar, hydrophilic molecules that lack native chromophores and exhibit negligible retention on standard C18 reversed-phase (RP) columns, often eluting in the void volume where severe matrix suppression occurs[2].

• The HILIC Advantage: HILIC stationary phases (e.g., BEH Amide or hybrid silica) retain polar analytes via a water-rich pseudo-stationary layer. As the mobile phase becomes more aqueous, sugars partition into the water layer, increasing retention[3].

• The Anomeric Challenge: In solution, reducing sugars (like glucose) exist in an equilibrium of α and β anomers, which can resolve as split peaks on a chromatogram, complicating quantification. Causality: By utilizing a highly alkaline mobile phase (pH 9.0, typically achieved with ammonium hydroxide/acetate), we accelerate the mutarotation rate, collapsing the anomers into a single, sharp chromatographic peak[4].

Mass Spectrometry: Ionization and Isotopologue Tracking

Sugars ionize poorly in positive electrospray ionization (ESI+) but form stable deprotonated ions [M−H]− in negative mode (ESI-).

• MRM Strategy: For 13C-MFA, we must track the intact carbon skeleton. A triple quadrupole (QqQ) operating in MRM mode isolates the specific isotopologue precursor (e.g., M+0 to M+6 for glucose) and fragments it.

• Causality of Fragmentation: The primary transition for hexoses in ESI- is the cross-ring cleavage yielding a C3​H5​O3−​ fragment (m/z 89 for 12C). When tracking 13C incorporation, the product ion mass shifts proportionally to the number of labeled carbons within that specific 3-carbon fragment[5].

Workflow & Pathway Visualizations

Experimental workflow for 13C-MFA using HILIC-LC-MS/MS.

13C label distribution from [U-13C]glucose into glycolysis and the pentose phosphate pathway.

Quantitative Data Summaries

Table 1: Optimized MRM Transitions for 13C-Glucose Isotopologues (Negative ESI)

Note: The 89 m/z fragment corresponds to the C3​H5​O3−​ cross-ring cleavage product. Fragment masses shift depending on the specific carbon positions labeled.

Isotopologue	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (V)
M+0 (12C6)	179.1	89.0	50	12
M+1 (13C1)	180.1	90.0	50	12
M+2 (13C2)	181.1	91.0	50	12
M+3 (13C3)	182.1	92.0	50	12
M+4 (13C4)	183.1	93.0	50	12
M+5 (13C5)	184.1	94.0	50	12
M+6 (13C6)	185.1	95.0	50	12

Table 2: HILIC LC Gradient Conditions

Column: BEH Amide (2.1 x 100 mm, 1.7 µm). Column Temp: 45°C.

Time (min)	Flow Rate (mL/min)	%A (10 mM Ammonium Acetate, pH 9.0)	%B (Acetonitrile)
0.0	0.3	10	90
2.0	0.3	10	90
10.0	0.3	40	60
12.0	0.3	40	60
12.1	0.3	10	90
18.0	0.3	10	90

Experimental Protocol: A Self-Validating System

Step 1: In Vitro Labeling & Metabolic Quenching

• Labeling: Cultivate cells in media where the primary carbon source is replaced with [U-13C]glucose or[1,2-13C]glucose until isotopic steady-state is achieved[6].

• Quenching: Rapidly transfer 1 mL of cell suspension into 5 mL of 60% methanol pre-chilled to -40°C in a dry-ice/ethanol bath.

  • Causality: Glycolytic intermediates turn over in milliseconds. Room-temperature processing alters the in vivo isotopic steady state. -40°C instantly halts enzymatic activity. Critical: Do not drop below -50°C, as ice crystal formation will lyse cells and prematurely release intracellular metabolites into the wash buffer[7].

Step 2: Metabolite Extraction

• Internal Standard Spiking: Add 10 µL of a non-endogenous heavy isotope standard (e.g., Lactose-13C6 at 20 mg/L) to the quenched cell pellet[3].

  • Causality: The internal standard corrects for volumetric losses during extraction and matrix-induced ion suppression in the MS source, acting as the first layer of self-validation[8].

• Biphasic Extraction: Add 1 mL of ice-cold Chloroform:Methanol:Water (1:2:0.8 v/v). Vortex for 5 minutes at 4°C, then centrifuge at 14,000 x g for 10 minutes.

  • Causality: This biphasic system partitions hydrophobic lipids (which cause severe ion suppression) into the lower chloroform layer, precipitates proteins at the interphase, and isolates the polar sugars in the upper aqueous-methanol layer.

• Drying: Transfer the upper aqueous layer to a new vial and evaporate to dryness under a gentle stream of nitrogen gas at 40°C[8].

Step 3: LC-MS/MS Analysis

• Reconstitution: Resuspend the dried extract in 100 µL of 50% Acetonitrile in water.

  • Causality: Injecting samples in highly aqueous buffers onto a HILIC column disrupts the stationary hydration layer, causing severe peak broadening. Matching the injection solvent to the initial mobile phase conditions (high organic) ensures sharp peak focusing[4].

• System Suitability Test (SST): Before running biological samples, inject a blank (50% Acetonitrile) followed by an unlabeled standard mix.

  • Self-Validation: The blank ensures no column carryover. The unlabeled standard verifies retention time stability (RSD < 2%) and confirms the baseline natural abundance profile.

• Acquisition: Run the samples using the gradient in Table 2 and MRM transitions in Table 1.

Step 4: Data Processing & Isotope Correction

• Peak Integration: Integrate the area under the curve (AUC) for all M+0 to M+6 transitions. Normalize the AUCs against the Lactose-13C6 internal standard.

• Natural Isotope Abundance (NIA) Correction:

  • Causality: Carbon naturally contains ~1.1% 13C. A purely 12C-glucose molecule will naturally show a small M+1 signal. Without NIA correction, the calculated metabolic flux will artificially overestimate the tracer incorporation. Use specialized software (e.g., IsoCor or INCA) to mathematically subtract the natural abundance contribution from the raw MS data to yield the true fractional enrichment[6][9].

References

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Application Notes &amp; Protocols: Unraveling Glycan Dynamics through Metabolic Labeling with 13C-Mannose Derivatives

Introduction: Illuminating the Glycome with Stable Isotopes

The cell surface and secreted proteins of eukaryotic cells are adorned with a dense and complex layer of glycans, collectively known as the glycome. These intricate carbohydrate structures are pivotal in a vast array of biological processes, including protein folding and stability, cell-cell recognition, signaling, and immune responses.[1][2] Consequently, alterations in glycosylation are frequently associated with various disease states, most notably cancer, making the study of glycan dynamics a critical endeavor in biomarker discovery and therapeutic development.[3][4]

Metabolic labeling with stable, non-radioactive isotopes has emerged as a powerful technique to probe the intricacies of glycan biosynthesis and turnover.[4][5] This approach involves introducing isotopically enriched precursors into cell culture, which are then incorporated into newly synthesized biomolecules.[4][6] By using 13C-labeled monosaccharides, researchers can trace the metabolic fate of these sugars into complex glycans and quantify their dynamics using mass spectrometry (MS).[3][6][7]

D-mannose, a C-2 epimer of glucose, is a key monosaccharide in protein glycosylation, particularly as a precursor for nucleotide sugars that donate mannose residues in the endoplasmic reticulum and Golgi apparatus.[3] This application note provides a detailed guide to the metabolic labeling of cellular glycans using 13C-labeled mannose derivatives. We will delve into the rationale behind this specific choice of isotopic tracer, provide comprehensive, step-by-step protocols for labeling and analysis, and offer insights into data interpretation and troubleshooting. The methodologies described herein are designed to provide a robust framework for researchers, scientists, and drug development professionals to quantitatively investigate the complex world of glycosylation.[3][5]

The Rationale for 13C-Mannose: A Superior Tracer for Glycosylation Studies

While glucose is a central carbon source for cellular metabolism and can be converted to mannose, direct labeling with 13C-mannose offers significant advantages for studying glycosylation pathways.[5]

• Enhanced Specificity and Efficiency : Exogenous mannose is incorporated into N-glycans with a much higher efficiency—up to 100-fold greater—than mannose derived from glucose.[5] This preferential uptake and direct utilization for glycan synthesis mean that 13C-mannose provides a more targeted and efficient labeling of mannose-containing glycans.[5][7] At physiological concentrations, the conversion of labeled mannose to other monosaccharides is often undetectable, ensuring that the isotopic signature primarily reports on mannosylation pathways.[5]

• Reduced Metabolic Scrambling : When using 13C-glucose, the label can be distributed throughout various metabolic pathways, including glycolysis and the pentose phosphate pathway, leading to its incorporation into a wide range of metabolites and monosaccharides (e.g., galactose, N-acetylglucosamine).[5] This "scrambling" of the isotope can complicate the interpretation of glycan-specific labeling. 13C-mannose, in contrast, provides a more direct and less convoluted route to studying glycan biosynthesis.[3][5]

This targeted approach makes 13C-mannose an invaluable tool for metabolic flux analysis, studies of glycoprotein biosynthesis, biomarker discovery, and the evaluation of drugs that target glycosylation pathways.[3]

Experimental Design and Quantitative Considerations

The success of a metabolic labeling experiment hinges on careful planning and optimization. The following table provides starting recommendations for labeling conditions, which should be optimized for each specific cell line and experimental goal.

Parameter	Recommended Range	Rationale & Considerations
Cell Confluency at Labeling Start	70-80%	Ensures cells are in an active state of growth and protein synthesis, maximizing label incorporation. Over-confluency can lead to altered metabolism and cell stress.[3]
13C-Mannose Concentration	50 µM - 1 mM	The optimal concentration depends on the cell line's mannose metabolic activity and the glucose concentration in the medium. Lower glucose levels can enhance 13C-mannose uptake.[3][7] Start with a concentration around 50 µM, which is near physiological levels.
Labeling Duration	4 - 72 hours	Shorter times (4-8 hours) are suitable for studying initial incorporation rates and rapid glycan turnover.[7][8] Longer durations (24-72 hours) are used to approach isotopic steady-state for measuring overall glycan composition and slower turnover.[7]
Dialyzed Fetal Bovine Serum (FBS)	Recommended	Standard FBS contains endogenous monosaccharides that can dilute the isotopic label. Using dialyzed FBS minimizes this effect and improves labeling consistency.[3][5]

Visualizing the Workflow

A typical metabolic labeling experiment follows a logical progression from cell culture to data analysis. The workflow is designed to ensure robust and reproducible results.

Figure 1: A generalized experimental workflow for metabolic labeling of cellular glycans with 13C-mannose derivatives.

Detailed Protocols

Protocol 1: Metabolic Labeling of Adherent Cells in Culture

This protocol is a starting point and should be optimized for the specific cell line being investigated.[3][5]

Materials:

• Adherent cells of interest

• Complete growth medium (e.g., DMEM, RPMI-1640)

• Dialyzed Fetal Bovine Serum (dFBS)

• Glucose-free cell culture medium

• Sterile Phosphate-Buffered Saline (PBS)

• D-Mannose, fully 13C-labeled (e.g., D-Mannose-13C6)

• Sterile tissue culture plates/flasks

• Standard cell culture incubator (37°C, 5% CO₂)

Procedure:

• Cell Seeding: Plate cells in the desired culture vessel and grow in complete growth medium until they reach 70-80% confluency.

• Labeling Medium Preparation: Prepare the labeling medium by supplementing glucose-free medium with the desired concentration of unlabeled glucose (e.g., 5 mM), 10% dFBS, and the chosen concentration of 13C-Mannose (e.g., 50 µM).[5] Pre-warm the medium to 37°C.

• Washing: Gently aspirate the growth medium from the cells. Wash the cell monolayer twice with pre-warmed sterile PBS to remove any residual unlabeled monosaccharides.[3]

• Labeling: Add the pre-warmed labeling medium to the cells.

• Incubation: Return the cells to the incubator for the desired labeling period (e.g., 24 hours).[3]

• Harvesting:

  • Aspirate the labeling medium.

  • Wash the cells twice with ice-cold PBS.

  • For total glycoprotein analysis, scrape the cells into ice-cold PBS and pellet by centrifugation (e.g., 500 x g for 5 minutes at 4°C).

  • Store the cell pellet at -80°C until ready for glycan analysis.

Protocol 2: N-Glycan Release and Purification

This protocol describes the enzymatic release of N-linked glycans from total cellular protein lysate, a crucial step before mass spectrometry analysis.[9][10]

Materials:

• Cell pellet from Protocol 1

• Lysis buffer (e.g., RIPA buffer) with protease inhibitors

• Dithiothreitol (DTT)

• Iodoacetamide (IAA)

• Ammonium bicarbonate buffer (50 mM, pH 8.0)

• Peptide-N-Glycosidase F (PNGase F)

• C18 Solid-Phase Extraction (SPE) cartridges

• Acetonitrile (ACN), Formic Acid (FA), Water (LC-MS grade)

• Lyophilizer or vacuum concentrator

Procedure:

• Protein Extraction and Denaturation:

  • Lyse the cell pellet in an appropriate lysis buffer.

  • Quantify the protein concentration (e.g., using a BCA assay).

  • Take a desired amount of protein (e.g., 100 µg) and denature it by heating (e.g., 95°C for 10 minutes) or using chemical denaturants like 8 M guanidine HCl.[10]

• Reduction and Alkylation:

  • Reduce disulfide bonds by adding DTT to a final concentration of 10 mM and incubating at 56°C for 1 hour.

  • Alkylate cysteine residues by adding IAA to a final concentration of 25 mM and incubating in the dark at room temperature for 45 minutes.

• Proteolytic Digestion (Optional but Recommended):

  • Dilute the sample with ammonium bicarbonate buffer to reduce the denaturant concentration.

  • Add trypsin (or another suitable protease) at a 1:50 (w/w) ratio and incubate overnight at 37°C. This step generates glycopeptides, which can improve the efficiency of PNGase F digestion.[9]

• Enzymatic N-Glycan Release:

  • Add PNGase F to the (glyco)peptide mixture.[9][10]

  • Incubate overnight at 37°C to release the N-glycans.[10]

• Glycan Purification:

  • Condition a C18 SPE cartridge according to the manufacturer's instructions.

  • Load the digest onto the cartridge. The peptides and glycopeptides will bind, while the released glycans will be in the flow-through.

  • Collect the flow-through containing the glycans.

  • Wash the cartridge with an aqueous solution (e.g., 0.1% FA in water) and collect this wash, pooling it with the initial flow-through.[9]

  • Dry the pooled glycan fraction using a lyophilizer or vacuum concentrator.

Mass Spectrometry Analysis and Data Interpretation

The purified, 13C-labeled glycans are typically analyzed by LC-MS/MS. Hydrophilic Interaction Liquid Chromatography (HILIC) is commonly used for glycan separation.[11]

The mass spectrometer will detect pairs of isotopic envelopes for each glycan structure: one corresponding to the naturally abundant (all 12C) glycan and one for the newly synthesized, 13C-labeled glycan. The mass difference between these envelopes will depend on the number of mannose residues in the glycan and the specific 13C-mannose derivative used (e.g., a +6 Da shift per mannose for 13C6-mannose).

Figure 2: Metabolic incorporation of 13C-mannose into the N-glycosylation pathway.

Data Analysis:

• Peak Integration: Extract ion chromatograms (XICs) for both the light (12C) and heavy (13C) versions of each identified glycan.

• Quantification: The extent of labeling or the fractional synthesis rate (FSR) can be calculated by comparing the peak areas of the labeled (A_heavy) and unlabeled (A_light) forms:

  • % Labeled = [A_heavy / (A_heavy + A_light)] * 100

• Turnover Analysis: By performing a pulse-chase experiment (labeling for a period, then switching to unlabeled medium), the rate of glycan degradation or secretion can be determined by tracking the decay of the 13C-labeled glycan signal over time.[7]

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low 13C Incorporation	1. Suboptimal 13C-mannose concentration. 2. High glucose concentration diluting the label. 3. Short labeling time. 4. Low metabolic activity of the cell line.	1. Increase the 13C-mannose concentration. 2. Reduce the glucose concentration in the labeling medium. 3. Increase the labeling duration. 4. Confirm the expression of key mannose metabolism enzymes.[3]
High Cell Death/Toxicity	1. Contamination of labeling medium. 2. Nutrient deprivation in custom medium. 3. Toxicity from the labeled compound (rare for 13C).	1. Ensure all media and reagents are sterile. 2. Ensure the basal medium is properly supplemented (e.g., with dialyzed serum, pyruvate). 3. Perform a dose-response curve to assess toxicity at different concentrations.[3]
High Variability Between Replicates	1. Inconsistent cell seeding density or confluency at harvest. 2. Inconsistent washing or harvesting procedures.	1. Standardize cell seeding and harvest at the same confluency. 2. Ensure all handling procedures are performed consistently across all samples.[3]

Conclusion and Future Directions

Metabolic labeling of cellular glycans with 13C-mannose derivatives is a robust and highly specific method for investigating the complex dynamics of glycosylation.[3] This technique provides quantitative insights into glycan biosynthesis, turnover, and metabolic flux under various physiological and pathological conditions. By carefully optimizing labeling conditions and employing high-resolution mass spectrometry, researchers can uncover subtle but significant changes in the glycome that are often missed by static, endpoint measurements. The protocols and insights provided here serve as a foundation for designing and executing successful labeling experiments, ultimately paving the way for new discoveries in glycobiology, disease diagnostics, and therapeutic development.

References

• De Leoz, M. L. A., et al. (2010). Glycation isotopic labeling with 13C-reducing sugars for quantitative analysis of glycated proteins in human plasma. Journal of Proteome Research, 9(5), 2545–2559. [Link]

• Hofmann, J., et al. (2015). Chemo-Enzymatic Synthesis of 13C Labeled Complex N-Glycans As Internal Standards for the Absolute Glycan Quantification by Mass Spectrometry. Analytical Chemistry, 87(23), 11692–11699. [Link]

• Consortium for Functional Glycomics. (n.d.). Glycoprotein N-glycan preparation for MS analysis. Retrieved from [Link]

• Hofmann, J., et al. (2015). Chemo-Enzymatic Synthesis of (13)C Labeled Complex N-Glycans As Internal Standards for the Absolute Glycan Quantification by Mass Spectrometry. Analytical Chemistry, 87(23), 11692–11699. [Link]

• Sharma, V., et al. (2014). The Metabolic Origins of Mannose in Glycoproteins. Journal of Biological Chemistry, 289(16), 11438–11448. [Link]

• Nishimura, S., et al. (2018). Application of Metabolic 13C Labeling in Conjunction with High-Field Nuclear Magnetic Resonance Spectroscopy for Comparative Conformational Analysis of High Mannose-Type Oligosaccharides. International Journal of Molecular Sciences, 19(11), 3338. [Link]

• Prestegard, J. H., et al. (2009). 13C-Sialic Acid Labeling of Glycans on Glycoproteins Using ST6Gal-I. Glycobiology, 19(8), 846–853. [Link]

• Premier Biosoft. (2018). Automating Quantitation of Glycans with Stable Isotope Labels using Mass Spectrometry. Retrieved from [Link]

• Drake, C. G., et al. (2024). Metabolomics and 13C Labelled Glucose Tracing to Identify Carbon Incorporation into Aberrant Cell Membrane Glycans in Cancer. bioRxiv. [Link]

• Hu, Y., et al. (2024). Recent Advances in Labeling-Based Quantitative Glycomics: From High-Throughput Quantification to Structural Elucidation. Angewandte Chemie International Edition. [Link]

• An, H. J., et al. (2013). Simplified Quantitative Glycomics Using the Stable Isotope Label Girard's Reagent P by Electrospray Ionization Mass Spectrometry. Journal of Proteome Research, 13(1), 227–236. [Link]

• Sun, S., et al. (2024). Protocol for automated N-glycan sequencing using mass spectrometry and computer-assisted intelligent fragmentation. STAR Protocols, 5(2), 102976. [Link]

• Woods, R. J., et al. (2017). Stable Isotope Labeling of Glycoproteins for NMR Study. In Glycoscience: Biology and Medicine (pp. 1-1). Springer. [Link]

• Choi, S.-H., et al. (2022). Relative Quantification of Glycans by Metabolic Isotope Labeling with Isotope Glucose in Aspergillus niger. Mass Spectrometry Letters, 13(4), 89-95. [Link]

• Waters Corporation. (n.d.). Rapid Preparation of Released N-Glycans for HILIC Analysis Using a Novel Fluorescence and MS-Active Labeling Reagent. Retrieved from [Link]

• ResearchGate. (2020). Incorporation of ¹³C-labeled glucose, mannose, galactose, and fructose into a high mannose type N-glycan from Caco-2 and M213 cells. [Link]

• Tugarinov, V., et al. (2021). Sparse isotope labeling for nuclear magnetic resonance (NMR) of glycoproteins using 13C-glucose. Journal of Biomolecular NMR, 75(8-9), 305–316. [Link]

• Drake, C. G., et al. (2024). Metabolomics and 13C labelled glucose tracing to identify carbon incorporation into aberrant cell membrane glycans in cancer. bioRxiv. [Link]

• Tumanov, S., & Kamleh, A. (2018). Strategies for Extending Metabolomics Studies with Stable Isotope Labelling and Fluxomics. Metabolites, 8(3), 43. [Link]

• Lee, J. Y., et al. (2017). Physiological Effects of Ac4ManNAz and Optimization of Metabolic Labeling for Cell Tracking. Theranostics, 7(5), 1148–1162. [Link]

• Stupp, G. S., et al. (2015). An overview of methods using 13C for improved compound identification in metabolomics and natural products. Frontiers in Plant Science, 6, 919. [Link]

• Institute of Molecular Systems Biology. (n.d.). 13C Metabolic Flux Analysis. Retrieved from [Link]

• Li, S., et al. (2022). 13C metabolic flux analysis: Classification and characterization from the perspective of mathematical modeling and application in physiological research of neural cell. Frontiers in Neuroscience, 16, 980184. [Link]

• Lorkiewicz, P. K., et al. (2025). Optimization of 13C stable isotope labeling for the study of tricarboxylic cycle intermediates in mouse models. bioRxiv. [Link]

• Antoniewicz, M. R. (2013). Parallel labeling experiments and metabolic flux analysis: past, present and future methodologies. Metabolic Engineering, 17, 23–31. [Link]

• BOKU. (n.d.). Stable Isotope Labeling-Assisted Experiments. Retrieved from [Link]

• Villas-Bôas, S. G., et al. (2011). Stable isotope-labeling studies in metabolomics: new insights into structure and dynamics of metabolic networks. Bioanalysis, 3(20), 2303–2315. [Link]

• Arkhipova, V., et al. (2014). Synthesis of 13C-methyl-labeled amino acids and their incorporation into proteins in mammalian cells. Organic & Biomolecular Chemistry, 12(35), 6888–6894. [Link]

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Technical Notes & Optimization

13C NMR Technical Support Center: Troubleshooting Signal-to-Noise in Carbohydrate Analysis

Welcome to the Technical Support Center for Carbohydrate NMR. As a Senior Application Scientist, I have designed this guide to address the most persistent bottleneck in glycan and polysaccharide characterization: overcoming the inherently low sensitivity of the 13C nucleus.

Carbohydrates present a unique analytical challenge. The 13C isotope has a low natural abundance (1.1%) and a low gyromagnetic ratio ( γ ). When combined with the severe spectral overlap typical of carbohydrate ring carbons (60–85 ppm) and the high viscosity of aqueous polysaccharide solutions, achieving an acceptable signal-to-noise (S/N) ratio requires a highly optimized, multi-faceted approach.

Module 1: Hardware Diagnostics (Overcoming Thermal Noise)

Q: I am acquiring 13C data on a 500 MHz room-temperature (RT) probe for 12 hours, but my anomeric carbon signals (90–110 ppm) are still lost in the baseline noise. Why is this happening, and how can I fix it?

The Causality: The fundamental limit to your S/N is Johnson-Nyquist thermal noise. In a standard RT probe, the random thermal motion of electrons within the receiver coil and the preamplifier generates a noise floor that easily obscures the weak electromagnetic induction from low-abundance 13C nuclei.

The Solution: Upgrading to a cryogenically cooled probe (CryoProbe) is the single most impactful hardware intervention. By using closed-cycle helium gas to cool the RF transmit/receive coils and the preamplifier to approximately 25 K, the thermal noise contribution is drastically reduced 1[1]. This yields a mass sensitivity enhancement factor of 3.0 to 4.0 compared to an equivalent RT probe2[2]. Because experimental time scales inversely with the square of S/N, a 3.8-fold increase in sensitivity reduces a 14-hour experiment to just 1 hour 3[3].

Module 2: Pulse Sequence Engineering (Bypassing 13C Limitations)

Q: Direct 13C observation with 1H decoupling gives me poor sensitivity. Should I be using a different pulse sequence?

The Causality: Direct 13C observation is highly inefficient due to the long longitudinal relaxation times (T1) of 13C nuclei in carbohydrates, which require excessively long inter-scan delays (D1) to prevent signal saturation.

The Solution: You must bypass direct 13C excitation by utilizing Polarization Transfer or Indirect Detection .

• INEPT / DEPT: These sequences transfer magnetization from the highly sensitive 1H spins to the 13C spins via scalar coupling ( 1JCH​ ). For carbohydrates, this coupling is typically 145–165 Hz. This provides a theoretical enhancement factor proportional to the ratio of their gyromagnetic ratios ( γH​/γC​≈4 ) 4[4].

• HSQC (Heteronuclear Single Quantum Coherence): This is the gold standard for carbohydrate NMR. HSQC detects the 13C signal indirectly during the 1H acquisition period. The sensitivity scales roughly with (γH​/γC​)5/2 , making it orders of magnitude more sensitive than direct 1D 13C NMR 5[5].

Mechanism of polarization transfer and indirect detection in HSQC NMR.

Module 3: Sample Thermodynamics & Isotopic Enrichment

Q: My concentrated polysaccharide sample is highly viscous. The 13C signals are broad, unresolved, and have poor S/N. How can I improve this?

The Causality: High viscosity restricts the molecular tumbling rate (correlation time, τc​ ) of the carbohydrates. In the solution state, slow tumbling drastically decreases the transverse relaxation time (T2), which broadens the NMR lines and pushes the signal down into the noise floor.

The Solution: Elevate the sample temperature. Increasing the temperature from 25 °C to 50 °C significantly reduces the viscosity of aqueous carbohydrate solutions. This increases T2, sharpens the spectral lines, and directly improves S/N without altering the chemical structure.

Q: I am analyzing a complex biological glycan at sub-millimolar concentrations. CryoProbes and HSQC are still not enough. What is the ultimate solution?

The Solution: Uniform 13C Isotopic Labeling (U-13C). By enriching the 13C abundance from its natural 1.1% to >95%, you gain an immediate ~90-fold increase in sensitivity. This enables advanced 2D and 3D NMR techniques, such as CC-TOCSY or INADEQUATE, to trace the entire carbon backbone of the glycan even at concentrations as low as 2 mM 6[6].

Self-Validating Protocol: HSQC Optimization for Carbohydrates

To achieve maximum S/N, your HSQC setup must be treated as a self-validating system where each parameter is empirically verified.

Step 1: Sample Preparation: Dissolve 5–10 mg of carbohydrate in 0.6 mL of D2O (99.9% D). Ensure complete dissolution to maintain magnetic field homogeneity. Step 2: Temperature Equilibration: Set the probe temperature to 40 °C (313 K) to reduce sample viscosity and sharpen T2 relaxation lines. Allow 10 minutes for thermal equilibration. Step 3: Tuning and Matching: Tune and match both the 1H and 13C channels precisely. This is critical for CryoProbes, where the Q-factor is extremely high and slight mismatches cause massive signal loss. Step 4: Pulse Calibration (Critical): Calibrate the 90° pulse lengths for both 1H and 13C. Inaccurate pulses will lead to incomplete polarization transfer. Step 5: J-Coupling Optimization: Set the INEPT delay ( Δ=1/(4J) ) based on the average 1JCH​ of carbohydrates. A compromise value of 150 Hz ( Δ=1.66 ms) works well for both the ring carbons (60–85 ppm) and anomeric carbons (90–110 ppm) 7[7]. Step 6: System Validation Checkpoint: Run a 1-scan 1D HSQC projection.

• Validation Rule: If the anomeric cross-peaks (4.5–5.5 ppm in 1H) are absent or severely phase-distorted, the system has failed validation. The root cause is likely miscalibrated pulses. Recalibrate the 13C 90° pulse using a 1D sequence with decoupling, ensuring a perfect signal null at a 360° pulse, before proceeding to the full 2D acquisition.

Quantitative Summary of S/N Enhancement Strategies

Strategy / Technique	Mechanism of Enhancement	Typical S/N Gain Factor	Equivalent Time Savings
CryoProbe (Hardware)	Reduces thermal noise in RF coil and preamplifier (~25 K)	3.0x – 4.0x	9x – 16x faster
INEPT / DEPT	Polarization transfer from 1H to 13C via scalar coupling	~4.0x	~16x faster
1H-13C HSQC	Indirect detection utilizing 1H magnetization and detection	> 10.0x	> 100x faster
Uniform 13C Labeling	Increases 13C abundance from 1.1% to >95%	~90.0x	> 8,000x faster

System Troubleshooting Workflow

Workflow for diagnosing and resolving low S/N in 13C NMR of carbohydrates.

References

• CryoProbes for NMR - Cryogenic Probes Source: Bruker URL:[Link]

• Sensitivity-Enhanced Spin Echo Nuclear Magnetic Resonance Pulse Sequence for Quantitative Polymer Characterizations with a Nuclear Magnetic Resonance Cryoprobe Source: ACS Macromolecules URL:[Link]

• Chapter 4: Cryogenically Cooled NMR Probes: a Revolution for NMR Spectroscopy Source: Royal Society of Chemistry (RSC) URL:[Link]

• HSQC and HMBC - NMR Core Facility Source: Columbia University URL:[Link]

• A Solution NMR Approach To Determine the Chemical Structures of Carbohydrates Using the Hydroxyl Groups as Starting Points Source: National Institutes of Health (PMC) URL:[Link]

• In situ C-13 solid-state polarization transfer NMR to follow starch transformations in food Source: Chalmers University of Technology URL:[Link]

• 13C NMR Metabolomics: INADEQUATE Network Analysis Source: National Institutes of Health (PMC) URL:[Link]

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challenges in metabolic labeling with 13C-labeled sugars

Welcome to the ¹³C Metabolic Labeling Technical Support Center . As a Senior Application Scientist, I have designed this resource to help researchers, scientists, and drug development professionals navigate the complexities of isotope tracing, fluxomics, and mass spectrometry.

Metabolic labeling is not just about swapping a standard nutrient for a heavy isotope; it requires a holistic redesign of your cell culture environment, rigorous quenching protocols to arrest rapid metabolic turnover, and advanced computational deconvolution to interpret the data.

Core Analytical Workflow

The following diagram outlines the critical path from experimental design to metabolic flux modeling.

Caption: Standard Workflow for 13C-Metabolic Labeling and Flux Analysis.

Section 1: Experimental Design & Cell Culture

To accurately trace carbon transitions, the in vitro environment must be strictly controlled. Any unlabeled carbon sources will dilute your tracer and confound your fractional enrichment calculations.

Protocol 1: ¹³C-Glucose Labeling in Adherent Cells

Step 1: Custom Media Formulation Prepare a labeling medium using glucose-free, glutamine-free DMEM. Supplement with your target concentration of [U-¹³C₆] glucose (e.g., 10 mM) and unlabeled glutamine (e.g., 2 mM). Crucially, supplement with 10% dialyzed Fetal Bovine Serum (dFBS) . Causality: Standard FBS contains variable, undefined amounts of endogenous glucose, amino acids, and lipids. Dialysis removes small molecules (<10 kDa) while retaining the macromolecular growth factors necessary for cell viability, ensuring the ¹³C-tracer is the sole source of that specific nutrient 1.

Step 2: Acclimation Phase Seed cells and incubate them for 24 hours in the custom media formulated with unlabeled (¹²C) glucose. Causality: Cells must adapt to the dFBS environment to reach a metabolic steady state before tracing begins, preventing shock-induced metabolic rewiring.

Step 3: Tracer Administration (T=0) Rapidly aspirate the acclimation media, wash the monolayer once with warm PBS to remove residual ¹²C-glucose, and apply the ¹³C-labeling media.

FAQs & Troubleshooting

Q: I am tracing lipogenesis using ¹³C-glucose, but my fractional enrichment in palmitate is extremely low. What went wrong? A: If you are using standard FBS, the exogenous unlabeled lipids in the serum will suppress de novo lipogenesis. Cells preferentially scavenge lipids from their environment rather than expending ATP to synthesize them. You must use lipid-depleted or dialyzed FBS to force the cells to rely on the ¹³C-glucose-derived acetyl-CoA for fatty acid synthesis 1.

Q: How long should I label my cells? A: It depends entirely on the pathway turnover rate. Glycolysis reaches isotopic steady state in ~10 minutes, the TCA cycle in ~2 hours, and structural lipogenesis or nucleotide synthesis can take 24-48 hours 2.

Section 2: Metabolite Extraction & Sample Preparation

Intracellular metabolite turnover rates are extraordinarily fast (measured in seconds for ATP and glycolytic intermediates). A slow extraction will result in a distorted metabolic snapshot.

Protocol 2: Rapid Cold Methanol Quenching (Self-Validating System)

Step 1: Rapid Quenching At the target time point, rapidly aspirate the media and immediately submerge the plate in liquid nitrogen, or wash quickly with ice-cold PBS followed by the immediate addition of 80% methanol pre-chilled to -80°C. Causality: Sub-zero temperatures instantly denature metabolic enzymes, arresting enzymatic activity and preventing the degradation of labile metabolites like ATP or the artificial interconversion of pyruvate to lactate.

Step 2: Internal Standard Spiking (Self-Validation) Spike the extraction buffer with a known concentration of an unnatural isotope (e.g., ¹³C/¹⁵N-labeled amino acid mix or Norvaline). Causality: Recovery of this internal standard during LC-MS analysis validates the extraction efficiency. If the internal standard signal drops, it flags matrix effects, ion suppression, or sample loss during centrifugation, ensuring the protocol validates its own integrity.

Step 3: Phase Separation Scrape the cells in the cold methanol, transfer to a microcentrifuge tube, and centrifuge at 20,000 x g for 15 minutes at 4°C. Transfer the metabolite-rich supernatant to an LC-MS vial. Causality: Centrifugation precipitates denatured proteins and cellular debris, preventing LC column clogging and ion suppression in the MS source.

Section 3: Data Acquisition & Natural Abundance Correction

Before performing metabolic flux analysis, raw Mass Isotopomer Distributions (MIDs) must be mathematically corrected. Heavy isotopes naturally exist in the environment and will artificially inflate the M+1, M+2, etc., peaks in your mass spectra.

Quantitative Data: Natural Abundance of Common Elements

The following table summarizes the natural abundance of isotopes that skew raw MS data, necessitating deconvolution algorithms.

Element	Principal Isotope	Natural Abundance (%)	Heavy Isotope	Natural Abundance (%)
Carbon	¹²C	98.93%	¹³C	1.07%
Hydrogen	¹H	99.98%	²H	0.0115%
Nitrogen	¹⁴N	99.63%	¹⁵N	0.36%
Oxygen	¹⁶O	99.76%	¹⁸O	0.20%

FAQs & Troubleshooting

Q: Why do I see M+1 and M+2 peaks in my completely unlabeled control samples? A: This is due to the natural abundance of heavy isotopes (e.g., ~1.1% of all carbon is ¹³C). For a molecule like glucose (C₆), the probability of containing at least one natural ¹³C atom is approximately 6.4%. You must correct the MID using correction matrices to isolate the true exogenous tracer enrichment 3.

Q: How does tandem MS (MS/MS) improve flux analysis compared to standard MS1? A: Standard MS1 provides the overall mass isotopomer distribution (e.g., M+2 citrate) but cannot determine which specific carbons are labeled. Tandem MS uses collisional fragmentation to break specific C-C bonds, generating daughter ions that reveal positional isotopomer information. This high-resolution data is critical for constraining Elementary Metabolite Unit (EMU) models and resolving parallel metabolic pathways 4.

Pathway Tracing: Glycolysis to the TCA Cycle

Understanding the atom transitions is vital for interpreting MIDs. Below is a logical relationship diagram showing how fully labeled [U-¹³C₆] glucose transitions through glycolysis into the TCA cycle, resulting in specific M+ isotopomers.

Caption: Carbon transition map of [U-13C6] Glucose through Glycolysis and the TCA Cycle.

References

• Midani FS, Wynn ML, Schnell S. "The importance of accurately correcting for the natural abundance of stable isotopes." Analytical Biochemistry (2017). 3

• Choi J, Antoniewicz MR. "Tandem mass spectrometry for 13C metabolic flux analysis: Methods and algorithms based on EMU framework." Frontiers in Microbiology (2019). 4

• Tumanov S, et al. "Analysis of Fatty Acid Metabolism Using Stable Isotope Tracers and Mass Spectrometry." ResearchGate / Methods in Enzymology (2015). 1

• Lu W, et al. "Metabolomics and isotope tracing." Cell (2017). 2

Sources

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• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: HPLC Analysis of Carbohydrates

Welcome to the Technical Support Center for Carbohydrate Analysis. As a Senior Application Scientist, I have designed this guide to help you navigate the unique chromatographic challenges associated with sugars. Because carbohydrates lack natural chromophores and possess complex stereochemistry, standard reversed-phase UV methods are largely ineffective.

This guide provides field-proven troubleshooting logic, focusing on the mechanistic causality behind co-elution—whether driven by anomeric mutarotation, isomeric similarities, or matrix interference—and delivers self-validating protocols to ensure analytical rigor.

Troubleshooting Workflow for Co-Eluting Sugars

Diagnostic decision tree for resolving co-eluting peaks in carbohydrate HPLC analysis.

Section 1: Fundamental Troubleshooting FAQs

Q1: Why are my reducing monosaccharides (e.g., glucose, galactose) showing split, shouldering, or severely broadened peaks?

The Causality: This is a classic manifestation of mutarotation . Reducing sugars possess a free anomeric carbon, allowing them to exist in an aqueous equilibrium between their α

• and β -pyranose configurations[1]. If the chromatographic separation occurs at a rate similar to or faster than the interconversion rate between these two anomers, the column will partially or fully resolve them. This results in a split peak (one for the α -anomer, one for the β -anomer) or a broad, smeared peak. The Solution: You must induce "anomeric collapse." By increasing the column temperature (typically between 35°C and 85°C, depending on the column's thermal stability), you exponentially accelerate the mutarotation kinetics. The rapid interconversion causes the anomers to average out into a single, sharp, highly resolved peak. Alternatively, adding a trace amount of base (e.g., 0.1–0.2% triethylamine) to the mobile phase catalyzes the ring-opening mechanism, achieving the same collapse[2].

Q2: How do I resolve closely related isomeric sugars (e.g., Glucose and Galactose) that co-elute on a standard HILIC column?

The Causality: Hydrophilic Interaction Liquid Chromatography (HILIC) separates compounds based on polarity and hydrogen bonding. Because epimers like glucose and galactose have identical molecular weights and nearly identical dipole moments, HILIC stationary phases struggle to differentiate them, leading to co-elution. The Solution: Transition to High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD) . Carbohydrates are weak acids with pKa values ranging from 12 to 13. By using a highly alkaline mobile phase (e.g., 100 mM NaOH), the hydroxyl groups are deprotonated, turning the sugars into oxyanions[3]. Anion-exchange columns (like the Dionex CarboPac series) can then separate these isomers based on subtle differences in their pKa values and the spatial orientation of their deprotonated hydroxyl groups[4].

Q3: My oligosaccharides are co-eluting with the solvent front or baseline noise. What adjustments are needed?

The Causality: If you are using a Refractive Index (RI) detector, it is highly susceptible to changes in the mobile phase composition and the presence of matrix salts, which often elute early and mask smaller sugar peaks. Furthermore, if the organic concentration in your HILIC mobile phase is too low, highly polar sugars will not partition effectively into the water-enriched layer on the stationary phase, causing them to elute in the void volume. The Solution: First, increase the acetonitrile concentration (e.g., to 75-80%) to enhance retention. Second, if salt interference persists, switch from RI to Evaporative Light Scattering Detection (ELSD) or Mass Spectrometry (MS). These detectors evaporate the mobile phase and are blind to the refractive disturbances caused by salts, provided you use volatile buffers like ammonium formate.

Section 2: Step-by-Step Experimental Methodologies

Protocol A: Temperature-Induced Anomeric Collapse (HILIC)

Use this protocol to resolve peak splitting caused by mutarotation on Amide-based HILIC columns.

• Mobile Phase Preparation: Prepare an isocratic mobile phase of 75:25 Acetonitrile:Water. To catalyze mutarotation and prevent Schiff base formation, add 0.2% Triethylamine (TEA)[5]. Filter through a 0.2 µm PTFE membrane.

• System Equilibration: Install an amide-bonded stationary phase (e.g., Waters XBridge BEH Amide). Flush the column with 50 column volumes of mobile phase to establish the water-enriched layer on the silica surface.

• Thermal Optimization: Set the column oven to 35°C (for easily collapsed sugars like fructose) or up to 85°C (for stubborn disaccharides, ensuring the column specs allow this).

• Validation Injection: Inject a 1 mg/mL standard of D-glucose.

  • Self-Validation Check: If the peak exhibits a shoulder, increase the temperature in 5°C increments until a single, symmetrical peak (USP Tailing Factor 0.9 - 1.2) is achieved.

Protocol B: HPAEC-PAD for Isomeric Resolution

Use this protocol for separating complex mixtures of epimers and structural isomers without derivatization.

• Eluent Preparation (Critical Step): Prepare 100 mM NaOH. Crucial: You must use 50% w/w NaOH solution rather than solid pellets to avoid carbonate contamination. Carbonate is a strong divalent anion that will bind irreversibly to the column and cause retention times to drift. Degas thoroughly with helium or vacuum sonication.

• System Setup: Utilize a metal-free (PEEK) HPLC system (e.g., Thermo Scientific Dionex ICS) to prevent transition metal oxidation at high pH. Install a CarboPac PA1 or SA10 column[6].

• Detector Configuration: Configure the Pulsed Amperometric Detector (PAD) with a disposable Gold working electrode. Set the standard quadruple waveform for carbohydrate oxidation.

• Gradient Execution: Run an isocratic hold at 100 mM NaOH for monosaccharides. For oligosaccharides, introduce a gradient of Sodium Acetate (NaOAc) from 0 to 200 mM over 20 minutes to elute higher-valency analytes.

• Post-Run Wash: Wash the column with 200 mM NaOH to strip strongly retained carbonates, followed by re-equilibration.

Section 3: Quantitative Data Tables

Table 1: Column Selection Guide for Sugar Analysis

Column Chemistry	Primary Retention Mechanism	Best For	Limitations
HILIC (Amide)	Hydrophilic partitioning / H-bonding	Routine mono/disaccharides, MS compatibility	Poor resolution of epimers (e.g., Glc/Gal).
Ligand Exchange (Ca²⁺/Pb²⁺)	Size exclusion & metal-ligand complexation	Food/beverage QC, simple sugar profiles	Requires high temperatures (80°C+); strictly isocratic.
HPAEC (Polymeric Anion)	Anion exchange of deprotonated sugars	Complex isomers, oligosaccharides, biofuels	Requires high pH (incompatible with silica/MS); needs PAD.

Table 2: Effect of Temperature on Mutarotation and Peak Resolution (HILIC)

Column Temperature	α / β Interconversion Rate	Observed Chromatographic Profile	Resolution ( Rs​ )
20°C	Slow	Two distinct peaks or severe splitting	Rs​ < 0.5 (Co-eluting anomers)
35°C	Moderate	Broadened peak with a visible shoulder	Rs​ ~ 0.8 (Partial collapse)
60°C	Fast	Single, slightly broadened peak	Rs​ > 1.5 (Near complete collapse)
85°C	Instantaneous	Single, sharp, symmetrical peak	Optimal (Complete collapse)

Sources

• 1. Interconversion and chromatographic separation of carbohydrate stereoisomers on polystyrene-divinylbenzene resins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. lcms.labrulez.com [lcms.labrulez.com]
• 3. m.youtube.com [m.youtube.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. lcms.cz [lcms.cz]
• 6. lcms.labrulez.com [lcms.labrulez.com]

Technical Support Center: Minimizing Isotopic Exchange in Deuterium vs. ¹³C Labeling

Welcome to the Isotope Labeling Technical Support Center. This guide is designed for researchers, analytical scientists, and drug development professionals who require high-fidelity quantitative data from mass spectrometry (MS) and nuclear magnetic resonance (NMR) workflows.

Here, we address the critical challenges of isotopic instability—specifically, the lability of deuterium (²H) compared to the robust stability of Carbon-13 (¹³C)—and provide field-proven troubleshooting strategies to maintain label integrity.

Core Principles: The Causality of Isotopic Stability

To successfully troubleshoot isotopic labeling experiments, one must understand the fundamental physical chemistry driving isotopic exchange.

Deuterium (²H) Lability: Deuterium atoms incorporated at heteroatoms (O-H, N-H, S-H) or acidic carbon positions are highly labile. When exposed to protic solvents (like H₂O or Methanol in LC mobile phases), these atoms undergo rapid Hydrogen-Deuterium Exchange (HDX), also known as "back-exchange"[1]. This exchange is catalyzed by both acids and bases. The absolute minimum rate of exchange occurs at a highly specific pH window of 2.5–3.0 and is exponentially slowed by decreasing temperatures[1][2]. Furthermore, the C-D bond is shorter and stronger than the C-H bond, resulting in a large Kinetic Isotope Effect (KIE) that alters the molecule's physicochemical behavior[3].

Carbon-13 (¹³C) Stability: In contrast, ¹³C labels are integrated directly into the carbon skeleton of a molecule. Because C-C and C-H bonds do not spontaneously break in standard aqueous or organic solvents, ¹³C labels are chemically inert to solvent exchange[3][4]. Furthermore, ¹³C exhibits a negligible KIE (reaction rates differ by only ~4%, compared to 6-10x for deuterium), meaning ¹³C-labeled compounds behave identically to their unlabeled native counterparts[3].

Frequently Asked Questions (FAQs)

Q1: Why am I losing my deuterium label during LC-MS analysis, but my ¹³C-labeled standard remains perfectly intact? A1: You are experiencing deuterium back-exchange. The protic solvents in your LC mobile phase are donating protons that replace your deuterium labels[1]. Because ¹³C is locked within the carbon backbone, it is immune to this solvent exchange[3][4]. To prevent deuterium loss, you must strictly control the pH and temperature of your LC system.

Q2: My deuterated internal standard (IS) is eluting slightly earlier than my target analyte. How do I fix this? A2: This chromatographic shift is a direct result of the deuterium Kinetic Isotope Effect (KIE), which slightly reduces the lipophilicity of the molecule compared to its protonated analog[4]. In reverse-phase LC, this causes the deuterated standard to elute earlier, potentially exposing it to different matrix suppression effects[5]. Solution: If perfect co-elution is critical for your quantitative accuracy, you must switch to a ¹³C-labeled internal standard[5]. If you must use deuterium, ensure the label is placed at chemically inert, non-exchangeable aliphatic positions rather than polar groups[4].

Q3: How can I mathematically correct for the inevitable back-exchange in my HDX-MS experiments? A3: While minimizing back-exchange is the primary goal, you can correct for residual loss by utilizing a self-validating system. Run a maximally deuterated control sample (Dmax or maxD)—a sample where 100% of exchangeable backbone amides are deuterated[1]. By analyzing the Dmax control under the exact same LC-MS conditions as your experimental samples, you can quantify the baseline back-exchange of your instrument and apply a mathematical correction to your data[1].

Troubleshooting Guide: Diagnosing Label Scrambling & Loss

Symptom	Root Cause	Corrective Action
Rapid loss of D-label during sample prep	Suboptimal quenching environment. The exchange reaction is proceeding at room temperature or neutral pH.	Immediately dilute the sample in a pre-chilled (~0°C) quench buffer to drop the final pH to exactly 2.5[1][2].
Broadened isotopic envelopes in MS	Extended exposure to protic solvents during LC separation.	Shorten the LC gradient. Utilize a rapid UPLC system and maintain the entire fluidic path (columns, valves) at 0°C[1][6].
Isotopic scrambling during ionization	High desolvation temperatures in the Electrospray Ionization (ESI) source inducing gas-phase intramolecular migration.	Lower the ESI desolvation temperature and capillary voltage. Deuterium can migrate if thermal energy exceeds the activation barrier[3][7].
Incomplete protein digestion	Acidic quench conditions (pH 2.5) inactivate standard proteases like Trypsin.	Switch to an acidic protease. Immobilized Pepsin columns are highly active at pH 2.5 and 0°C, ensuring rapid cleavage without accelerating back-exchange[2][8].

Validated Experimental Protocols

Protocol: Optimized Quenching and LC-MS Workflow for HDX

This self-validating protocol is designed to trap deuterium labels on labile amide linkages and minimize back-exchange prior to mass spectrometric detection.

Step 1: Isotopic Labeling Incubate the target protein or small molecule in a D₂O-based buffer at physiological conditions (pH 7.4, 25°C) for predefined kinetic time points (e.g., 10s, 1min, 1hr)[1].

Step 2: Reaction Quenching (Critical Step) Terminate the exchange reaction by diluting the sample 1:1 with a quench buffer pre-chilled to 0°C. The buffer must contain an acidic modifier (e.g., formic acid) to achieve a final sample pH of 2.5, and a denaturant (e.g., 2M Guanidinium HCl) to unfold the protein[1][2].

Step 3: Acidic Digestion Immediately pass the quenched sample through an immobilized pepsin column. The column must be housed in a refrigerated chamber maintained strictly at 0°C. Pepsin operates optimally at pH 2.5, allowing for rapid digestion while minimizing deuterium loss[2][8].

Step 4: Rapid UPLC Separation Capture the resulting peptides on a trap column and separate them on a reverse-phase analytical C18 column. Use a rapid UPLC gradient (<5 minutes) to minimize the time the sample is exposed to protic mobile phases[1][6]. Maintain the entire LC system at 0°C (or sub-zero temperatures using ethylene glycol modifiers)[1][6].

Step 5: MS Detection and Dmax Validation Analyze the eluent via MS/MS, ensuring desolvation temperatures are kept as low as possible to prevent gas-phase scrambling[7]. To validate the workflow, process a Dmax control sample identically to quantify and correct for the exact percentage of back-exchange occurring in your system[1].

Quantitative Data Comparison: ¹³C vs. Deuterium

Feature	Carbon-13 (¹³C) Labeling	Deuterium (²H) Labeling	Analytical Impact
Isotope Stability	High; chemically stable carbon backbone[3].	Lower; highly prone to back-exchange in protic solvents[1][4].	¹³C ensures absolute label integrity during complex, multi-step sample preparation.
Kinetic Isotope Effect	Minimal (~4% reaction rate difference)[3].	Large (6-10x reaction rate difference)[3].	D-labels can alter biological processing rates and enzymatic kinetics[9].
Chromatographic Shift	None; perfect co-elution with native analyte[3].	Noticeable retention time shift in reverse-phase LC[3].	¹³C prevents matrix effect discrepancies, ensuring higher precision in quantitative MS.
Cost & Synthesis	Higher cost; often requires complex multi-step synthesis[9].	Lower cost; late-stage direct hydrogen isotopic exchange (HIE) is possible[9][10].	Deuterium is highly cost-effective for early discovery; ¹³C is preferred for rigorous clinical validation.

Workflow Visualization

Workflow for minimizing deuterium back-exchange during HDX-MS analysis.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Frontiers | Hydrogen deuterium exchange and other mass spectrometry- based approaches for epitope mapping [frontiersin.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. ukisotope.com [ukisotope.com]
• 5. researchgate.net [researchgate.net]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Hydrogen Deuterium Exchange (HDX) mass spectrometry | Thermo Fisher Scientific - US [thermofisher.com]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. Flow Chemistry for Contemporary Isotope Labeling - X-Chem [x-chemrx.com]

Technical Support Center: 4-O-β-D-Galactopyranosyl-D-mannose 13C NMR Analysis

Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals encountering challenges with the 13C NMR analysis of 4-O-β-D-Galactopyranosyl-D-mannose. This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting steps to address the common issue of low signal intensity in your experiments. Our goal is to provide you with the expertise and practical insights needed to obtain high-quality spectra for this important disaccharide.

Understanding the Challenge: Why is the 13C Signal Weak?

The inherent nature of the 13C nucleus presents a fundamental challenge to NMR spectroscopists. With a natural abundance of only about 1.1% and a much weaker magnetic moment compared to protons, 13C NMR signals are inherently less sensitive.[1][2] For a complex molecule like 4-O-β-D-Galactopyranosyl-D-mannose, this low sensitivity can be exacerbated by several factors, leading to frustratingly low signal-to-noise ratios in your spectra.

This guide will walk you through a systematic approach to troubleshooting, from simple sample preparation checks to advanced experimental parameter optimization.

Frequently Asked Questions & Troubleshooting Guides

Section 1: Sample Preparation and Initial Checks

Question 1: My 13C NMR spectrum of 4-O-β-D-Galactopyranosyl-D-mannose has a very poor signal-to-noise ratio. Where should I start troubleshooting?

Answer: Before delving into complex NMR parameters, it's crucial to ensure your sample is optimally prepared. Even minor issues in sample preparation can significantly impact signal quality.

Troubleshooting Workflow: Initial Checks

Caption: Initial troubleshooting workflow for low 13C NMR signal.

Detailed Steps:

• Concentration: Low sample concentration is a primary cause of weak signals.[3][4] For 13C NMR of a disaccharide, aim for a concentration of at least 20-50 mg in 0.5-0.7 mL of deuterated solvent. If your sample is limited, consider using a micro-NMR tube.

• Solvent: Ensure you are using a high-purity deuterated solvent. The choice of solvent can also affect solubility and viscosity. For carbohydrates, D₂O is a common choice. If using organic solvents like DMSO-d₆ or CD₃OD, ensure your sample is fully dissolved.

• Sample Purity: Suspended particles in your sample will lead to broadened lines and a decrease in signal intensity.[5] Filter your sample through a small plug of glass wool in a Pasteur pipette before transferring it to the NMR tube.

• Shimming: Poor magnetic field homogeneity is a common culprit for distorted and weak signals.[5] Carefully shim the magnet on your sample, paying close attention to the lock signal. A stable and high lock level is essential.

• Probe Tuning: The NMR probe must be accurately tuned to the resonance frequency of 13C.[5] An untuned probe will result in a significant loss of signal. Follow your spectrometer's standard procedure for probe tuning and matching.

Section 2: Optimizing Acquisition Parameters

Question 2: I've checked my sample preparation and the basic spectrometer settings, but the signal is still weak. What acquisition parameters can I adjust?

Answer: Optimizing the acquisition parameters is the next critical step. For 13C NMR, the interplay between the pulse angle, relaxation delay, and acquisition time is key to maximizing signal in a given experimental time.

Key Parameters to Optimize:

Parameter	Recommended Setting	Rationale
Pulse Angle	30-45 degrees	A smaller pulse angle allows for a shorter relaxation delay (D1) by not fully saturating the spins, leading to more scans in a given time.[6]
Relaxation Delay (D1)	1-2 seconds	For large molecules like disaccharides, T1 relaxation times can be long. A delay of 1-2 seconds, combined with a smaller pulse angle, is a good starting point.
Acquisition Time (AQ)	1-2 seconds	A longer acquisition time can improve resolution, but for signal-to-noise, a value of 1-2 seconds is often sufficient.
Number of Scans (NS)	Increase as needed	The signal-to-noise ratio increases with the square root of the number of scans. Doubling the number of scans will increase the signal-to-noise by a factor of approximately 1.4.

Expert Tip: For routine 13C NMR of carbohydrates, a 30° pulse with a 1-second relaxation delay is a good starting point to acquire a significant number of scans in a reasonable time.

Section 3: Advanced Techniques for Signal Enhancement

Question 3: I'm still struggling to see all the expected carbon signals, especially the quaternary carbons. Are there more advanced methods I can use?

Answer: Yes, several advanced techniques can significantly enhance your 13C signal or help in identifying and assigning weak signals.

1. Nuclear Overhauser Effect (NOE)

The Nuclear Overhauser Effect (NOE) is a phenomenon where the saturation of proton spins during broadband decoupling transfers polarization to nearby 13C nuclei, enhancing their signal intensity.[7][8] This effect is most significant for carbons with directly attached protons (CH, CH₂, CH₃) and is a standard feature of most 13C NMR experiments. However, quaternary carbons do not benefit from this effect and often appear weak.

2. Paramagnetic Relaxation Agents

• What they are: Paramagnetic compounds, such as chromium(III) acetylacetonate (Cr(acac)₃), can be added in small amounts to your NMR sample.[9]

• How they work: These agents shorten the T1 relaxation times of all carbon nuclei, allowing for a much shorter relaxation delay between pulses. This enables the acquisition of a larger number of scans in the same amount of time, leading to a significant increase in the signal-to-noise ratio.[10][11]

• Caution: Adding too much of a paramagnetic relaxation agent can lead to line broadening due to a shortening of the T2 relaxation time, which can obscure coupling information and reduce resolution.[9] A concentration of 0.01 M is often a good starting point.

3. Polarization Transfer Pulse Sequences (DEPT and INEPT)

• What they are: DEPT (Distortionless Enhancement by Polarization Transfer) and INEPT (Insensitive Nuclei Enhanced by Polarization Transfer) are pulse sequences that transfer polarization from the highly abundant and sensitive protons to the less sensitive 13C nuclei.[12][13]

• Advantages:

  • Signal Enhancement: They provide a significant signal enhancement for protonated carbons compared to a standard 13C experiment.[13]

  • Spectral Editing: DEPT experiments (DEPT-45, DEPT-90, and DEPT-135) can be used to distinguish between CH, CH₂, and CH₃ groups, which is invaluable for spectral assignment.[12][14][15]

• Limitation: Quaternary carbons are not observed in DEPT and INEPT spectra.[12]

Workflow for DEPT Analysis

Caption: Workflow for using DEPT spectra for carbon multiplicity assignment.

4. 2D NMR Techniques (HSQC and HMBC)

When 1D 13C signals are very weak or overlapping, 2D NMR experiments can be a powerful solution.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each carbon atom with its directly attached proton(s).[16] Since the experiment detects the much more sensitive protons, it is a very sensitive method for observing all protonated carbons.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between carbons and protons that are two or three bonds away.[16][17] It is extremely useful for piecing together the carbon skeleton and identifying quaternary carbons by their correlations to nearby protons.

Summary of Troubleshooting Strategies

Problem	Possible Cause	Recommended Solution(s)
Overall low signal-to-noise	Low sample concentration	Increase concentration, use a micro-NMR tube.
Poor shimming	Carefully re-shim the magnet.
Incorrect probe tuning	Re-tune and match the probe.
Sub-optimal acquisition parameters	Use a smaller pulse angle (30-45°) and a shorter relaxation delay (1-2 s) to increase the number of scans.
Missing quaternary carbon signals	Long T1 relaxation time, no NOE enhancement	Add a paramagnetic relaxation agent (e.g., Cr(acac)₃). Use a longer relaxation delay (5-10 s) if a relaxation agent is not used.
Difficulty in assigning signals	Overlapping peaks, low signal	Use DEPT experiments to determine carbon multiplicities. Use 2D NMR (HSQC, HMBC) for unambiguous assignments through C-H correlations.[16][17][18]

References

• Wilkins, C. L., et al. (2003). Quantification Studies in Continuous-Flow 13C Nuclear Magnetic Resonance Spectroscopy by Use of Immobilized Paramagnetic Relaxation Agents. ACS Publications. [Link]

• Wikipedia. (2023). Nuclear Overhauser effect. [Link]

• ResearchGate. (n.d.). Quantification Studies in Continuous-Flow 13C Nuclear Magnetic Resonance Spectroscopy by Use of Immobilized Paramagnetic Relaxation Agents | Request PDF. [Link]

• Chemistry Stack Exchange. (2018). Paramagnetic relaxation in 13C nmr. [Link]

• Chemistry LibreTexts. (2024). 13.10: Characteristics of ¹³C NMR Spectroscopy. [Link]

• Organic Chemistry Data. (2020). NMR Spectroscopy :: 6-CMR-1 Measuring 13C NMR Spectra. [Link]

• ResearchGate. (2022). Why are signal intensities not propotional to the number of carbons in 13C NMR?. [Link]

• OpenStax. (2023). 13.11 Characteristics of 13C NMR Spectroscopy. [Link]

• University of Missouri-St. Louis. (2020). Optimized Default 13C Parameters. [Link]

• ScienceDirect. (n.d.). NMR Spectroscopy in the Study of Carbohydrates: Characterizing the Structural Complexity. [Link]

• Anasazi Instruments. (2021). A Great 13C NMR Spectrum Even When Your Sample is Dilute. [Link]

• National Institutes of Health. (n.d.). 13C NMR relaxation times of hepatic glycogen in vitro and in vivo. [Link]

• University of California, Davis. (n.d.). Troubleshooting Acquisition Related Problems - NMR. [Link]

• Chemistry LibreTexts. (2021). 5.7: 13C-NMR Spectroscopy. [Link]

• MDPI. (2021). Stochastic Modelling of 13 C NMR Spin Relaxation Experiments in Oligosaccharides. [Link]

• N/A

• University of Manitoba. (n.d.). 13 Carbon NMR. [Link]

• JEOL. (n.d.). DEPT/INEPT Tool. [Link]

• National Institutes of Health. (n.d.). 13C-NMR Relaxation in Glycogen. [Link]

• ResearchGate. (n.d.). Structure identification of the oligosaccharides by UPLC-MS/MS. [Link]

• Nanalysis. (2015). DEPT: A tool for 13C peak assignments. [Link]

• UC Davis NMR Facility. (n.d.). Troubleshooting Guide for Varian/Agilent NMR Spectrometers running VnmrJ. [Link]

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• AZoOptics. (2025). How to Interpret NMR Spectroscopy Results: A Beginner's Guide. [Link]

• DiVA portal. (n.d.). Conformations of Flexible Oligosaccharides: Molecular Simulations and NMR Spectroscopy. [Link]

• National Institutes of Health. (n.d.). Structural Monitoring of Oligosaccharides through 13C Enrichment and NMR Observation of Acetyl Groups. [Link]

• National Institutes of Health. (n.d.). Utility of coupled-HSQC experiments in the intact structural elucidation of three complex saponins from Blighia sapida. [Link]

• Columbia University. (n.d.). HSQC and HMBC - NMR Core Facility. [Link]

• eGyanKosh. (n.d.). APPLICATIONS OF 13C NMR, DEPT AND INEPT SPECTROSCOPY. [Link]

• MDPI. (2021). Structure of the 4-O-[1-Carboxyethyl]-d-Mannose-Containing O-Specific Polysaccharide of a Halophilic Bacterium Salinivibrio sp. EG9S8QL. [Link]

• YouTube. (2024). 13C NMR spectroscopy: Nuclear Overhauser Effect (NOE) @NOBLECHEMISTRY. [Link]

• SpectraBase. (n.d.). BETA-D-GALACTOPYRANOSE - Optional[13C NMR] - Chemical Shifts. [Link]

• ResearchGate. (n.d.). T 1 relaxation times for carbonyl carbons of triacylglycerol in different types of oils and fats a …. [Link]

• N/A

• ACS Publications. (n.d.). Dynamical Behavior of Carbohydrates As Studied by Carbon-13 and Proton Nuclear Spin Relaxation | The Journal of Physical Chemistry. [Link]

• N/A

• Royal Society of Chemistry. (2017). CHAPTER 15: NMR Chemical Shift Predictions and Structural Elucidation of Oligo- and Polysaccharides by the Computer Program CASPER. [Link]

• National Institutes of Health. (2025). Optimized 13C Relaxation-Filtered Nuclear Magnetic Resonance: Harnessing Optimal Control Pulses and Ultra-High Magnetic Fields for Metalloprotein Structural Elucidation. [Link]

• San Diego State University. (n.d.). 5) Common Problems | SDSU NMR Facility – Department of Chemistry. [Link]

• National Institutes of Health. (n.d.). 1D 13C-NMR Data as Molecular Descriptors in Spectra — Structure Relationship Analysis of Oligosaccharides. [Link]

• PubChem. (n.d.). 4-O-beta-D-Galactopyranosyl-alpha-D-mannopyranose. [Link]

• Chemistry LibreTexts. (2024). 13.11: DEPT ¹³C NMR Spectroscopy. [Link]

• ResearchGate. (n.d.). Table 2 . 13 C-NMR Longitudinal Relaxation Time T1 and Correlation.... [Link]

• JEOL. (n.d.). Measuring methods available and examples of their applications 13C DEPT (Distortionless Enhancement by Polarization Transfer). [Link]

• University of Ottawa NMR Facility Blog. (2012). Weak Lock Signals and Distorted NMR Spectra. [Link]

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• 11. researchgate.net [researchgate.net]
• 12. jeol.com [jeol.com]
• 13. DEPT: A tool for 13C peak assignments — Nanalysis [nanalysis.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. nmr.ceitec.cz [nmr.ceitec.cz]
• 16. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 17. researchgate.net [researchgate.net]
• 18. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

optimizing derivatization for GC-MS analysis of labeled sugars

Defining the Scope

I'm currently focused on defining the scope. The topic is optimization of derivatization for GC-MS analysis of labeled sugars. My priority is to cater to the needs of researchers, so I'm considering content types like troubleshooting guides, FAQs, and Q&A.

Outlining the Structure

I'm now outlining the structure, keeping the target audience – scientists and drug development professionals – in mind. I've broken it down into three core components: Autonomy, E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness), and Visualization & Formatting. I'm focusing on creating a self-validating technical guide, and emphasizing in-text citations with links to enhance the E-E-A-T elements. Quantifiable data will be presented in tables, alongside detailed methodologies and Graphviz diagrams to support the step-by-step nature of the guide.

Analyzing Derivatization Methods

I'm now analyzing derivatization methods, specifically MOX-TMS and acetylation, and why they're used. I'm focusing on the challenges of analyzing sugars with GC-MS, the need for volatility and stability, and how derivatization addresses this. I'm also considering the implications of labeled sugars for isotope tracing and avoiding isotopic scrambling, and key troubleshooting issues like incomplete derivatization and moisture contamination.

Defining Technical Support Center

I'm currently focused on defining the scope of this technical support center, specifically how it helps researchers optimize derivatization for labeled sugar GC-MS. My initial thoughts are centered around troubleshooting and FAQs, but I am now thinking about how best to present information that resonates with scientists and drug development professionals.

Structuring the Knowledge Center

I've moved on to structuring the center, and I am planning its framework: introduction, workflow, detailed protocols, and a data presentation table. My goal is to adopt the persona of a Senior Application Scientist. I am particularly focused on ensuring logical flow, and now want to make the content self-validating and easy to navigate. I will include causal explanations, in-text citations with links, and consolidated references.

Developing Troubleshooting Solutions

Now I'm creating a troubleshooting guide and FAQs, addressing issues like multiple sugar peaks, reagent degradation, isotopic scrambling, and low yields. I will also incorporate a reference list with URLs. I am focused on creating a practical resource for researchers dealing with labeled sugar analysis using GC-MS.

Visualizing Derivatization Choices

I'm now focusing on a visual representation of derivatization methods. This involves mapping out the relationships between high-throughput metabolomics and structural analysis, and how they relate to MOX-TMS and Alditol Acetate derivatization. I'm structuring this as a flowchart, to help users easily grasp the appropriate path based on their research goals.

Outlining Key Protocols

I'm currently outlining detailed protocols for both MOX-TMS and Alditol Acetate derivatization, with a focus on step-by-step instructions. I'm noting critical factors like drying for TMS and the need for specific reagents like MSTFA. For Alditol Acetate, I'm documenting reduction, neutralization, and acetylation steps with the appropriate reagents.

I've also started drafting a troubleshooting Q&A section. Right now I am working on the question of multiple peaks with a single labeled monosaccharide, which I attribute to incomplete methoximation, offering a brief explanation of how MOX helps, and planning in-text citations.

Addressing Moisture Issues

I am now focusing on the crucial impact of moisture on TMS derivatization, emphasizing MSTFA/BSTFA sensitivity. Water's hydrolyzing effect on TMS groups leads to peak tailing and skewed M+0/M+1 ratios. I will include this in the guide to highlight the importance of drying. Next, I am addressing key questions about selecting MOX-TMS over Alditol Acetates for 13C MFA, and tackling matrix interference and recovery issues with isotopically labeled internal standards. I plan to cite a relevant article on the comparison of the two derivatization methods.

Incorporating Evidence and Persona

I'm now incorporating supporting articles into the troubleshooting guide. I've found relevant sources, including ACS Analytical Chemistry on acyclic sugar derivatives and Frontiers in Microbiology, as well as a Shimadzu technical report, which I will format as instructed. As I revise the guide, I will ensure the language used reflects the expertise of a Senior Application Scientist, and I will be sure to emphasize the causal relationships between issues and solutions.

Building the Guide Structure

I'm now building the sections of this technical guide, and I've started with an introduction outlining the challenge of analyzing polar, non-volatile sugars with isotopic fidelity. Next, I will create a workflow diagram using DOT code, a comparative table for method selection (MOX-TMS, Alditol Acetates, and TFA), validated protocols for each, and a comprehensive troubleshooting Q&A section, along with a numbered list of references with URLs. I'm checking the constraints on the DOT diagram, ensuring high contrast and proper formatting for optimal user experience.

Mapping Derivatization Pathways

I'm now generating a flowchart to guide researchers through derivatization selection. I will integrate the sample type, analytical objectives (MFA vs. structural confirmation), and the appropriate derivatization methods (MOX-TMS or Alditol Acetate) to show the path. I am mapping the impact of each method on peak characteristics and isotopic information retention.

Developing Method Selection

I'm now drafting a comparative table that will help users choose between MOX-TMS, Alditol Acetates, and TFA derivatization. I'm focusing on key features such as chromatographic peaks, derivatization steps, moisture sensitivity, and suitability for 13C MFA. I'm also examining how these methods affect positional information, which has led me to create a graphical representation.

Defining MOX-TMS Protocol

I'm working on the detailed MOX-TMS protocol now, and I've focused on the importance of methoximation for reducing sugar complexity and preventing multiple peaks. I'm noting the need to open sugar rings with methoxyamine and the subsequent steps of silylation. I will incorporate crucial details on drying the sample prior to silylation, to maintain the reagents' efficiency.

Detailing GC-MS Parameters

I'm presently focusing on integrating GC-MS parameters into the guide. Specifically, I'm documenting the recommendation to use a vial with a micro-insert and injecting 1 µL in split/splitless mode.

I am also developing a detailed protocol for Alditol Acetate derivatization, with a focus on structural simplicity. I'm noting the causal explanation for reduction with sodium borohydride, which eliminates the anomeric center to simplify chromatographic peaks, but could obscure positional isotope data.

Analyzing Isotopic Peak Variance

I am now addressing inconsistencies in 13C enrichment calculations and baseline noise, linking this to moisture contamination during silylation. I will emphasize the hydrolyzing effect of water on TMS groups and its impact on peak tailing and isotopic ratios. I've also incorporated a draft Q&A section addressing multiple peaks and inconsistent enrichment calculations.

Distinguishing Isotopic Isotopomers

I'm now focusing on a critical question: how to distinguish positional isotopomers using GC-MS. MOX-TMS is ideal, with its ability to produce asymmetric fragments that retain specific carbons. For instance, the M-59 ion shift from 331 to 332 in [1-13C]glucose confirms the labeled C1, while symmetrical cleavage in Alditol Acetates poses a problem. I'm also addressing matrix effects on internal standard recovery.

Implementing Internal Standards

I'm now focusing on a critical step for accurate quantification: integrating stable isotope-labeled internal standards (SIL-IS) before extraction, not before derivatization. This ensures they reflect extraction efficiency and mitigate matrix effects. I'm aiming for accurate relative quantification, and I will be sure to cite the related paper on this topic.

Validating the Visual Guide

I'm now refining the flowchart visualization, ensuring clarity for researchers by integrating sample type, analytical goals (MFA vs. structure), and method choices (MOX-TMS or Alditol Acetate). I'm focusing on the impact of each method on chromatographic peaks and the integrity of isotopic information. I am also validating the color palette and contrast rules, ensuring the visual guide is both informative and user-friendly.

Refining the Guide Citations

I'm now focusing on the reference section. I will hyperlink the in-text citations to each reference. I will focus on authoritative sources for key mechanistic claims and protocol standards. As a result, I will rewrite the guide's sentences for clarity and precision.

Glyco-Analytical Technical Support Center: Troubleshooting Matrix Effects in LC-MS

Welcome to the Glyco-Analytical Support Center. Analyzing biological sugars (glycomics, monosaccharide profiling, and free glycation products) via Liquid Chromatography-Mass Spectrometry (LC-MS) is notoriously difficult. Sugars are highly polar, lack natural chromophores, and ionize poorly. When extracted from complex biological matrices like plasma, urine, or cell lysates, these analytes are highly susceptible to severe matrix effects.

This guide is designed for researchers and drug development professionals to troubleshoot ion suppression, optimize sample preparation, and select the correct chromatographic strategies to ensure robust, reproducible data.

Core Analytical Workflow & Matrix Mitigation

LC-MS workflow for biological sugars, highlighting critical matrix-mitigation checkpoints.

Section 1: The Root Cause of Matrix Effects

Q: Why do my sugar signals completely disappear when analyzing plasma or cell lysates, even though they look fine in neat solvent?

A: You are experiencing severe ion suppression, a classic matrix effect. Matrix effects occur when co-eluting background compounds alter the ionization efficiency of your target analyte 1. Biological matrices are rich in endogenous phospholipids, proteins, and salts. Because underivatized sugars are highly polar, they fail to retain on standard reversed-phase (RPLC) columns and elute in the void volume—exactly where these salts and polar lipids elute 2.

Causality: In the electrospray ionization (ESI) source, highly abundant matrix components (like phospholipids) outcompete the poorly ionizable sugars for surface charge and space on the ESI droplets. Because sugars lack basic sites for protonation, they are easily crowded out, leading to signal suppression and inaccurate quantification 3.

Section 2: Sample Preparation & Derivatization (The First Line of Defense)

Q: How can I improve the ionization efficiency and retention of monosaccharides to evade these matrix effects?

A: Chemical derivatization is the most robust solution. Derivatization with 1-phenyl-3-methyl-5-pyrazolone (PMP) fundamentally alters the physicochemical properties of the sugar 4.

Causality: By attaching a hydrophobic phenyl ring to the reducing end of the sugar, the analyte's retention time on a C18 column is significantly delayed, shifting it away from the matrix-rich void volume. Furthermore, the pyrazolone ring introduces a basic nitrogen that acts as a strong proton acceptor, exponentially increasing ionization efficiency in positive-ion mode ESI.

Self-Validating Protocol: PMP Derivatization & LLE Cleanup

To ensure high reproducibility and prevent MS source fouling, follow this self-validating system:

• Sample Reconstitution: Dry down the biological sugar extract (e.g., 50 µL of plasma extract) and reconstitute in 50 µL of 0.3 M aqueous ammonia.

  • Validation Checkpoint: Ensure the solution pH is >9.0. PMP derivatization requires an alkaline environment for optimal nucleophilic attack.

• Derivatization: Add 50 µL of 0.5 M PMP solution (dissolved in methanol). Incubate at 70°C for 60 minutes.

• Neutralization: Cool to room temperature and neutralize the reaction by adding 50 µL of 0.3 M HCl.

  • Validation Checkpoint: The solution must reach pH ~7.0. Failing to neutralize will cause rapid degradation of the PMP-sugar derivatives.

• Liquid-Liquid Extraction (LLE) Cleanup: Add 100 µL of chloroform, vortex vigorously for 30 seconds, and centrifuge at 10,000 x g for 5 minutes. Discard the lower organic layer. Repeat this extraction step three times.

  • Causality: The lower organic layer contains excess, unreacted PMP. Removing this is critical; residual PMP will cause severe ion suppression of your analytes and rapidly foul the MS source 4.

• Analysis: Dilute the upper aqueous phase 1:10 with mobile phase A (e.g., 0.1% formic acid in water) prior to C18 LC-MS injection.

Section 3: Chromatographic Separation Strategies

Q: I cannot derivatize my samples because I am looking at intact, complex glycans. What are my alternatives to standard C18 columns?

A: If you must analyze underivatized polar sugars, you must abandon standard Reversed-Phase (C18) chromatography. Your two primary alternatives are Hydrophilic Interaction Liquid Chromatography (HILIC) and Porous Graphitic Carbon (PGC).

Decision matrix for selecting the optimal LC column chemistry based on sugar type.

Quantitative Performance & Matrix Tolerance by LC-MS Strategy

Table 1: Comparison of Chromatographic Approaches for Sugar Analysis

Analytical Strategy	Typical Limit of Detection (LOD)	Matrix Suppression Range	Isomer Resolution Capability	Primary Retention Mechanism
Underivatized + RPLC	> 100 ng/mL (Poor)	60% - 90% (Severe)	Low	Hydrophobic (Ineffective for polar sugars)
PMP-Derivatized + RPLC	0.01 - 2.0 µg/L (Excellent) 4	< 15% (Minimal)	Low to Moderate	Hydrophobic partitioning of the PMP tag
Underivatized + ZIC-HILIC	0.15 - 0.70 mg/L (Moderate) 5	20% - 40% (Moderate)	Moderate	Hydrophilic partitioning & electrostatic 6
Underivatized + PGC	Low femtomole (Excellent)	10% - 25% (Low)	Very High (Linkage specific)	Hydrophobic & electronic polarizability 7

Causality in Column Selection:

• HILIC utilizes a highly organic mobile phase (e.g., >80% Acetonitrile), which inherently enhances ESI desolvation and improves MS sensitivity. However, HILIC is highly sensitive to salt matrices, requiring rigorous solid-phase extraction (SPE) cleanup prior to injection to prevent retention time drift 6.

• PGC is the gold standard for resolving complex isomeric mixtures, such as N- and O-glycans 7. PGC retains polar compounds through a combination of hydrophobic interactions and electronic polarizability. Its highly planar surface can distinguish between subtle linkage isomers (e.g., α2,3 vs. α2,6 sialylation) that HILIC cannot resolve.

Section 4: Mass Spectrometry Optimization (Source Dynamics)

Q: How should I optimize my ESI source parameters to minimize matrix effects for underivatized sugars?

A: Underivatized sugars lack basic sites for protonation, making positive mode [M+H]+ detection highly inefficient and prone to signal splitting across multiple unpredictable adduct species (e.g., [M+H]+,[M+NH4]+, [M+K]+).

Strategy: Force predictable adduct formation.

• Negative Ion Mode: Adding trace amounts of ammonium chloride or ammonium acetate to the mobile phase promotes the formation of stable[M+Cl]- or [M+Ac]- adducts. This consolidates the ion current into a single species, boosting the signal-to-noise ratio.

• Internal Standards: Always use stable isotope-labeled (SIL) internal standards (e.g., 13C-labeled sugars). Because the SIL standard co-elutes exactly with your target analyte, it experiences the exact same degree of matrix suppression. By calculating the ratio of the analyte to the internal standard, you mathematically cancel out the matrix effect, ensuring accurate quantification regardless of biological variance 5.

Sources

• 1. Matrix Effects: Causes and Solutions in Analysis | Phenomenex [phenomenex.com]
• 2. bme.psu.edu [bme.psu.edu]
• 3. eijppr.com [eijppr.com]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Dissolution of 13C-4-O-β-D-Galactopyranosyl-D-mannose for NMR

Welcome to the Advanced NMR Sample Preparation Portal.

As a Senior Application Scientist, I frequently encounter researchers struggling with the spectral quality of isotopically labeled carbohydrates. The compound 4-O-β-D-Galactopyranosyl-D-mannose (commonly known as epilactose) presents a unique trifecta of analytical challenges:

• High-Value Isotope Constraints: The prohibitive cost of 13C-labeling necessitates ultra-low-volume recovery.

• Dynamic Stereochemistry: The reducing mannose end causes mutarotation artifacts if not properly managed.

• Solvent Interactions: Inherent hydrophilicity leads to tenacious water retention, complicating solvent suppression.

This troubleshooting guide provides a causality-driven, self-validating framework to ensure pristine, publication-quality NMR spectra for your labeled disaccharides.

Core Workflow & Mechanistic Pathway

To prevent downstream spectral artifacts, sample preparation must follow a strict, linear progression from isotopic exchange to thermal equilibration.

Workflow for optimal dissolution and mutarotation equilibration of 13C-labeled epilactose.

Troubleshooting FAQs: Causality & Solutions

Q1: Why is my 13C-epilactose sample showing broad lines and poor resolution despite a high concentration? Causality: High concentrations of carbohydrates in D₂O significantly increase the macroscopic viscosity of the solution (1)[1]. This slows down the molecular tumbling rate (correlation time, τc​ ), which directly increases the spin-spin ( T2​ ) relaxation rate, leading to line broadening[1]. Furthermore, solid micro-particulates from incomplete dissolution distort the local magnetic field homogeneity due to magnetic susceptibility differences between the particle and the solution (). Solution: Keep the concentration below 50 mM for 13C-labeled samples. To eliminate susceptibility artifacts, you must filter the sample through a tight glass wool plug in a Pasteur pipette directly into the NMR tube. Avoid cotton wool, as NMR solvents can leach soluble materials from it, contaminating your spectrum.

Q2: My 1D 1H/13C spectra keep changing over time. Is my sample degrading? Causality: It is highly likely undergoing mutarotation, not degradation. 4-O-β-D-Galactopyranosyl-D-mannose (epilactose) possesses a reducing mannose end (2)[2]. In aqueous solution, it spontaneously equilibrates between the α

• and β -mannopyranose anomers (3)[3]. If analyzed immediately after dissolution, the thermodynamic equilibrium has not been reached, causing the intensities of the anomeric 13C and 1H signals to drift continuously during acquisition. Solution: Allow the sample to thermally equilibrate at room temperature for at least 2–4 hours prior to locking and shimming. Alternatively, gently warm the sealed sample to 40°C for 30 minutes to accelerate the mutarotation equilibrium, ensuring a stable anomeric ratio before starting your multi-hour 13C acquisition.

Q3: The HDO solvent peak is overlapping with my anomeric proton signals. How can I suppress this without saturating my ligand peaks? Causality: Residual protons from atmospheric moisture or incomplete exchange of the carbohydrate's hydroxyl groups (-OH to -OD) result in a massive HDO peak (typically around 4.7 ppm in D₂O), which obscures the critical anomeric region (4)[4]. Solution: Perform two cycles of lyophilization (freeze-drying) from 99.8% D₂O before final dissolution in 99.999% D₂O. If solvent suppression is still required, use excitation sculpting rather than presaturation; presaturation can attenuate signals near the water peak via chemical exchange or spin diffusion[4].

Q4: I have a very limited amount of the 13C-labeled compound. How do I maximize signal-to-noise (S/N) without diluting it too much? Causality: Standard 5 mm NMR tubes require 600–700 µL of solvent to prevent magnetic field distortions at the air-liquid interfaces (5)[5]. Dissolving a small mass (e.g., 2 mg) in 600 µL results in a dilute sample. Because 13C is inherently insensitive, halving the concentration quadruples the required acquisition time. Solution: Utilize a susceptibility-matched Shigemi tube or a 3 mm NMR tube (6)[6]. A Shigemi tube restricts the active sample volume to ~200–250 µL[6]. This keeps the concentration high while maintaining the required filling factor within the RF coil, effectively doubling your S/N per scan compared to a standard tube (7)[7].

Quantitative Data: Sample Optimization Matrix

To balance concentration against viscosity and cost, reference the table below when preparing your 13C-epilactose samples.

Tube Type	Required Volume (µL)	Optimal Mass for 13C-Epilactose (mg)	Expected Concentration (mM)	Relative S/N (per scan)
Standard 5 mm	600 - 700	5.0	~24	1.0x
Shigemi 5 mm	200 - 250	5.0	~56	~2.4x
Standard 3 mm	150 - 160	2.0	~35	~1.5x

(Note: Calculations assume a molecular weight for Uniformly-13C-labeled epilactose of ~354.3 g/mol ).

Self-Validating Experimental Protocol: The "Pristine Spectrum" Method

This protocol is designed as a self-validating system: each step contains a physical or visual checkpoint to ensure the integrity of the subsequent step.

Step 1: Isotopic Exchange (Lyophilization)

• Dissolve 2–5 mg of 13C-4-O-β-D-Galactopyranosyl-D-mannose in 0.5 mL of 99.8% D₂O in a microcentrifuge tube.

• Flash-freeze in liquid nitrogen and lyophilize overnight.

• Validation Checkpoint: The resulting powder should be a fluffy, white solid. A glassy film indicates residual water or rapid melting during lyophilization; if observed, repeat the process.

Step 2: Dissolution and Mutarotation Equilibration

• Add the optimized volume of 99.999% D₂O based on your tube selection (e.g., 250 µL for a Shigemi tube)[6].

• Vortex vigorously for 60 seconds.

• Incubate the sealed tube in a heat block at 40°C for 30 minutes.

• Validation Checkpoint: The solution must be completely transparent. This heating step serves a dual purpose: ensuring complete dissolution and accelerating the α/β -mannose mutarotation to thermodynamic equilibrium[3].

Step 3: Filtration and Transfer

• Tightly pack a small plug of glass wool into the narrow neck of a glass Pasteur pipette.

• Pre-rinse the plug with 50 µL of D₂O to remove loose glass fibers, discarding the flow-through.

• Pipette your sample into the filter and collect the eluate directly into the NMR tube.

• Validation Checkpoint: Hold the NMR tube to the light. There should be zero visible particulate matter. Solid particles will distort the magnetic field and cause uncorrectable line broadening.

Step 4: Acquisition Setup

• If using a Shigemi tube, carefully insert the susceptibility-matched glass plunger, ensuring no air bubbles are trapped in the active volume[6].

• Seal the tube with Parafilm to prevent solvent evaporation.

• Set a relaxation delay (d1) appropriate for the T1​ values of the carbons (a default of 1-2 seconds is common, but up to 5 times the longest T1​ is required for quantitative integration) (8)[8].

References

• Sample preparation. researchgate.net. 7

• Sample preparation for NMR measurements and points to keep in mind. ou.edu. 1

• NMR Sample Preparation | Chemical Instrumentation Facility. iastate.edu. 5

• A Solution NMR Approach To Determine the Chemical Structures of Carbohydrates. reading.ac.uk. 4

• NMR Sample Preparation: How to Prepare Samples for NMR. umn.edu.

• Characterization of a recombinant cellobiose 2-epimerase... researchgate.net.2

• A Technical Guide to 13C NMR Spectroscopy for Labeled Compounds. benchchem.com. 8

• NMR Sample Preparation. nyu.edu. 6

• A precise swaying map for how promiscuous cellobiose-2-epimerase operate bi-reaction. researchgate.net. 3

Sources

• 1. ou.edu [ou.edu]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. centaur.reading.ac.uk [centaur.reading.ac.uk]
• 5. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 6. as.nyu.edu [as.nyu.edu]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]

enhancing resolution in 2D NMR of 13C labeled carbohydrates

Welcome to the GlycoNMR Technical Support Center . As researchers and drug development professionals, you know that elucidating the stereochemistry, linkage types, and conformational preferences of complex carbohydrates is heavily bottlenecked by severe spectral overlap and scalar coupling artifacts.

This guide provides authoritative, field-proven troubleshooting strategies and self-validating protocols to maximize resolution in 2D NMR of 13 C-labeled glycans.

Diagnostic Workflow: Resolution Optimization

Workflow for resolving common resolution issues in 2D NMR of 13C-labeled carbohydrates.

Troubleshooting Guide & FAQs

Q1: I am observing severe spectral overlap in the bulk ring region (3.5–4.0 ppm for 1 H, 60–85 ppm for 13 C) of my uniformly 13 C-labeled glycan. How can I resolve individual spin systems? A1: Carbohydrates suffer from a notoriously narrow chemical shift dispersion. To resolve this, implement Pure Shift NMR combined with Non-Uniform Sampling (NUS) . Pure shift methods, such as real-time BIRD (Bilinear Rotation Decoupling) or PSYCHE, suppress homonuclear scalar couplings ( JHH​ ) [2]. By collapsing complex multiplets into sharp singlets, the spectral footprint of each resonance is drastically reduced. When applied to a 2D 1 H- 13 C HSQC, real-time BIRD homonuclear decoupling enhances resolution in the direct dimension and can even increase sensitivity by concentrating multiplet intensity into a single peak [5].

To resolve the indirect 13 C dimension, Non-Uniform Sampling (NUS) is critical. NUS allows you to skip a percentage of t1​ increments (e.g., sampling only 25%) while extending the maximum evolution time ( t1max​ ). This yields significantly narrower 13 C linewidths without extending the total experimental time [4].

Q2: My uniformly 13 C-labeled sample shows significant line broadening and multiplet splitting in the indirect carbon dimension due to one-bond 13 C- 13 C couplings (~40-45 Hz). How do I decouple the carbon dimension? A2: Uniform 13 C labeling introduces one-bond 13 C- 13 C scalar couplings ( 1JCC​≈40−45 Hz), which split resonances in the indirect dimension, degrading both resolution and sensitivity. To eliminate this artifact, employ Constant-Time (CT) evolution in the indirect dimension [3]. In a CT-HSQC or CT-TOCSY, the total evolution time ( Tc​ ) is kept constant. By setting Tc​ to a multiple of 1/JCC​ (e.g., ≈25 ms for aliphatic ring carbons), the JCC​ modulation is completely refocused at the end of the period [3]. This yields a fully decoupled 13 C dimension, which is essential for extracting quantitative peak volumes and resolving adjacent ring carbons in complex metabolic mixtures [3].

Q3: I am trying to determine glycosidic linkages using a 2D 1 H- 13 C HMBC, but the cross-peaks across the oxygen bridge are too weak or absent. What parameters should I adjust? A3: Determining glycosidic linkages relies on detecting 3JCH​ couplings across the oxygen bridge. However, these couplings are exceptionally small in carbohydrates (1–6 Hz) compared to standard aliphatic systems. The standard HMBC long-range delay (typically 50 ms, optimized for ~10 Hz) is insufficient. You must optimize the delay for the evolution of long-range couplings to 80 ms (corresponding to 1/(2×6.25 Hz) ) to maximize magnetization transfer across the glycosidic bond [6].

However, be mindful of causality regarding relaxation: larger polysaccharides exhibit rapid transverse relaxation ( T2​ ). A strict 80 ms delay might lead to complete signal decay; in such cases, a compromise delay of 40–60 ms is required [6]. Furthermore, utilizing a 13 C-decoupled HMBC sequence with covariance processing can help map the complete carbon backbone and mathematically enhance the detection of weak inter-residue correlations[8].

Experimental Protocol: High-Resolution Constant-Time Pure Shift 1 H- 13 C HSQC

Objective: Achieve ultra-high resolution in both dimensions for uniformly 13 C-labeled glycans by eliminating both JHH​ and JCC​ scalar couplings.

• Sample Preparation: Dissolve the uniformly 13 C-labeled carbohydrate in 99.9% D 2​ O to eliminate the H 2​ O solvent signal and reduce radiation damping. Utilize a high-quality susceptibility-matched NMR tube (e.g., Shigemi) to maximize the filling factor and magnetic field homogeneity [7].

• Pulse Sequence Selection: Load a 2D 1 H- 13 C HSQC pulse sequence equipped with real-time BIRD acquisition for 1 H homonuclear decoupling and constant-time (CT) evolution in the 13 C dimension [5].

• Parameter Optimization (CT Delay): Set the constant-time delay ( Tc​ ) to ≈25 ms. This corresponds to 1/JCC​ for typical carbohydrate one-bond carbon couplings (~40 Hz), ensuring that JCC​ evolution is fully refocused [3].

• BIRD Filter Calibration: Calibrate the BIRD cluster delay ( 1/(2×1JCH​) ) based on an average one-bond coupling. For carbohydrates, this is ~145 Hz for non-anomeric ring protons and 160-170 Hz for anomeric protons [6]. A compromise value of 150 Hz (delay = 3.33 ms) is standard.

• Non-Uniform Sampling (NUS) Setup: Enable NUS using a Poisson-gap sampling schedule. Set the sampling density to 25-30% [4]. This allows you to increase the number of t1​ increments (e.g., from 256 to 1024) to achieve ultra-high resolution in the 13 C dimension without extending the total acquisition time [4].

• Acquisition and Processing: Acquire the data. Process the NUS data using Iterative Soft Thresholding (IST) or Compressed Sensing (CS) algorithms. Apply a squared cosine bell window function in both dimensions before Fourier transformation to minimize truncation artifacts.

Quantitative Data Presentation

Table 1: Comparison of NMR Resolution Enhancement Techniques for Carbohydrates

Technique	Primary Resolution Gain	Time Penalty	Sensitivity Impact	Mechanistic Causality
Pure Shift (BIRD)	Direct ( 1 H) Dimension	None	+1.5x to 2.0x	Collapses JHH​ multiplets into singlets, concentrating signal intensity [5].
Non-Uniform Sampling	Indirect ( 13 C) Dimension	None (Maintains Time)	Slight decrease	Extends t1max​ by skipping increments, yielding narrower linewidths [4].
Constant-Time (CT)	Indirect ( 13 C) Dimension	None	Decrease (due to T2​ )	Refocuses 1JCC​ modulation at a fixed Tc​ , eliminating scalar splitting [3].
Covariance HMBC	Inter-residue Linkages	High (Processing)	Neutral	Mathematically correlates 1 H- 13 C and 13 C- 13 C data to resolve weak 3JCH​ [8].

References

• Giving Pure Shift NMR Spectroscopy a REST Ultrahigh-Resolution Mixture Analysis. Analytical Chemistry - ACS Publications.

• Resolving the complexity in human milk oligosaccharides using pure shift NMR methods and CASPER. RSC Publishing. 1

• Quantitative Analysis of Metabolic Mixtures by 2D 13C-Constant-Time TOCSY NMR Spectroscopy. PMC. 2

• Structural elucidation of the O-antigen polysaccharide from Escherichia coli O125ac and biosynthetic aspects thereof. Oxford Academic.3

• Real-Time Pure Shift HSQC NMR for Untargeted Metabolomics. PMC. 4

• NMR Spectroscopy in the Study of Carbohydrates: Characterizing the Structural Complexity. UNIMO. 5

• NMR-Based Method for Intramolecular 13C Distribution at Natural Abundance Adapted to Small Amounts of Glucose. Analytical Chemistry - ACS Publications. 6

• Leveraging the HMBC to Facilitate Metabolite Identification. University of Nebraska–Lincoln. 7

Sources

• 1. Resolving the complexity in human milk oligosaccharides using pure shift NMR methods and CASPER - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB00421J [pubs.rsc.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. cigs.unimo.it [cigs.unimo.it]
• 6. pubs.acs.org [pubs.acs.org]
• 7. bionmr.unl.edu [bionmr.unl.edu]

Reference Data & Comparative Studies

A Comparative Guide to ¹³C and ²H Labeling for Advanced Carbohydrate Analysis

For researchers, scientists, and drug development professionals navigating the complexities of carbohydrate metabolism, the choice of isotopic tracer is a critical decision that profoundly influences experimental outcomes. This guide provides an in-depth, objective comparison of Carbon-13 (¹³C) and Deuterium (²H) labeling for carbohydrate analysis, moving beyond a simple list of pros and cons to explain the fundamental principles and practical implications of each approach. We will delve into the causality behind experimental choices, present supporting data, and provide detailed protocols to empower you to select the optimal labeling strategy for your research.

The Foundation: Why Isotopic Labeling in Carbohydrate Analysis?

Isotopic labeling is a powerful technique for tracing the metabolic fate of molecules within a biological system. By replacing atoms in a carbohydrate molecule with their heavier, stable isotopes (like ¹³C or ²H), we can follow its journey through metabolic pathways. This allows for the precise quantification of metabolic fluxes—the rates of biochemical reactions—providing a dynamic picture of cellular metabolism that is unattainable with traditional analytical methods.

Core Comparison: ¹³C vs. ²H Labeling

The selection of an isotopic label is not arbitrary; it has significant consequences for data quality and interpretation. The primary advantages of ¹³C labeling over ²H labeling for many carbohydrate analysis applications, particularly metabolic flux analysis (MFA), stem from its greater chemical stability, minimal kinetic isotope effect, and negligible impact on chromatographic separation.

Key Differences at a Glance

Feature	Carbon-13 (¹³C) Labeling	Deuterium (²H) Labeling
Isotopic Stability	High: The ¹³C label is chemically stable and does not exchange with the solvent or other molecules.	Lower: Deuterium labels on certain positions can be susceptible to exchange with protons in aqueous solutions or during sample processing.[1]
Kinetic Isotope Effect (KIE)	Small: The rate of a reaction involving a ¹²C-C bond is only marginally faster than that of a ¹³C-C bond.	Large: The rate of a reaction involving a C-¹H bond can be significantly faster than with a C-²H bond, potentially altering metabolic fluxes.[2]
Chromatographic Separation	Minimal to no effect on retention time. ¹³C-labeled compounds typically co-elute with their unlabeled counterparts.[3]	Can cause a noticeable shift in retention time, particularly in liquid chromatography, complicating data analysis.[1][4]
Primary Application	Gold standard for accurate Metabolic Flux Analysis (MFA).	Useful for in vivo metabolic imaging (DMI) and as internal standards in some quantitative assays.

In-Depth Analysis: The Scientific Rationale

The Kinetic Isotope Effect (KIE): A Subtle but Critical Factor

The Kinetic Isotope Effect (KIE) describes the change in the rate of a chemical reaction when an atom in a reactant is replaced by one of its isotopes. Due to the greater mass difference between protium (¹H) and deuterium (²H) compared to ¹²C and ¹³C, the KIE is significantly more pronounced with deuterium labeling.

A large KIE can be a double-edged sword. While it can be exploited to study reaction mechanisms, in the context of metabolic flux analysis, a significant KIE can alter the very metabolic pathways being measured. The slower reaction rates of deuterated compounds can lead to an underestimation of metabolic fluxes and potentially redirect metabolism through alternative pathways.

Experimental Data on KIE:

Isotope	Typical KIE (k_light / k_heavy)	Implication for Carbohydrate Analysis
¹³C	~1.02 - 1.05[5]	Minimal impact on reaction rates, leading to more accurate flux measurements.
²H	Can range from 2 to 10 for primary KIEs[2]	Can significantly alter reaction rates, potentially skewing metabolic flux data.

The small KIE associated with ¹³C labeling ensures that the tracer behaves almost identically to its unlabeled counterpart, providing a more accurate representation of the native metabolic state.[6]

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High-Resolution Quantification of Disaccharides: A Comparative Guide to 13C NMR and LC-MS

Disaccharides (e.g., sucrose, lactose, maltose, cellobiose) present a notorious analytical challenge in drug development and glycobiology. As stereoisomers with identical molecular weights, high polarity, and a lack of natural chromophores, they cannot be easily resolved or quantified by standard reversed-phase UV methods.

For researchers and analytical scientists, choosing the correct quantitative technique is critical. This guide provides an objective, mechanistic comparison of the two leading orthogonal techniques for disaccharide analysis: Quantitative Carbon-13 Nuclear Magnetic Resonance (13C qNMR) and Liquid Chromatography-Mass Spectrometry (LC-MS) .

Mechanistic Deep Dive & Causality

13C qNMR: Absolute Structural Specificity

While 1H NMR is highly sensitive, the proton signals of carbohydrates suffer from severe spectral overlap in the 3.0–4.0 ppm region due to the bulk of ring protons.1[1]. Because the chemical shift of an anomeric carbon is exquisitely sensitive to its linkage and stereochemistry, 13C NMR provides direct, unambiguous structural proof alongside quantification.

However, 13C qNMR requires strict adherence to relaxation physics. To achieve absolute quantification, the Nuclear Overhauser Effect (NOE) must be suppressed using an inverse-gated decoupling pulse sequence. Furthermore,2[2]. Because carbohydrate T1 times can exceed 10 seconds, a paramagnetic relaxation agent like Chromium(III) acetylacetonate [Cr(acac)₃] is often added to shorten T1, drastically reducing the required acquisition time from days to hours.

LC-MS: Ultra-High Sensitivity via HILIC and PGC

LC-MS offers unparalleled sensitivity (down to the picogram level) but struggles inherently with isomers. Because disaccharides are highly polar, standard reversed-phase (C18) columns fail to retain them. Instead, Hydrophilic Interaction Liquid Chromatography (HILIC) or Porous Graphitized Carbon (PGC) must be employed.3[3]. PGC goes a step further, utilizing induced dipole-dispersion interactions to resolve even α/β anomeric configurations and linkage isomers.

The critical vulnerability of LC-MS is matrix-induced ion suppression during ESI. 4[4]. Therefore, rigorous sample desalting and5[5].

Workflow Visualization

Caption: Parallel workflows for disaccharide quantification using 13C qNMR and LC-MS.

Self-Validating Experimental Protocols

Protocol 1: Absolute Quantification via 13C qNMR

This protocol is a self-validating absolute quantification system; it does not require external calibration curves because the signal area is directly proportional to the number of nuclei.

• Sample Preparation: Dissolve 20–50 mg of the disaccharide mixture in 600 µL of D₂O. Causality: D₂O provides a deuterium lock signal for the spectrometer and prevents massive H₂O solvent peaks from distorting the baseline.

• Internal Standard & Relaxation Agent: Add a precisely weighed amount of TSP-d4 (Internal Standard, 0 ppm reference) and 0.01 M Cr(acac)₃. Causality: Cr(acac)₃ acts as a paramagnetic relaxation agent, reducing the T₁ of carbons from >10s to <2s, making quantitative acquisition practically feasible within hours.

• NMR Acquisition: Acquire spectra on a ≥500 MHz spectrometer using an inverse-gated 1H-decoupling pulse sequence. Set the relaxation delay (D1) to 10 seconds (ensuring D1 > 5 × T₁). Causality: Standard broadband decoupling artificially inflates carbon signals via NOE. Inverse-gated decoupling turns the decoupler on only during acquisition, removing J-coupling without building up NOE.

• Data Processing: Apply baseline correction. Integrate the distinct anomeric carbon signals (e.g., ~104.5 ppm for sucrose C2', ~92.5 ppm for α-glucose C1) relative to the TSP standard to calculate absolute molarity.

Protocol 2: High-Sensitivity Quantification via HILIC-ESI-MS/MS

This protocol utilizes partitioning chromatography and tandem mass spectrometry for trace-level analysis.

• Extraction & Desalting: Extract the sample using 50% aqueous methanol. Pass the extract through a Solid-Phase Extraction (SPE) graphitized carbon cartridge. Causality: Methanol precipitates large matrix proteins. SPE removes non-volatile salts (Na⁺, K⁺) that would otherwise compete with the disaccharides for charge droplets in the ESI source, causing severe ion suppression.

• Chromatographic Separation: Inject 2 µL onto an amide-bonded HILIC column (e.g., 1.7 µm, 2.1 x 100 mm). Use Mobile Phase A (10 mM ammonium acetate in water, pH 9.0) and Mobile Phase B (Acetonitrile). Run a gradient from 80% B to 50% B over 15 minutes. Causality: Ammonium acetate is a volatile salt that buffers the pH for consistent ionization without leaving residue in the MS source.

• Mass Spectrometry (MRM): Operate a triple quadrupole MS in negative electrospray ionization mode (ESI-). Monitor specific Multiple Reaction Monitoring (MRM) transitions (e.g., m/z 341 → 161 for hexose-hexose disaccharides).

• Calibration: Spike samples with a known concentration of a ¹³C-labeled disaccharide internal standard prior to extraction. Causality: The stable isotope standard co-elutes exactly with the analyte, experiencing the exact same matrix suppression, thereby self-correcting the calibration curve.

Quantitative Data Comparison

The following table summarizes the experimental performance metrics of both techniques, aiding in platform selection based on project requirements:

Analytical Parameter	13C qNMR	LC-MS (HILIC/PGC)
Limit of Detection (LOD)	~50 - 100 µg	~10 - 50 pg
Dynamic Linear Range	10² - 10³	10³ - 10⁵
Isomeric Resolution	Excellent (Distinct anomeric shifts)	Good (Requires optimized PGC/HILIC)
Quantification Basis	Absolute (Internal Standard, e.g., TSP)	Relative (Requires calibration curve)
Matrix Susceptibility	Low (Matrix peaks usually resolved)	High (ESI ion suppression from salts)
Sample Preparation	Minimal (Dissolve in D₂O + IS)	Extensive (Extraction, SPE desalting)
Acquisition Time	1 - 12 hours (Depends on T₁ and conc.)	10 - 30 minutes per sample

Conclusion & Decision Matrix

For drug development and structural elucidation , 13C qNMR is the gold standard when sample mass is abundant (>10 mg). Its ability to provide absolute quantification without the need for identical reference standards makes it invaluable for certifying the purity of novel disaccharide APIs or characterizing unknown isomeric mixtures.

Conversely, for pharmacokinetics, bioanalysis, or trace-level metabolomics , LC-MS is mandatory. While it requires rigorous sample cleanup, matched matrices, and expensive ¹³C-labeled internal standards to combat ion suppression, its ability to quantify disaccharides at the picogram level in complex biological fluids is unmatched.

References

• Identification and quantitative determination of carbohydrate molecules in Greek honey by employing 13C NMR spectroscopy.
• Development of quantitative 13C NMR characterization and simulation of C, H, and O content for pyrolysis oils based on 13C NMR analysis. PMC.
• Disaccharide Analysis of Glycosaminoglycans Using Hydrophilic Interaction Chromatography and Mass Spectrometry.
• Analytical Strategies for Natural Mono- and Disaccharide Isomer Differentiation: Techniques and Applic
• Utility of Authentic 13C‐Labeled Disaccharide to Calibrate Hyaluronan Content Measurements by LC‐MS. PMC.

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comparative metabolic study of epilactose and lactose in vitro

Executive Summary

The development of functional carbohydrates requires rigorous in vitro validation to differentiate true prebiotics from rapidly digestible sugars. This guide provides a comprehensive comparative analysis of lactose and its C2 epimer, epilactose , focusing on their distinct metabolic fates. By employing simulated upper gastrointestinal (GI) digestion and lower GI anaerobic fecal fermentation models, we demonstrate how a single stereochemical shift transforms a digestible disaccharide into a highly selective, butyrate-promoting prebiotic[1].

Structural Divergence & Enzymatic Recognition

To understand the divergent metabolic pathways of these two sugars, one must examine their molecular architecture and the resulting causality in enzymatic recognition.

• Lactose (Gal-β-1,4-Glc): Composed of galactose and glucose. The equatorial hydroxyl group at the C2 position of the glucose moiety is perfectly coordinated by the +1 subsite of mammalian lactase (β-galactosidase), leading to rapid hydrolysis[2].

• Epilactose (Gal-β-1,4-Man): Synthesized via cellobiose 2-epimerase, epilactose substitutes glucose with mannose. The epimerization at C2 shifts the hydroxyl group from an equatorial to an axial position. This steric alteration creates a physical clash within the active site of human lactase, rendering epilactose highly resistant to upper GI hydrolysis[2].

Caption: Comparative metabolic fate of lactose and epilactose across the human GI tract.

Self-Validating Experimental Protocols

To objectively compare these carbohydrates, researchers utilize a two-phase in vitro model. This system is self-validating: Phase 1 proves survivability, while Phase 2 proves selective utilization.

Phase 1: Simulated Upper GI Digestion

Causality: A true prebiotic must reach the colon intact. This protocol stresses the carbohydrate against extreme pH and mammalian brush border enzymes to quantify survivability.

• Gastric Simulation: Dissolve 5g of the target carbohydrate in 50 mL of Simulated Gastric Fluid (SGF) containing pepsin (2000 U/mL). Adjust the pH to 2.0 using 1M HCl. Incubate at 37°C for 2 hours with continuous orbital shaking (150 rpm).

• Intestinal Simulation: Neutralize the solution to pH 7.0 using 1M NaHCO₃. Introduce Simulated Intestinal Fluid (SIF) supplemented with pancreatin (100 U/mL) and mammalian brush border enzymes (specifically containing lactase). Incubate at 37°C for an additional 2 hours.

• Quantification: Terminate enzymatic activity by boiling the samples for 10 minutes. Centrifuge, filter the supernatant (0.22 µm), and quantify residual intact disaccharides using High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RID).

Phase 2: In Vitro Fecal Fermentation

Causality: To ensure the prebiotic effect is driven by the molecule's structure rather than a specific baseline enterotype, human fecal inocula are sourced from donors with distinct dietary backgrounds (e.g., Mediterranean vs. Vegan)[1].

• Inoculum Preparation: Collect fresh human feces and immediately homogenize at 10% (w/v) in pre-reduced phosphate-buffered saline (PBS) under strict anaerobic conditions (80% N₂, 10% CO₂, 10% H₂).

• Inoculation & Fermentation: Add 1 mL of the fecal slurry to 9 mL of a basal nutrient medium supplemented with 1% (w/v) of the undigested carbohydrate fraction recovered from Phase 1. Incubate in sealed anaerobic serum bottles at 37°C.

• Metabolite Extraction: Extract aliquots at 0, 12, 24, and 48 hours.

• Analytical Quantification: Measure Short-Chain Fatty Acids (SCFAs) via Gas Chromatography-Flame Ionization Detection (GC-FID). Quantify gas production (H₂, CO₂, CH₄) via Gas Chromatography-Thermal Conductivity Detection (GC-TCD).

Caption: Two-phase in vitro workflow for simulating upper GI digestion and lower GI fermentation.

Comparative Data Analysis

Upper GI Survivability

Lactose is rapidly cleaved by lactase, resulting in near-total absorption in the small intestine. Conversely, epilactose demonstrates robust resistance, ensuring high delivery rates to the colonic microbiota.

Table 1: Upper GI Digestion Hydrolysis Rates

Carbohydrate	Gastric Hydrolysis (%)	Intestinal Hydrolysis (%)	Total Recovery for Colon (%)
Lactose	< 2.0	> 98.0	< 2.0

| Epilactose | < 2.0 | < 5.0 | > 93.0 |

Microbiota Modulation & SCFA Production

When subjected to in vitro fecal fermentation, epilactose exhibits a highly specialized fermentation profile. While traditional prebiotics like lactulose primarily promote acetate, epilactose acts as a potent butyrate promoter[3]. Experimental data shows that epilactose can induce up to a 70-fold higher butyrate production compared to lactulose, depending on the donor's enterotype[1]. Furthermore, epilactose fermentation yields significant CO₂ (~35.7 mmol/L) while actively reducing methanogenesis (CH₄) compared to controls[3].

Table 2: SCFA and Gas Production Profiles (48h In Vitro Fermentation)

Metabolite / Gas	Lactose (Control)*	Epilactose	Lactulose (Reference)
Acetate (mM)	Rapidly depleted	110.5 ± 8.2	135.2 ± 9.1
Propionate (mM)	Low	35.4 ± 4.1	28.6 ± 3.5
Butyrate (mM)	Low	76.8 ± 6.5	1.1 ± 0.2
CO₂ (mmol/L)	High	35.7 ± 2.1	8.5 ± 1.2

| CH₄ (mmol/L) | High | < 0.5 | < 0.5 |

*Note: Lactose values represent hypothetical colon delivery (e.g., simulating severe lactose intolerance).

Conclusion

The comparative in vitro data clearly delineates epilactose as a superior functional ingredient compared to its parent molecule, lactose. By evading upper GI enzymatic hydrolysis, epilactose successfully reaches the lower GI tract where it selectively modulates the microbiota. Its unparalleled ability to upregulate butyrate-producing strains positions it as a highly valuable candidate for next-generation prebiotic drug development and functional food formulations.

References

• Title: Epilactose as a Promising Butyrate-Promoter Prebiotic via Microbiota Modulation Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Enzymatic Modification of Lactose in Milk: Making a Milk with Improved Digestibility Source: eScholarship (University of California) URL: [Link]

• Title: Modulation of Enzymatic Activity by Moderate Electric Fields: Perspectives for Prebiotic Epilactose Production via Cellobiose-2-Epimerase Source: MDPI URL: [Link]

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• 3. mdpi.com [mdpi.com]

cross-validation of analytical methods for 13C labeled sugar quantification

Cross-Validation of Analytical Methods for 13C-Labeled Sugar Quantification: A Comprehensive Guide for 13C-MFA

For researchers and drug development professionals, 1 stands as the gold standard for quantifying intracellular metabolic reaction rates[1]. By feeding cells 13C-labeled substrates (e.g., [U-13C]glucose) and measuring the downstream Mass Isotopomer Distributions (MIDs), complex metabolic networks can be accurately reconstructed. However, relying on a single analytical platform introduces critical vulnerabilities. Matrix effects, ion suppression, and derivatization biases can skew MID data, leading to erroneous flux calculations.

To ensure absolute scientific integrity, 2 is not merely recommended—it is a prerequisite[2]. This guide objectively compares the performance of Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Mass Spectrometry (LC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy, providing field-proven, self-validating protocols for each.

The Causality Behind Methodological Choices

Building a robust 13C-MFA dataset requires understanding the biophysical causality that dictates the use of each instrument:

• GC-MS: Sugars and amino acids are highly polar and non-volatile. To analyze them via GC-MS, they must undergo derivatization to replace active hydrogens with non-polar silyl groups. This chemical alteration 3, allowing for high-resolution separation of central carbon metabolism intermediates[3].

• LC-MS/MS: Heavily phosphorylated sugars (e.g., fructose-1,6-bisphosphate) are thermally labile and degrade during GC vaporization. LC-MS bypasses the need for derivatization, utilizing Hydrophilic Interaction Liquid Chromatography (HILIC) to retain polar compounds, offering 4[4].

• NMR Spectroscopy: While mass spectrometry provides the number of 13C atoms (isotopologues), it struggles to identify their exact positions without complex fragmentation. NMR is non-destructive and provides5, which is vital for distinguishing between converging metabolic pathways that produce identical mass shifts but distinct structural labeling[5].

Quantitative Performance Comparison

Analytical Method	Target Analytes	Sample Prep Complexity	Sensitivity (LOD)	Positional Info	Primary Limitation
GC-MS	Amino acids, organic acids, simple sugars	High (Derivatization required)	High (pmol)	Limited (Fragments)	Thermal degradation of labile sugars
LC-MS/MS	Phosphorylated sugars, heavy metabolites	Low (Direct extraction)	Very High (fmol)	None (Mass only)	Matrix effects & ion suppression
NMR (1H/13C)	Abundant central carbon metabolites	Low (D2O resuspension)	Low (nmol to µmol)	Exact (Isotopomers)	High sample volume required

Workflow Visualization

Caption: Cross-validation workflow for 13C-MFA utilizing parallel GC-MS, LC-MS, and NMR.

Self-Validating Experimental Protocols

Protocol 1: GC-MS Derivatization & Analysis

• Metabolic Quenching: Rapidly quench cell cultures using −20°C methanol.

  • Causality: Immediate quenching 6, preventing the rapid turnover of intracellular sugar pools and preserving the isotopic steady state[6].

• Internal Standardization (Self-Validation): Spike the sample with a known concentration of an unlabeled internal standard (e.g., L-norvaline) prior to extraction.

  • Causality: This validates the extraction efficiency and normalizes any volumetric losses during sample handling,7[7].

• Extraction & Derivatization: Extract polar metabolites using a methanol/chloroform/water phase separation. Dry the aqueous phase and derivatize using Methoxyamine (MOX) and TBDMS.

  • Causality: MOX stabilizes reducing sugars by preventing ring cyclization, while TBDMS silylates hydroxyl groups to ensure volatility for the GC column.

• Data Acquisition: Analyze via GC-MS in Selected Ion Monitoring (SIM) mode.

  • Causality: SIM significantly 8, enhancing data quality for Mass Isotopomer Distribution (MID) calculations[8].

Protocol 2: LC-MS/MS for Intact Phosphorylated Sugars

• Cold Extraction: Extract cells using cold acetonitrile/methanol/water without derivatization.

  • Causality: Preserves thermally labile phosphorylated sugars that would degrade under GC-MS conditions.

• Isotope Spiking (Self-Validation): Introduce a fully 13C-labeled biological extract matrix to a 12C sample aliquot.

  • Causality: This acts as a complex internal standard to explicitly measure and 9 inherent to electrospray ionization (ESI)[9].

• HILIC Separation: Utilize Hydrophilic Interaction Liquid Chromatography.

  • Causality: Reversed-phase columns fail to retain highly polar sugars; HILIC provides the necessary electrostatic interactions to resolve sugar isomers.

• MRM Acquisition: Acquire data using Multiple Reaction Monitoring (MRM) to quantify specific precursor-to-product ion transitions, maximizing sensitivity for trace metabolites.

Protocol 3: High-Throughput 1H/13C NMR Positional Analysis

• Sample Preparation: Lyse cells and concentrate the extract, resuspending in D2O containing DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid).

  • Causality: D2O provides the lock signal for the NMR spectrometer, while DSS serves as an absolute concentration reference.

• 1D 1H NMR with 13C Decoupling (Self-Validation): Acquire 1H NMR spectra both with and without 13C decoupling.

  • Causality: Comparing these two spectra allows for the5 without the prohibitively long scan times required for direct 13C NMR[5].

• Positional Isotopomer Mapping: Analyze the J-coupling patterns.

  • Causality: This reveals the exact atomic position of the 13C label within the sugar molecule, differentiating between 10 but different structural arrangements[10].

References

• Overview of 13c Metabolic Flux Analysis. Creative Proteomics.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG62o1-XBX8ohWD-woc7CLZ2OVyhw8R3VrdeW7Qzfv4ChScQjImoNMUXHYFG4nvPC1LvfkRtZkXGW74XOotlOxlAIC7Rf6V8d7Se57kh735lF35nlOjuoT8mfgUWfUFkj8dm9huwBaxznf0pub4tQmSNwbzAFvsFLmDj1m8x785MT8QAS8YWlo=]
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assessing the stability of 13C vs deuterium labeled internal standards

The Gold Standard in LC-MS/MS: Assessing the Stability and Performance of 13 C vs. Deuterium Labeled Internal Standards

In quantitative liquid chromatography-tandem mass spectrometry (LC-MS/MS), the use of Stable Isotope-Labeled Internal Standards (SIL-IS) is non-negotiable for mitigating matrix effects and ion suppression. However, not all isotopes are created equal. As a Senior Application Scientist, I frequently encounter assay failures rooted in a fundamental misunderstanding of isotope chemistry—specifically, the assumption that deuterium ( 2 H) and carbon-13 ( 13 C) labels are functionally interchangeable.

While first-generation deuterated standards are cost-effective and widely available, they introduce critical analytical vulnerabilities: hydrogen-deuterium (H/D) exchange and the Chromatographic Isotope Effect (CIE)[1]. This guide unpacks the mechanistic causality behind these phenomena, objectively compares the performance of both isotopes, and provides a self-validating experimental framework for selecting the optimal SIL-IS for your drug development workflows.

Part 1: Mechanistic Causality—Why Isotopes Behave Differently

To understand why an internal standard might fail, we must look at the fundamental physics and chemistry of the isotopes involved.

The Chromatographic Isotope Effect (CIE)

The core assumption of using a SIL-IS is that it perfectly co-elutes with its native analyte, ensuring both molecules experience the exact same matrix suppression at the moment of ionization. Deuterated standards frequently violate this assumption.

The C-D bond is shorter and possesses a lower zero-point energy than the C-H bond. This subtle structural difference reduces the molar volume and lipophilicity of the deuterated molecule. In high-resolution reversed-phase liquid chromatography (RPLC), this manifests as the 2, causing the deuterated standard to elute slightly earlier than the native analyte[2]. If the SIL-IS and the analyte do not perfectly co-elute, they are subjected to different matrix compositions, entirely negating the advantages of Isotope Dilution Mass Spectrometry (IDMS)[3].

Conversely, 13 C-labeled standards exhibit identical physicochemical properties to their 12 C counterparts. Because the mass difference is achieved without altering bond lengths or molecular polarity, 13 C standards ensure perfect co-elution and identical matrix suppression.

Hydrogen/Deuterium (H/D) Exchange and Isotope Scrambling

Deuterium labels are highly susceptible to exchange with protic solvents (e.g., water, methanol) or matrix components, especially if the deuterium is located on or near exchangeable positions such as -OH, -NH 2​ , or acidic α -protons[4].

Case Study in Failure: Consider the clinical quantification of aldosterone. As is typical with steroids, deuterium labels are often placed in base-sensitive active positions. Exposure of deuterated aldosterone to basic conditions during sample preparation leads to rapid deuterium exchange with the surrounding protic solvent[4]. This manifests as a reduction in the intensity of the M+8 molecular ion peak and an unpredictable increase in lower isotopologues (e.g., M+7, M+6). If the internal standard loses 15–20% of its deuterium over the course of the assay, the standardized concentration of the analyte will be erroneously over-reported[4].

Because 13 C labels are integrated directly into the carbon backbone, they are kinetically inert and strictly immune to such solvent exchange.

Part 2: Quantitative Data Comparison

The table below summarizes the operational and physicochemical differences between the two standard types based on empirical laboratory data.

Performance Metric	Deuterium ( 2 H) Labeled Internal Standards	Carbon-13 ( 13 C) Labeled Internal Standards
Chemical Equivalence	Approximate (C-D bond is shorter/stronger than C-H)	Exact (No change in bond length or polarity)
Chromatographic Shift (CIE)	Moderate to High (often elutes earlier in RPLC)	Negligible (Co-elutes perfectly with native analyte)
H/D Exchange Risk	High (especially at acidic α -protons or heteroatoms)	None (Carbon backbone is kinetically inert)
Matrix Effect Compensation	Variable (due to potential RT shift and varying suppression)	Excellent (True co-elution ensures identical suppression)
Synthesis & Cost	Generally lower cost, widely available	Higher cost, requires complex de novo synthesis

Part 3: Experimental Workflow—A Self-Validating Protocol for SIL-IS Integrity

To establish a self-validating system—where the assay continuously proves its own integrity—you must empirically assess both the chemical stability and chromatographic fidelity of your SIL-IS before full method validation. Do not rely solely on the vendor's Certificate of Analysis.

Experimental workflow for validating the stability and chromatographic fidelity of SIL-IS.

Step-by-Step Methodology

Phase 1: Baseline Mass Spectral Profiling

• Prepare a 100 ng/mL solution of the SIL-IS in an aprotic solvent (e.g., 100% Acetonitrile).

• Infuse directly into the mass spectrometer using Electrospray Ionization (ESI).

• Record the baseline isotopologue distribution to confirm isotopic purity. The contribution of the unlabelled (M+0) isotopologue must be strictly <0.5% to avoid artificially inflating the native analyte signal.

Phase 2: Stress Testing (H/D Exchange Assessment)

• Prepare 10 μ g/mL aliquots of the SIL-IS in protic solvent mixtures (e.g., 50:50 Methanol:Water) adjusted to three distinct pH levels: 2.0, 7.4, and 9.0.

• Incubate the samples at both room temperature and 40°C to simulate aggressive autosampler conditions.

• Time-Course Sampling : Extract aliquots at t=0,1,4,12, and 24 hours. Quench the pH to 7.0 if necessary.

• Analyze via direct infusion MS. Causality Check: A time-dependent increase in the M+0 or M+n-1 signal definitively indicates back-exchange with the protic solvent[4]. If exchange exceeds 2%, the standard is unstable.

Phase 3: Chromatographic Fidelity Assessment

• Prepare a 1:1 molar mixture of the native analyte and the SIL-IS in the initial mobile phase conditions.

• Inject the mixture onto your RPLC-MS/MS system using the intended gradient UPLC method.

• Data Analysis : Overlay the Extracted Ion Chromatograms (XICs) of the native and SIL-IS peaks.

• Calculate the retention time difference ( ΔRT ). Causality Check: A ΔRT>0.05 min signifies a Chromatographic Isotope Effect[1]. If ΔRT is significant, the deuterated standard must be rejected in favor of a 13 C alternative to ensure identical matrix suppression.

Conclusion

While deuterated internal standards remain a staple for early-stage research due to their accessibility, they introduce unacceptable risks in late-stage pharmacokinetic, biomarker, and clinical assays where precision is paramount. The empirical data strongly supports the transition to 13 C-labeled internal standards. By eliminating the Chromatographic Isotope Effect and the risk of H/D exchange, 13 C standards provide a robust, self-validating foundation for high-stakes LC-MS/MS quantification.

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• Title : Benefits of 13C vs. D Standards in Clinical Mass Spectrometry Measurements Source : ukisotope.com URL : [Link]

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• Title : Comparing 13C methyl and deuterated methyl isotopic labeling for the quantification of methyl cellulose patterns using mass spectrometry Source : nih.gov URL :[Link]

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A Senior Application Scientist's Guide to Achieving Accuracy and Precision in ¹³C Tracer Experiments

Foundational Principles: Setting the Stage for Success

At its core, ¹³C-MFA involves introducing a substrate enriched with a stable, heavy isotope of carbon (¹³C) and tracking its incorporation into downstream metabolites.[3] The pattern of ¹³C enrichment, known as the mass isotopomer distribution (MID), is highly sensitive to the relative activities of metabolic pathways.[3][5] By measuring these MIDs and applying computational modeling, we can infer the rates (fluxes) of intracellular reactions.[1]

A critical concept is the distinction between two steady states:

• Metabolic Steady State : This state is achieved when the concentrations of intracellular metabolites and metabolic fluxes are constant over time. This is a prerequisite for most ¹³C-MFA experiments.

• Isotopic Steady State : This occurs when the isotopic enrichment of intracellular metabolites no longer changes over time. Reaching this state can take anywhere from minutes for pathways like glycolysis to several hours for the TCA cycle, depending on the flux rates and pool sizes of intermediate metabolites.[5]

Experiments can be designed to measure MIDs at isotopic steady state or during the transient phase before it is reached, a technique known as Isotopically Non-stationary MFA (INST-MFA).[6][7] INST-MFA can offer advantages in certain systems, such as reducing experimental time and increasing the precision of some flux estimates.[7][8]

The Experimental Workflow: A Step-by-Step Guide to Precision

Achieving high-fidelity data requires meticulous attention to detail at every stage of the experiment. The following sections break down the workflow, highlighting critical choices that impact accuracy and precision.

High-level workflow for a ¹³C tracer experiment.

Part 1: Experimental Design - The Blueprint for Success

The design phase is arguably the most critical for ensuring the experiment can answer the biological question of interest.

Tracer Selection: A Strategic Choice

The choice of ¹³C-labeled substrate largely determines the precision with which one can estimate metabolic fluxes.[9][10] Different tracers provide unique labeling patterns that are more or less informative for specific pathways. For instance, in mammalian cells that consume both glucose and glutamine, a single tracer may not be sufficient to resolve all fluxes with high confidence. Parallel labeling experiments, where identical cultures are fed different tracers, can significantly improve the precision and scope of the analysis.[11][12]

Tracer Substrate	Primary Target Pathways	Rationale & Performance
[1,2-¹³C₂]glucose	Glycolysis, Pentose Phosphate Pathway (PPP)	This tracer provides the most precise estimates for glycolysis and the PPP.[9][10] The specific labeling pattern it generates allows for clear differentiation between these two interconnected pathways.
[U-¹³C₆]glucose	TCA Cycle (via Glucose)	Uniformly labeled glucose is effective for tracing carbon through glycolysis and into the TCA cycle. The resulting M+2 and M+3 isotopologues in TCA cycle intermediates are informative.[13]
[U-¹³C₅]glutamine	TCA Cycle (via Glutamine)	Emerged as the preferred tracer for analyzing the TCA cycle, particularly for quantifying anaplerotic glutamine entry and reductive carboxylation.[9][10][13]
[1-¹³C]pyruvate or [2-¹³C]pyruvate	Pyruvate Carboxylase (PC) vs. Pyruvate Dehydrogenase (PDH)	These tracers are excellent for distinguishing the two major routes of pyruvate entry into the TCA cycle. The ¹³C label is lost as CO₂ in the PDH reaction when using [1-¹³C]pyruvate but is retained via the PC reaction.[5][14]

Part 2: Sample Preparation - Preserving the In Vivo Metabolic Snapshot

The goal of sample preparation is to perfectly preserve the metabolic and isotopic state of the cell at the moment of collection. Metabolite turnover can occur in seconds, so this stage must be executed with speed and precision.[15]

Experimental Protocol 1: Cell Culture Labeling

This protocol outlines the general steps for labeling adherent mammalian cells. Optimization is required for specific cell lines and conditions.[2][16]

• Cell Seeding: Seed cells in multi-well plates (e.g., 6-well) at a density that ensures they reach the desired confluency (typically 70-80%) and are in a state of metabolic steady-state (e.g., exponential growth) at the time of harvest.

• Media Preparation: Prepare the labeling medium by supplementing a base medium (e.g., glucose and glutamine-free RPMI) with the chosen ¹³C-labeled tracer(s) at the desired concentration. It is crucial to also add dialyzed fetal bovine serum (FBS) to avoid interference from unlabeled amino acids and other small molecules present in regular FBS.[16]

• Initiate Labeling: Aspirate the growth medium, wash the cells once with pre-warmed phosphate-buffered saline (PBS), and immediately add the pre-warmed labeling medium.[16]

• Incubation: Incubate the cells for a duration sufficient to approach or reach isotopic steady state. This time must be determined empirically but typically ranges from 6 to 24 hours for many central carbon metabolites in mammalian cells.[13]

Quenching and Extraction: The Critical Arrest

An ideal quenching and extraction protocol must rapidly halt enzymatic reactions while efficiently extracting metabolites without degradation or isotopic discrimination.[15][17]

Experimental Protocol 2: Quenching and Metabolite Extraction for Adherent Cells

• Quenching: Place the culture plate on a bed of dry ice or in a dry ice/ethanol slurry to rapidly lower the temperature.[15] Aspirate the labeling medium. Immediately add 1 mL of ice-cold (-80°C) 80% methanol (LC-MS grade) to each well to quench metabolism and lyse the cells.[16] Using liquid nitrogen for quenching followed by extraction with 50% acetonitrile has also been identified as a highly efficient method.[18]

• Cell Collection: Scrape the cells in the cold methanol and transfer the entire lysate/extract mixture to a pre-chilled microcentrifuge tube.[16]

• Protein Precipitation: Vortex the tubes vigorously and incubate at -20°C for at least 1 hour to facilitate protein precipitation.[16]

• Centrifugation: Centrifuge the samples at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet cell debris and precipitated proteins.[15]

• Collection & Storage: Carefully transfer the supernatant, which contains the polar metabolites, to a new tube. Dry the extracts using a vacuum concentrator. The dried metabolite pellets can be stored at -80°C until analysis.

Propagation of ¹³C labels from glucose and glutamine.

Part 3: Analytical Platforms - QTOF vs. QQQ

The choice of mass spectrometer significantly impacts data quality. Both Quadrupole Time-of-Flight (QTOF) and Triple Quadrupole (QQQ) systems are well-suited for ¹³C tracer studies, but they have distinct strengths.[19]

Feature	Quadrupole Time-of-Flight (QTOF)	Triple Quadrupole (QQQ)
Resolution	High Resolution (HRMS)	Unit Mass Resolution
Mode of Operation	Full scan MS	Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)
Key Advantage	Ensures determination of the full isotopologue space without mass interferences.[19] Excellent for discovery and untargeted analysis.	Superior sensitivity and enhanced precision for targeted analytes.[19] Wider linear dynamic range.
Key Disadvantage	Generally lower sensitivity and narrower linear range compared to QQQ.	Does not provide structural information for non-targeted compounds; susceptible to interferences if resolution is insufficient.[19]
Spectral Accuracy	Mean deviation of ~3.9% for m+1/m+0 ratios.[19]	Mean deviation of ~4.0% for m+1/m+0 ratios.[19]

Verdict : For ¹³C-MFA, where the goal is to accurately measure the entire mass isotopomer distribution of known metabolites, a QTOF instrument is often preferred due to its ability to resolve the full isotopologue space with high mass accuracy.[19] However, a QQQ operating in SIM mode can also provide sufficient spectral accuracy for many applications and may be advantageous when ultimate sensitivity is required.[19]

Part 4: Data Analysis and Flux Calculation

The final step is to convert raw analytical data into meaningful biological information.

• Data Correction: Raw mass spectrometry data must be corrected for the natural abundance of ¹³C and other heavy isotopes.[11][20] This is a critical step, as naturally occurring isotopes contribute to the M+1, M+2, etc. peaks and would otherwise lead to an overestimation of isotopic enrichment from the tracer.[20]

• Flux Estimation: This is a computational process where the experimentally measured MIDs are used to solve for the unknown intracellular fluxes.[11] A metabolic network model is constructed, and an optimization algorithm adjusts the flux values to minimize the difference between the model-simulated MIDs and the experimentally measured MIDs.[3]

• Software Selection: Several software packages are available for ¹³C-MFA, each with unique features and underlying algorithms.[11] The choice often depends on the complexity of the model and the user's programming expertise.

Software Package	Platform	Key Features
INCA (Isotopomer Network Compartmental Analysis)	MATLAB	User-friendly GUI. Supports stationary and non-stationary MFA, multiple tracers, and statistical analysis.[11][21]
13CFLUX2	C++ (with Java/Python add-ons)	High-performance for large-scale models. Supports multicore CPUs and compute clusters. Uses a standardized XML-based format (FluxML).[11][21][22]
OpenFLUX2	MATLAB	Open-source and user-friendly. Enhanced for parallel labeling experiments.[11][21]
METRAN	MATLAB	Based on the Elementary Metabolite Units (EMU) framework, which provides significant computational speed-up.[21][23]

• Statistical Validation: A good-of-fit analysis (e.g., chi-square test) is performed to ensure the model adequately describes the data. Crucially, fluxes should be reported with confidence intervals, which provide a measure of the precision of the flux estimate.[7] Wide confidence intervals may indicate that the experimental data are not sufficient to resolve a particular flux.

Conclusion

Achieving high accuracy and precision in ¹³C metabolic flux analysis is not the result of a single perfect step, but rather the culmination of a series of well-executed choices across the entire workflow. From the strategic selection of isotopic tracers and experimental design to the rapid and clean execution of sample preparation and the appropriate choice of analytical and computational tools, every step is critical. By understanding the causality behind these experimental choices, researchers can generate reliable, high-fidelity flux maps that provide deep insights into the intricate workings of cellular metabolism, thereby advancing fields from fundamental biology to drug development.

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• Le, A., & Kell, D. B. (2015). ¹³C metabolic flux analysis: Optimal design of isotopic labeling experiments. Current Opinion in Biotechnology.

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• Antoniewicz, M. R. (2015). A Guide to ¹³C Metabolic Flux Analysis for the Cancer Biologist. Experimental & Molecular Medicine.

• Clendinen, C. S., et al. (2015). An overview of methods using ¹³C for improved compound identification in metabolomics and natural products. Frontiers in Plant Science. [Link]

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• Crown, S. B., & Antoniewicz, M. R. (2013). Optimal tracers for parallel labeling experiments and ¹³C metabolic flux analysis: A new precision and synergy scoring system. Metabolic Engineering. [Link]

• Le, A. (2021). Robustifying Experimental Tracer Design for¹³C-Metabolic Flux Analysis. Frontiers in Bioengineering and Biotechnology. [Link]

• Gopalakrishnan, S., & Maranas, C. D. (2012). Predicting outcomes of steady-state ¹³C isotope tracing experiments using Monte Carlo sampling. BMC Systems Biology. [Link]

• Zhang, Y., et al. (2021). Stable Isotopes for Tracing Cardiac Metabolism in Diseases. Frontiers in Cardiovascular Medicine. [Link]

• Creative Proteomics. (n.d.). Overview of ¹³C Metabolic Flux Analysis.
• Krämer, L., et al. (2018). Quantification of stable isotope traces close to natural enrichment in human plasma metabolites using gas chromatography-mass spectrometry. Metabolites.

• Walker, D. I., et al. (2021). Reference Standardization for Quantification and Harmonization of Large-Scale Metabolomics. Analytical Chemistry. [Link]

• ResearchGate. (n.d.). Publishing ¹³C metabolic flux analysis studies: A review and future perspectives.

• Buescher, J. M., et al. (2009). ¹³C Isotope-Labeled Metabolomes Allowing for Improved Compound Annotation and Relative Quantification in Liquid Chromatography-Mass Spectrometry-based Metabolomic Research. Analytical Chemistry. [Link]

• Yao, Z., et al. (2023). FreeFlux: A Python Package for Time-Efficient Isotopically Nonstationary Metabolic Flux Analysis. ACS Synthetic Biology. [Link]

• Sumner, L. W., et al. (2014). Role of reporting standards for metabolite annotation and identification in metabolomic studies. GigaScience. [Link]

• Wiener, M. C., et al. (2012). Quantification of Proteins and Metabolites by Mass Spectrometry Without Isotopic Labeling. Proteomics.
• Northen, T. R., & Yanes, O. (2012). Mass spectrometry based high-throughput platforms for metabolomics. Current Opinion in Chemical Biology.

• Sumner, L. W., et al. (2007). Establishing Reporting Standards for Metabolomic and Metabonomic Studies: A Call for Participation. Metabolomics. [Link]

• Gottschalk, S., et al. (n.d.).

• Lorkiewicz, P. K., et al. (2019). Targeted Metabolomic Methods for ¹³C Stable Isotope Labeling with Uniformly Labeled Glucose and Glutamine Using Liquid Chromatography–Tandem Mass Spectrometry (LC–MS/MS). Journal of Proteome Research. [Link]

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• Thermo Fisher Scientific. (n.d.).

• Huege, J., et al. (2011). Quantification of Stable Isotope Label in Metabolites via Mass Spectrometry. ResearchGate. [Link]

• Koellensperger, G., & Wernisch, S. (2024).

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Comparative Performance Guide: 4-O-β-D-Galactopyranosyl-D-mannose (Epilactose) as a Next-Generation Prebiotic

As researchers and drug development professionals seek advanced functional carbohydrates to target the gut microbiome, 4-O-β-D-Galactopyranosyl-D-mannose (commonly known as Epilactose ) has emerged as a superior candidate. Epilactose is a rare, non-digestible disaccharide naturally found in trace amounts in cow's milk[1]. Structurally, it is an epimer of lactose where the glucose moiety is epimerized at the C2 position to form mannose[2].

This technical guide objectively evaluates the performance of epilactose against traditional prebiotics (such as lactulose and raffinose), detailing its unique fermentation profile, mechanistic pathways, and the validated experimental protocols required for its synthesis and analysis.

Comparative Performance Analysis: Epilactose vs. Traditional Prebiotics

The efficacy of a prebiotic is largely defined by its fermentation kinetics and the specific short-chain fatty acids (SCFAs) it generates. While traditional prebiotics like lactulose and galactooligosaccharides (GOS) primarily promote acetate production, epilactose exhibits a profoundly distinct metabolic profile that heavily favors butyrate [3].

Butyrate is considered a "golden metabolite" due to its critical role as the primary energy source for colonocytes and its potent anti-inflammatory properties[4]. Recent in vitro fermentation studies utilizing human fecal inocula demonstrate that epilactose significantly outperforms both lactulose and raffinose in total SCFA yield and specific butyrate generation, regardless of the donor's baseline diet[5].

Table 1: Fermentation Metabolite Yields (48h In Vitro Fermentation)

Data synthesized from comparative human fecal inocula studies (Mediterranean [DM] and Vegan [DV] donors).[5][6]

Performance Metric	Epilactose	Lactulose	Raffinose	Control (Blank)
Total SCFA & Lactate (DM Donor)	222 ± 5 mM	~92 mM	~92 mM	~26 mM
Butyrate Yield (vs. Lactulose, DM)	70-fold higher	Baseline (1x)	0.9x	N/A
Butyrate Yield (vs. Lactulose, DV)	29-fold higher	Baseline (1x)	0.3x	N/A
CO₂ Production (DV Donor)	35.7 ± 2.6 mmol/L	~8.5 mmol/L	~5.4 mmol/L	~4.5 mmol/L
Methane (CH₄) Production	Reduced (4–5x)	Reduced	Reduced	High (Baseline)

Key Insight: Epilactose not only maximizes total SCFA output (up to 3.2-fold higher than lactulose) but also actively suppresses methanogenesis while driving high CO₂ production, indicative of a highly active, specialized fermentation pathway[3][6].

Mechanistic Pathways & Microbiota Modulation

The physiological benefits of epilactose extend beyond simple fermentation. Its unique stereochemistry allows it to resist hydrolysis by mammalian intestinal enzymes, ensuring it reaches the lower gastrointestinal tract intact[2].

• Microbiome Remodeling: Epilactose selectively stimulates the proliferation of Bifidobacteria and Lactobacilli while simultaneously suppressing harmful bacteria belonging to the classes Clostridia and Bacteroidetes[7]. Furthermore, it inhibits the conversion of primary bile acids to secondary bile acids, mitigating a known risk factor for colon carcinogenesis[7].

• Epithelial Integrity & Mineral Absorption: In the small intestine, epilactose actively promotes paracellular calcium absorption. This is mechanistically driven by the activation of rho-associated kinase (ROCK) and myosin light chain kinase (MLCK)-dependent pathways, which dynamically regulate tight junction permeability[2][8].

Figure 1: Mechanistic signaling and metabolic pathways of Epilactose in the GI tract.

Validated Experimental Methodologies

To ensure scientific integrity and reproducibility, the following protocols represent self-validating systems for the synthesis and functional evaluation of epilactose.

Protocol 1: Enzymatic Synthesis and High-Purity Isolation

Rationale: Chemical synthesis of epilactose often yields mixed stereoisomers with low overall recovery. Enzymatic conversion using recombinant cellobiose 2-epimerase (CE) guarantees the stereospecific C2-epimerization of the glucose moiety in lactose directly to mannose[2].

• Enzymatic Epimerization: Incubate a 20% (w/v) lactose solution with purified CE derived from Ruminococcus albus at 30°C and pH 7.5 for 48 hours[2].

  • Causality: Maintaining exactly 30°C prevents thermal denaturation of the CE enzyme while optimizing the thermodynamic equilibrium required for maximum epimerization yield.

• Lactose Depletion: Concentrate the reaction mixture and induce lactose crystallization at 4°C to remove the bulk of unreacted substrate[9].

  • Validation Check: Analyze the supernatant via HPLC; the baseline lactose concentration must be reduced by >60% before proceeding.

• Enzymatic Hydrolysis & Yeast Digestion: Add β-galactosidase to hydrolyze residual lactose into glucose and galactose. Subsequently, inoculate the broth with Saccharomyces cerevisiae[9].

  • Causality: Yeast selectively ferments the resulting monosaccharides into volatile ethanol and CO₂ without metabolizing the epilactose, effectively isolating the target disaccharide.

• Cation-Exchange Chromatography: Pass the filtered, yeast-digested broth through a Na-form cation exchange resin[9].

  • Causality: Because epilactose and lactose have identical molecular weights, size-exclusion is ineffective. Ion exchange exploits the subtle differences in spatial hydroxyl group orientation, ultimately yielding epilactose at >91% purity[9].

Protocol 2: In Vitro Fecal Fermentation for SCFA Profiling

Rationale:In vivo models confound accurate SCFA quantification due to rapid absorption by the host's colonic epithelium. An in vitro fermentation model provides a closed, self-validating thermodynamic system to objectively benchmark prebiotic efficacy[4].

• Inoculum Preparation: Homogenize fresh human fecal samples in a pre-reduced phosphate buffer (pH 7.3) containing 0.05% L-cysteine[5].

  • Causality: L-cysteine acts as a potent reducing agent to maintain strict anaerobiosis. Oxygen exposure will rapidly degrade obligate anaerobes (e.g., Clostridium clusters) responsible for butyrate production.

• Fermentation: Inoculate a basal nutrient medium supplemented with 1% (w/v) of the test carbohydrate (Epilactose, Lactulose, or Raffinose). Incubate at 37°C under anaerobic conditions[5].

• Kinetic Sampling: Extract aliquots at 0, 12, 24, and 48 hours[6].

  • Validation Check: The 0-hour baseline must show negligible SCFA levels to confirm that all detected metabolites are strictly derived from the fermentation of the introduced prebiotic.

• Quantification: Centrifuge the samples, filter the supernatant through 0.22 µm membranes, and analyze via GC-FID (for SCFAs like butyrate and propionate) and HPLC (for lactate)[6].

Figure 2: Self-validating workflow for in vitro fecal fermentation and SCFA quantification.

Conclusion

4-O-β-D-Galactopyranosyl-D-mannose (Epilactose) represents a significant leap forward in functional carbohydrate engineering. By leveraging highly specific enzymatic synthesis routes, researchers can produce a prebiotic that vastly outperforms legacy alternatives like lactulose. Its unparalleled ability to modulate the gut microbiota toward butyrate hyper-production—combined with its unique capacity to enhance paracellular calcium absorption—positions epilactose as a highly promising therapeutic agent for intestinal health, metabolic regulation, and advanced nutritional formulations.

Sources

• 1. EPILACTOSE [drugs.ncats.io]
• 2. Enzymatic properties of cellobiose 2-epimerase from Ruminococcus albus and the synthesis of rare oligosaccharides by the enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. repositorium.uminho.pt [repositorium.uminho.pt]
• 5. researchgate.net [researchgate.net]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. Prebiotic properties of epilactose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 4-O-β-ガラクトピラノシル-D-マンノピラノース ≥98.0% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 9. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

4-O-|A-D-Galactopyranosyl-D-mannose-13C proper disposal procedures

Operational Guide: Safe Handling and Disposal of 4-O-α-D-Galactopyranosyl-D-mannose-¹³C

Isotopic and Physicochemical Profile

4-O-α-D-Galactopyranosyl-D-mannose-¹³C is a stable isotope-labeled disaccharide utilized in advanced metabolic tracing, mass spectrometry (MS) calibration, and drug development. Because it is labeled with Carbon-13 (¹³C), a naturally occurring stable isotope, it does not emit ionizing radiation and does not decay[1]. However, its high isotopic purity necessitates stringent handling to prevent the contamination of highly sensitive analytical equipment.

Table 1: Hazard and Disposal Classification Summary

Parameter	Classification / Status	Operational Implication
GHS Hazard Class	Non-hazardous solid	No specific hazard pictograms required; standard lab PPE applies.
Radioactivity	Non-radioactive (Stable Isotope)	Do NOT route to radioactive waste streams.
Physical State	Solid (Powder/Crystalline)	High risk of combustible dust formation and MS cross-contamination.
Waste Type	Non-hazardous chemical waste	Must be routed to a licensed professional disposal service.

Immediate Safety & Spill Management

While biologically benign, the primary physical hazard of powdered carbohydrates is the potential for combustible dust formation[2]. Furthermore, an uncontrolled spill of a ¹³C-enriched compound can permanently alter the isotopic baseline of a laboratory environment, invalidating future natural-abundance mass spectrometry data.

Step-by-Step Spill Response Protocol:

• Isolate the Area: Immediately restrict access to the spill zone to prevent tracking the ¹³C-labeled powder throughout the lab via ambient airflow or foot traffic.

• PPE Verification: Ensure responders are wearing safety goggles, nitrile gloves, and a lab coat[1]. A particulate respirator (e.g., N95) is recommended if the spill is large, to prevent the inhalation of fine dust[3].

• Dry Containment (Causality Check): Do not apply water initially. Adding water to a disaccharide will create a highly viscous, sticky residue that adheres to flooring and bench spaces, making complete isotopic recovery nearly impossible.

• Mechanical Recovery: Use dry methods, such as sweeping with a dedicated anti-static brush or using a HEPA-filtered vacuum, to collect the solid[2].

• Secondary Wet Cleaning: Once all visible powder is recovered, wipe the area with a damp cloth (using a mixture of water and a mild surfactant) to solubilize and remove trace microscopic residues.

• Disposal of Cleanup Materials: Place all collected powder, brushes, and wipes into a sealable, labeled container for disposal[1].

The Causality of ¹³C-Isotope Disposal

A common misconception in laboratory waste management is treating all isotope-labeled compounds as radioactive. Carbon-13 is a stable isotope; it requires no lead shielding and poses no radiological hazard[1]. Therefore, placing 4-O-α-D-Galactopyranosyl-D-mannose-¹³C in radioactive waste bins is a regulatory violation that incurs unnecessary, exorbitant disposal costs.

However, from an analytical standpoint, ¹³C waste must be treated with the same isolation rigor as highly toxic compounds. If trace amounts of ¹³C-labeled disaccharides enter standard glassware washing streams, they cause "memory effects" or "ghosting" in subsequent LC-MS/MS analyses. The FDA strictly recommends the segregation of isotopically labeled standards, handling them only in dedicated, uncluttered bench spaces to maintain analytical integrity[4].

Step-by-Step Disposal Workflow

To ensure environmental compliance and analytical purity, follow this self-validating disposal loop:

• Step 1: Segregation at the Source Do not mix 4-O-α-D-Galactopyranosyl-D-mannose-¹³C waste with general non-hazardous trash or radioactive waste[1]. Crucial Caveat: If the carbohydrate was dissolved in a hazardous solvent (e.g., methanol, acetonitrile) during an assay, the entire mixture inherits the hazard classification of the solvent and must be disposed of as hazardous flammable liquid waste.

• Step 2: Containerization Place the solid waste or aqueous solutions into a clean, dry, and hermetically sealable container (e.g., a high-density polyethylene (HDPE) bottle). Ensure the container is tightly closed to prevent moisture ingress and dust escape[3].

• Step 3: Nomenclature and Labeling Clearly label the container with the full chemical name: "Waste: 4-O-α-D-Galactopyranosyl-D-mannose-¹³C (Non-Hazardous Stable Isotope)". Avoid using colloquial abbreviations like "13C-Sugar," which can confuse environmental health and safety (EHS) personnel.

• Step 4: Institutional Transfer Store the sealed container in a well-ventilated, dry area at room temperature[2]. Offer the surplus and non-recyclable solutions to a licensed professional waste disposal company through your institution's EHS department[3].

Process Visualization

Workflow for the segregation and disposal of ¹³C-labeled carbohydrate waste.

System Validation: Decontamination of Labware

To create a self-validating system that ensures your laboratory remains free of isotopic contamination post-disposal, execute the following labware recovery protocol:

• Segregate Glassware: Do not place glassware that contained the ¹³C-labeled compound into the general washing pool.

• Solvent Wash: Rinse the glassware sequentially with ultra-pure water, followed by a 50:50 water/acetonitrile mixture[4]. Causality: Water alone may leave trace carbohydrate films; the organic modifier disrupts hydrogen bonding, ensuring complete solubilization of the disaccharide.

• Thermal Bake-Out (Validation Step): For critical MS applications, bake the thoroughly rinsed and dried glassware in a muffle furnace at 400°C for 2 to 4 hours. This combusts any remaining organic material into CO₂, guaranteeing absolute isotopic neutrality for future experiments.

References

• Navigating the Disposal of D-Glucose-13C-1: A Guide for Labor
• UREA (GMP GRADE) (13C, 99%) Safety Data Sheet.
• D-GLUCOSE (4-13C, 99%) Safety Data Sheet.
• Archived CAM C-003.02 - Determination of Mycotoxins in Corn, Peanut Butter, and Wheat Flour Using Stable Isotope Dilution Assay. U.S.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. isotope.com [isotope.com]
• 3. isotope.com [isotope.com]
• 4. fda.gov [fda.gov]